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  • Product: 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine
  • CAS: 160431-50-5

Core Science & Biosynthesis

Foundational

Physicochemical Profiling and Synthetic Methodologies of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Document Type: Technical Whitepaper Executive Summary In contemporary drug discovery, the 1,2,3,4-tetrahydroquinoline core is reco...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

In contemporary drug discovery, the 1,2,3,4-tetrahydroquinoline core is recognized as a "privileged scaffold," frequently utilized in the design of kinase inhibitors, epigenetic modulators (such as BET bromodomain inhibitors), and GPCR ligands. 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine (CAS: 160431-50-5) represents a highly versatile, bifunctional building block within this class. The presence of a methyl group at the C6 position modulates the lipophilicity and metabolic stability of the core, while the dual nitrogen centers (N1 secondary amine and N8 primary amine) offer orthogonal handles for regioselective functionalization.

This whitepaper provides an in-depth analysis of its physicochemical properties, structural causality, and validated synthetic protocols, designed to support advanced medicinal chemistry campaigns.

Physicochemical Properties & Structural Causality

To effectively incorporate 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine into a drug discovery pipeline, one must understand the causality behind its physical behavior. The compound features a bicyclic system where the electron-donating properties of the N1 and N8 amines significantly enrich the aromatic ring.

Quantitative Data Summary
PropertyValueMechanistic Implication
CAS Number 160431-50-5 [1]Unique identifier for inventory and database querying.
Molecular Formula C₁₀H₁₄N₂Dictates a relatively low molecular weight framework.
Molecular Weight 162.23 g/mol Highly ligand-efficient; leaves ample MW budget for lead optimization (Rule of 5 compliant).
Topological Polar Surface Area (TPSA) ~38.0 ŲExcellent membrane permeability; suitable for CNS-targeted therapeutics.
Calculated LogP (cLogP) 1.8 – 2.2Optimal lipophilicity for passive diffusion without excessive hydrophobic trapping.
Hydrogen Bond Donors / Acceptors 2 / 2Facilitates strong, directional interactions within target protein binding pockets.
Physical State Solid / Viscous OilProne to autoxidation; requires storage at -20°C under inert gas (Ar/N₂).
Reactivity and Basicity Profile

The reactivity of this scaffold is governed by the electronic and steric differentiation between its two nitrogen atoms:

  • N1 (Secondary Amine): Embedded within the saturated piperidine-like ring, this nitrogen is an alkyl-aryl amine. Its lone pair is partially conjugated with the aromatic system, yielding a pKa of approximately 5.0. It is the more nucleophilic center.

  • N8 (Primary Amine): This is a purely aromatic amine (aniline derivative) with a pKa of approximately 4.0. While less basic and less nucleophilic than N1, it is sterically less hindered.

This differential allows for precise, regioselective functionalization without the absolute need for protecting group chemistry, provided the reaction conditions are carefully tuned.

G Core 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine N1 N1 Secondary Amine pKa ~ 5.0 Higher Nucleophilicity Core->N1 N8 N8 Primary Amine pKa ~ 4.0 Lower Steric Hindrance Core->N8 Cond1 Reductive Amination (Aldehyde, NaBH(OAc)3) N1->Cond1 Cond2 Acylation / Sulfonylation (R-COCl, Pyridine, 0°C) N8->Cond2 Res1 Selective N1-Alkylation Cond1->Res1 Res2 Selective N8-Acylation Cond2->Res2

Fig 1: Regioselective functionalization logic based on pKa and steric differentials.

Synthetic Methodologies

The de novo synthesis of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine typically relies on the construction of the quinoline core followed by a chemoselective reduction.

Retrosynthetic Strategy
  • Core Formation: A Skraup synthesis utilizing 4-methylaniline (p-toluidine) and glycerol yields 6-methylquinoline.

  • Nitration: Electrophilic aromatic substitution (HNO₃/H₂SO₄) regioselectively installs a nitro group at the C8 position, driven by the directing effects of the heterocyclic nitrogen and the C6 methyl group [3].

  • Chemoselective Reduction: The transformation of 6-methyl-8-nitroquinoline to the target compound requires the reduction of both the nitro group and the electron-deficient pyridine ring.

Mechanistic Insight into Reduction

Catalytic hydrogenation proceeds stepwise. The nitro group is rapidly reduced to the primary amine, forming 6-methylquinolin-8-amine as a transient intermediate. Because the resulting amine donates electron density into the ring, the subsequent reduction of the heteroaromatic pyridine ring to the tetrahydroquinoline requires elevated hydrogen pressure and highly active catalysts (e.g., Ru-based nanoparticles or Pd/C in acidic media) [2].

G SM 6-Methylquinoline Step1 Nitration HNO3 / H2SO4 0°C to RT SM->Step1 Int1 6-Methyl-8-nitroquinoline Step1->Int1 Step2 Catalytic Hydrogenation H2, Ru or Pd/C Solvent: EtOH/H+ Int1->Step2 Int2 6-Methylquinolin-8-amine (Transient Intermediate) Step2->Int2 Fast reduction of -NO2 Product 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine CAS: 160431-50-5 Int2->Product Slower reduction of pyridine ring

Fig 2: Stepwise catalytic hydrogenation pathway from 6-methylquinoline to the target compound.

Experimental Protocol: Chemoselective Hydrogenation

The following protocol details a self-validating system for the reduction of 6-methyl-8-nitroquinoline. The protocol utilizes reaction monitoring to ensure the intermediate is fully consumed before workup, preventing inseparable mixtures.

Objective: Synthesis of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine via high-pressure catalytic hydrogenation.

Reagents & Materials:

  • 6-Methyl-8-nitroquinoline (1.0 eq, 10 mmol)

  • 10% Palladium on Carbon (Pd/C) or Ru50P50@SILP catalyst (5-10 mol%)

  • Absolute Ethanol (0.2 M relative to substrate)

  • Glacial Acetic Acid (1.0 eq) - Crucial for activating the pyridine ring toward reduction.

  • Hydrogen Gas (H₂)

Step-by-Step Methodology:

  • Reactor Preparation:

    • In a high-pressure Parr reactor or autoclave, dissolve 6-methyl-8-nitroquinoline (1.88 g, 10 mmol) in 50 mL of absolute ethanol.

    • Add 0.6 mL of glacial acetic acid. Causality: Protonation of the quinoline nitrogen lowers the LUMO of the heterocycle, significantly accelerating the reduction of the pyridine ring.

    • Carefully add 200 mg of 10% Pd/C under a steady stream of Argon to prevent catalyst ignition.

  • Purging and Pressurization:

    • Seal the reactor and purge the headspace with Argon three times to remove atmospheric oxygen.

    • Purge with H₂ gas three times, then pressurize the reactor to 50 bar (approx. 725 psi).

  • Reaction Execution & Monitoring (Self-Validation):

    • Heat the reaction mixture to 70°C under vigorous mechanical stirring (800 rpm) to overcome mass transfer limitations of the H₂ gas.

    • Validation Check 1 (2 Hours): Vent a small aliquot. TLC (Hexane/EtOAc 7:3) should show complete disappearance of the starting material and the presence of a highly fluorescent intermediate (6-methylquinolin-8-amine).

    • Validation Check 2 (12-16 Hours): GC-MS or LC-MS analysis of a second aliquot must confirm the molecular ion shift from m/z 158 (intermediate) to m/z 162 (target product).

  • Workup and Isolation:

    • Once complete conversion is verified, cool the reactor to room temperature and carefully vent the H₂ gas. Purge with Argon.

    • Filter the mixture through a pad of Celite to remove the catalyst. Wash the Celite pad with an additional 20 mL of ethanol.

    • Concentrate the filtrate in vacuo. Neutralize the acetic acid salt by partitioning the residue between saturated aqueous NaHCO₃ (30 mL) and Dichloromethane (3x 30 mL).

    • Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product as a dark viscous oil.

    • Purification: Flash column chromatography (DCM/MeOH 95:5) yields the pure 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine. Store immediately under Argon at -20°C.

Handling, Storage, and Stability

Due to the electron-rich nature of the ortho-diamine-like motif (N1 and N8), 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine is highly susceptible to autoxidation . Exposure to ambient light and atmospheric oxygen leads to the formation of radical cations, resulting in the rapid darkening of the compound (turning from pale yellow to dark brown/purple) and the formation of polymeric degradation products.

Best Practices:

  • Always handle the neat material under an inert atmosphere (N₂ or Ar glovebox or Schlenk line).

  • For long-term storage, formulate as a hydrochloride salt if the free base is not strictly required for the subsequent synthetic step. The protonation of the amines drastically reduces electron density in the aromatic ring, conferring excellent bench stability.

References

  • National Institutes of Health (PMC). "Selective Hydrogenation of Heteroarenes Using Supported Ruthenium Phosphide Nanoparticle Catalysts". Source: nih.gov.[Link]

  • Brieflands. "An Efficient Two-step Selective Synthesis of 7-Methyl-8-nitroquinoline From m-Toluidine as a Key Starting Material in Medicinal Chemistry". Source: brieflands.com.[Link]

Exploratory

An In-depth Technical Guide to 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine: Structure, Synthesis, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine, a heterocyclic compound of interest in medicinal chem...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine, a heterocyclic compound of interest in medicinal chemistry. Due to the limited publicly available data on this specific molecule, this guide synthesizes confirmed structural information with a broader analysis of the therapeutic relevance and synthetic strategies of the 8-amino-tetrahydroquinoline scaffold. This approach aims to provide researchers with a solid foundation for future investigation and drug development endeavors involving this class of compounds.

Core Compound Identification and Structure

6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine is a substituted derivative of tetrahydroquinoline. The core structure consists of a benzene ring fused to a fully saturated six-membered nitrogen-containing ring (a piperidine ring). This particular analogue is distinguished by a methyl group at the 6-position and an amine group at the 8-position of the bicyclic system.

  • IUPAC Name: 6-methyl-1,2,3,4-tetrahydroquinolin-8-amine[1]

  • Systematic Name: 8-Quinolinamine, 1,2,3,4-tetrahydro-6-methyl-[2]

  • CAS Number: 160431-50-5[1][2]

  • Molecular Formula: C₁₀H₁₄N₂[1][2]

  • Molecular Weight: 162.23 g/mol [1][2]

The structure of this compound is depicted in the following diagram:

Caption: Chemical structure of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine are not extensively reported in peer-reviewed literature. The table below summarizes available information, which is primarily sourced from chemical supplier databases.

PropertyValueSource
Molecular Weight162.23 g/mol [1][2]
Molecular FormulaC₁₀H₁₄N₂[1][2]
SMILESNC1=CC(C)=CC2=C1NCCC2[1]

Synthetic Pathways to 8-Amino-Tetrahydroquinolines

A logical synthetic approach would start with the appropriately substituted quinoline, in this case, 6-methyl-8-nitroquinoline. The nitro group serves as a precursor to the target amine functionality. The synthesis would proceed via a two-step process: first, the reduction of the nitro group to an amine, followed by the hydrogenation of the quinoline ring system to the tetrahydroquinoline. However, a more common approach is the catalytic hydrogenation which can simultaneously reduce the nitro group and the heterocyclic ring.

The choice of catalyst and reaction conditions is crucial for achieving high yields and selectivity. For instance, catalytic hydrogenation using palladium on carbon (Pd/C) or platinum dioxide (PtO₂) under a hydrogen atmosphere is a standard method for the reduction of both the nitro group and the quinoline ring.

Below is a conceptual workflow for the synthesis:

G start Starting Material: 6-Methyl-8-nitroquinoline step1 Catalytic Hydrogenation (e.g., H₂, Pd/C or PtO₂) in a suitable solvent (e.g., Ethanol, Acetic Acid) start->step1 workup Reaction Work-up: 1. Filtration to remove catalyst 2. Solvent evaporation 3. Purification (e.g., column chromatography or recrystallization) step1->workup product Final Product: 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine workup->product

Caption: Proposed synthetic workflow for 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine.

Experimental Considerations:

  • Catalyst Selection: The choice between catalysts like Pd/C and PtO₂ can influence the reaction rate and selectivity. The catalyst loading is also a critical parameter to optimize.

  • Solvent System: The polarity and protic nature of the solvent can affect the hydrogenation process.

  • Reaction Conditions: Temperature and hydrogen pressure are key variables that need to be carefully controlled to ensure complete reduction and minimize side reactions.

  • Purification: The final product would likely require purification to remove any byproducts and residual catalyst.

Significance in Drug Discovery and Medicinal Chemistry

The tetrahydroquinoline scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous biologically active compounds.[4] These compounds have demonstrated a wide range of pharmacological activities, including anticancer, anti-inflammatory, and neuroprotective effects.[5][6]

The 8-amino substitution on the tetrahydroquinoline ring is of particular interest. For instance, the parent compound, 8-aminoquinoline, is the core of the antimalarial drug primaquine.[4] This highlights the potential of the 8-amino group to impart significant biological activity.

Potential Therapeutic Applications:

  • Anticancer Activity: Several studies have explored the antiproliferative effects of substituted tetrahydroquinolines.[4][7] The mechanism of action can vary, but some derivatives have been shown to induce apoptosis and cell cycle arrest in cancer cell lines.[7] The presence of the 8-amino group, in particular, has been associated with the ability to induce mitochondrial dysfunction and increase reactive oxygen species (ROS) levels in cancer cells.[4]

  • CXCR4 Antagonism: The chemokine receptor CXCR4 is overexpressed in many types of cancer and plays a crucial role in tumor metastasis and angiogenesis.[8][9] (S)-5,6,7,8-tetrahydroquinolin-8-amine has been identified as a key scaffold for the development of potent CXCR4 antagonists, which have potential as anti-HIV and anticancer agents.[4][8][9] This suggests that 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine could also be investigated for its potential to interact with this important therapeutic target.

  • Neuroprotection: Some tetrahydroisoquinoline analogs, which are structurally related to tetrahydroquinolines, have shown neuroprotective properties in preclinical models of neurodegenerative diseases like Parkinson's and Alzheimer's disease.[5]

The introduction of a methyl group at the 6-position, as in the title compound, can influence its pharmacokinetic and pharmacodynamic properties. The methyl group can affect the molecule's lipophilicity, metabolic stability, and its binding affinity to biological targets.

Conclusion and Future Perspectives

6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine is a structurally interesting molecule that belongs to a class of compounds with significant therapeutic potential. While specific biological data for this compound is currently scarce in the public domain, its structural similarity to known bioactive 8-amino-tetrahydroquinolines suggests that it warrants further investigation.

Future research should focus on:

  • Developing and optimizing a robust synthetic route to produce the compound in sufficient quantities for biological evaluation.

  • Conducting in vitro screening to assess its activity against a panel of relevant biological targets, such as cancer cell lines and the CXCR4 receptor.

  • Investigating its physicochemical properties to understand its drug-like characteristics.

The insights gained from such studies will be invaluable in determining the potential of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine as a lead compound for the development of novel therapeutics.

References

  • ChemWhat. 6-METHYL-1,2,3,4-TETRAHYDROQUINOLINE CAS#: 91-61-2. Available from: [Link]

  • Wilson, R. J., Jecs, E., Miller, E. J., Nguyen, H. H., Tahirovic, Y. A., Truax, V. M., ... & Liotta, D. C. (2018). Synthesis and SAR of 1,2,3,4-Tetrahydroisoquinoline-Based CXCR4 Antagonists. ACS medicinal chemistry letters, 9(1), 17–22. Available from: [Link]

  • PubChem. 6-Methyl-1,2,3,4-tetrahydroquinoline. Available from: [Link]

  • Appchem. 8-Quinolinamine, 1,2,3,4-tetrahydro-6-methyl-. Available from: [Link]

  • O'Reilly, B. C., & Atwal, K. S. (1987). Synthesis of substituted 1,2,3,4-tetrahydro-6-methyl-2-thioxo-5-pyrimidinecarboxylic acid esters. Heterocycles, 26(5), 1185-1188.
  • Cheméo. Chemical Properties of 6-Methyl-1,2,3,4-tetrahydroquinoline (CAS 91-61-2). Available from: [Link]

  • precisionFDA. 1,2,3,4-TETRAHYDRO-6-METHYLQUINOLINE. Available from: [Link]

  • PubChem. 1-Methyl-1,2,3,4-tetrahydroquinolin-8-amine. Available from: [Link]

  • Manral, A., Kumar, M., Tandon, R., Kumar, B., & Singh, B. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs–biological activities and SAR studies. RSC advances, 11(23), 13864-13891. Available from: [Link]

  • Sannino, F., Di Mola, A., Annunziata, C., D’errico, S., Crocetti, L., Giovannoni, M. P., ... & Zisterer, D. M. (2020). Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. Molecules, 25(23), 5621. Available from: [Link]

  • Organic Chemistry Portal. Tetrahydroquinoline synthesis. Available from: [Link]

  • Wilson, R. J., Jecs, E., Miller, E. J., Nguyen, H. H., Tahirovic, Y. A., Truax, V. M., ... & Liotta, D. C. (2018). Synthesis and SAR of 1,2,3,4-Tetrahydroisoquinoline-Based CXCR4 Antagonists. ACS medicinal chemistry letters, 9(1), 17–22. Available from: [Link]

  • Jordaan, M. A., & Ebenezer, O. (2023). Biological Activities of Tetrahydroisoquinolines Derivatives. Journal of Organic and Pharmaceutical Chemistry, 9(1), 3-15.
  • Deady, L. W., & Werden, D. M. (1996). An improved synthesis of 6-amino-1,2,3,4-tetrahydro-2-methylisoquinoline: elucidation of the stereochemistry of some diastereoisomers of 6-amino-2-methyldecahydroisoquinoline. Journal of the Chemical Society, Perkin Transactions 1, (15), 1845-1848.
  • NIST. 6-Methyl-1,2,3,4-tetrahydroquinoline. Available from: [Link]

  • Sannino, F., Di Mola, A., Annunziata, C., D’errico, S., Crocetti, L., Giovannoni, M. P., ... & Zisterer, D. M. (2020). Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. Molecules, 25(23), 5621. Available from: [Link]

  • Sannino, F., Di Mola, A., Annunziata, C., D’errico, S., Crocetti, L., Giovannoni, M. P., ... & Zisterer, D. M. (2020). Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. Molecules, 25(23), 5621. Available from: [Link]

  • J-Global. 8-Methyl-1,2,3,4-tetrahydroquinoline. Available from: [Link]

  • Wang, Y., Zhang, Y., Zhao, Y., Liu, M., Zhang, Y., & Fang, H. (2019). Discovery and development of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid derivatives as Bcl-2/Mcl-1 inhibitors. Bioorganic chemistry, 88, 102938. Available from: [Link]

Sources

Foundational

Engineering Tetrahydroquinoline Derivatives: A Technical Guide to Therapeutic Applications and Mechanistic Workflows

Executive Perspective As a Senior Application Scientist in drug discovery, I frequently observe that the transition from a promising chemical scaffold to a viable clinical candidate fails due to a lack of mechanistic val...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Perspective As a Senior Application Scientist in drug discovery, I frequently observe that the transition from a promising chemical scaffold to a viable clinical candidate fails due to a lack of mechanistic validation and poor structure-activity relationship (SAR) tracking. The 1,2,3,4-tetrahydroquinoline (THQ) core is a privileged heterocyclic scaffold. Its sp³-hybridized C-2, C-3, and C-4 atoms provide a unique three-dimensional conformation, allowing for the precise spatial orientation of functional groups. This whitepaper provides an in-depth technical analysis of the therapeutic applications of THQ derivatives, detailing the causality behind experimental workflows and the self-validating protocols required to advance these molecules through the preclinical pipeline.

Mechanistic Pathways & Therapeutic Targets

Oncology: mTOR Inhibition and ROS-Induced Autophagy

In oncology, THQ derivatives have demonstrated profound efficacy by targeting the PI3K/AKT/mTOR signaling axis. Recent computational and cellular analyses highlight that morpholine-substituted THQ derivatives act as highly selective mTOR inhibitors, effectively suppressing lung cancer cell proliferation[1]. The morpholine moiety enhances aqueous solubility and establishes critical hydrogen bonds within the mTOR kinase domain.

Concurrently, specific 2-oxo-THQ derivatives induce massive oxidative stress by elevating intracellular reactive oxygen species (ROS). This elevation disrupts cellular survival balances, ultimately triggering autophagy and apoptosis via the PI3K/AKT/mTOR pathway[2].

Pathway THQ THQ Derivatives (e.g., Morpholine-THQ) mTOR mTOR Complex THQ->mTOR Direct Inhibition ROS Reactive Oxygen Species (ROS) THQ->ROS Elevates PI3K PI3K AKT AKT PI3K->AKT AKT->mTOR Proliferation Tumor Proliferation mTOR->Proliferation Promotes ROS->PI3K Disrupts Autophagy Autophagy & Apoptosis ROS->Autophagy Triggers

PI3K/AKT/mTOR pathway modulation and ROS-induced autophagy by THQ derivatives.

Antimicrobial Applications: Membrane-Targeting Amphiphiles

The rise of multidrug-resistant (MDR) pathogens necessitates novel antibiotic scaffolds. Amphiphilic THQ derivatives have been engineered as small-molecule antimicrobial peptidomimetics. By coupling the THQ core with hydrophobic alkyl chains (e.g., n-nonyl) and cationic guanidine moieties, these compounds achieve potent broad-spectrum activity against Gram-positive and Gram-negative bacteria[3]. The cationic charge facilitates electrostatic interaction with the negatively charged bacterial membrane, while the lipophilic tail inserts into the lipid bilayer, causing rapid membrane depolarization and cell death without inducing resistance.

Quantitative Efficacy Profiles

To benchmark the therapeutic potential of recent THQ derivatives, the following table summarizes the half-maximal inhibitory concentrations (IC₅₀) and minimum inhibitory concentrations (MIC) across key biological models.

Compound ClassTarget / MechanismCell Line / PathogenEfficacy MetricSource
Morpholine-THQ (10e) mTOR InhibitionA549 (Lung Cancer)IC₅₀ = 0.033 µM[1]
Carboxyl-THQ (Cmpd 2) GPER TargetingMDA-MB-231 (Breast)IC₅₀ = 25.0 µM[4]
Amphiphilic THQ (36/52) Membrane DepolarizationMRSA / P. aeruginosaMIC = 2 - 8 µg/mL[3]
2-Arylquinoline THQ (18) KDM Protein RegulationHeLa (Cervical Cancer)IC₅₀ = 13.15 µM[5]

Experimental Workflows & Methodologies

To ensure scientific rigor, drug development professionals must employ self-validating protocols. The workflow below outlines the synthesis and biological validation of THQ derivatives.

Workflow Design 1. In Silico Design (Molecular Docking) Synthesis 2. Povarov Multicomponent Reaction Design->Synthesis Purification 3. Chromatographic Purification & NMR Synthesis->Purification BioScreen 4. In Vitro Screening (MTT / MIC Assays) Purification->BioScreen MechAssay 5. Mechanistic Validation (ROS / Flow Cytometry) BioScreen->MechAssay

End-to-end experimental workflow for synthesizing and validating THQ derivatives.

Step-by-Step Protocol: Synthesis and In Vitro Validation

Step 1: Multicomponent Povarov Synthesis

  • Procedure: Combine an aniline derivative, an aldehyde, and an electron-rich dienophile (e.g., enol ether) in the presence of a Lewis acid catalyst (e.g., BF₃·OEt₂) in acetonitrile. Stir at room temperature for 12 hours.

  • Causality: The Povarov reaction is selected because it operates via an inverse electron-demand Diels-Alder mechanism, enabling the rapid, one-pot assembly of the THQ core. This approach provides high diastereoselectivity and functional group tolerance, which is critical for generating diverse libraries for SAR profiling[5].

Step 2: In Vitro Cytotoxicity (MTT Assay)

  • Procedure: Seed cancer cells (e.g., A549) in 96-well plates at 5×103 cells/well. Incubate for 24h. Treat with varying concentrations of the THQ derivative (0.01 - 100 µM) for 72 hours. Add MTT reagent, incubate for 4h, dissolve formazan crystals in DMSO, and read absorbance at 570 nm.

  • Causality: A 72-hour incubation is critical to allow the THQ compounds sufficient time to penetrate the cell membrane, engage intracellular targets (like mTOR or GPER), and for the subsequent anti-proliferative downstream effects to fully manifest[4].

Step 3: Intracellular ROS Quantification (Self-Validating Step)

  • Procedure: Post-treatment with the THQ derivative, stain cells with 10 µM DCFDA (2',7'-dichlorofluorescin diacetate) for 30 minutes. Analyze fluorescence via flow cytometry (FITC channel).

  • Causality: Because many THQ derivatives exert anticancer effects by inducing mitochondrial oxidative stress, quantifying ROS directly validates the specific apoptotic mechanism of action[2]. This ensures the observed cytotoxicity in the MTT assay is target-specific rather than a result of non-specific membrane lysis.

Structure-Activity Relationship (SAR) Dynamics

The biological efficacy of THQ derivatives is heavily dictated by their substitution patterns. Understanding these dynamics is the cornerstone of rational drug design.

SAR Core THQ Core Scaffold C2 C-2 Substitution (Aryl Groups) Core->C2 C4 C-4 Substitution (Carboxyl/Morpholine) Core->C4 N1 N-1 Substitution (Lipid Chains) Core->N1 Effect1 Regulates KDM Proteins (Anticancer) C2->Effect1 Effect2 Enhances mTOR Binding & Solubility C4->Effect2 Effect3 Membrane Depolarization (Antimicrobial) N1->Effect3

Structure-Activity Relationship (SAR) logic tree for THQ derivatives.

  • Lipophilicity vs. Target Engagement: The addition of morpholine at the C-4 position significantly lowers the cLogP, improving aqueous solubility while maintaining critical hydrogen bond interactions with kinase hinge regions[1]. Conversely, for antimicrobial applications, attaching long alkyl chains at the N-1 position increases lipophilicity, which is an absolute requirement for bacterial membrane insertion[3].

  • Steric Hindrance at C-2: Introducing bulky aryl groups at the C-2 position has been shown to selectively enhance cytotoxicity against specific cancer lines (e.g., HeLa and PC3) by perfectly occupying the hydrophobic pockets of histone demethylases (KDM proteins)[5].

Conclusion

Tetrahydroquinoline derivatives represent a highly tunable pharmacophore. By applying rational SAR design and rigorous mechanistic validation—ranging from in silico docking to flow cytometric ROS quantification—researchers can systematically develop THQ-based therapeutics tailored for multidrug-resistant infections and aggressive malignancies. The transition from hit to lead relies entirely on understanding the causality behind the molecule's interaction with its biological target.

References

  • New tetrahydroquinoline derivatives with anticancer activity: design, synthesis, and biological evaluation. ResearchGate.2

  • Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. PMC.1

  • Design, synthesis, and biological evaluation of tetrahydroquinoline amphiphiles as membrane-targeting antimicrobials against pathogenic bacteria and fungi. PubMed.3

  • Synthesis and In Vitro Evaluation of Tetrahydroquinoline Derivatives as Anti-proliferative Compounds of Breast Cancer via Targeting the GPER. Bentham Science.4

  • Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. RSC Publishing.5

Sources

Exploratory

Technical Whitepaper: 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine in Advanced Drug Discovery

Executive Summary 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine (CAS: 160431-50-5) is a highly versatile, privileged bicyclic building block utilized in the design of next-generation therapeutics. Unlike its planar quinoli...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine (CAS: 160431-50-5) is a highly versatile, privileged bicyclic building block utilized in the design of next-generation therapeutics. Unlike its planar quinoline precursor, the selective reduction of the nitrogen-containing heterocycle introduces a three-dimensional "puckered" conformation. This structural shift increases the fraction of sp³ hybridized carbons ( Fsp3​ )—a metric strongly correlated with clinical success in drug discovery. This guide provides an in-depth analysis of the compound’s structural rationale, biological applications, and the chemical physics governing its chemoselective synthesis.

Structural Anatomy & Pharmacophore Rationale

The pharmacological value of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine lies in its unique substitution pattern, which offers precise electronic and steric tuning for target binding:

  • The 1,2,3,4-Tetrahydroquinoline (THQ) Core: The sp³ hybridized carbons at positions 2, 3, and 4 break the aromatic planarity. This allows the scaffold to project substituents into deep, hydrophobic binding pockets that flat aromatic rings cannot access.

  • 6-Methyl Substitution: The methyl group acts as a weak electron-donating group (+I effect), enriching the electron density of the aromatic ring. Crucially, it increases the lipophilicity (LogP) of the molecule, enhancing membrane permeability and blood-brain barrier (BBB) penetration.

  • 8-Amino Substitution: Positioned orthogonally to the endocyclic secondary amine, the exocyclic primary amine serves as a critical hydrogen bond donor/acceptor. Its proximity to the ring nitrogen enables bidentate chelation with metalloenzymes and provides a synthetic handle for late-stage functionalization (e.g., amide coupling, reductive amination).

Biological Applications & Mechanism of Action

NF-κB Inhibition in Oncology

Derivatives of the 1,2,3,4-tetrahydroquinoline scaffold have been identified as exceptionally potent inhibitors of lipopolysaccharide (LPS)-induced NF-κB transcriptional activity [1]. The 3D conformation of the THQ core allows functionalized derivatives (often coupled via the 8-amino group) to act as allosteric modulators within the hydrophobic pockets of the IKK (IκB kinase) complex, preventing the degradation of IκB and subsequent nuclear translocation of NF-κB[1].

Pathway LPS Inflammatory Stimulus (LPS / Cytokines) IKK IKK Complex Activation LPS->IKK IkB IκB Degradation IKK->IkB NFKB NF-κB Translocation & Transcription IkB->NFKB THQ 6-Methyl-8-amino-THQ Derivatives THQ->IKK Inhibition

Mechanism of NF-κB pathway inhibition by functionalized THQ derivatives.

Antimalarial Therapeutics

While 8-aminoquinolines (such as primaquine) are standard antimalarials, they suffer from severe hemolytic toxicity. Reduced 8-aminoquinoline analogues, specifically 1,2,3,4-tetrahydroquinolines, have been synthesized to mitigate this toxicity while maintaining efficacy against Plasmodium species . The reduction of the pyridine ring raises the pKa of the endocyclic nitrogen, fundamentally altering the lysosomotropic properties and accumulation profile of the drug within the parasite's acidic food vacuole.

Synthetic Methodologies & Reaction Causality

Synthesizing 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine requires the chemoselective reduction of 8-amino-6-methylquinoline. This presents a strict regioselectivity challenge: reducing the nitrogen-containing heterocycle without reducing the carbocycle (which would yield the 5,6,7,8-THQ isomer) or causing hydrogenolysis of the exocyclic 8-amino group.

The Causality of Catalyst Selection:

  • Transition Metal Catalysis (PtO₂ / Pd/C): Hydrogenation using PtO₂ in strongly acidic media (e.g., TFA) often forces the reduction of the carbocycle, yielding the undesired 5,6,7,8-THQ isomer [2]. Furthermore, the unprotected 8-amino group is highly susceptible to hydrogenolysis (cleavage of the C-N bond) under high-pressure H₂ with palladium catalysts[2].

  • Biomimetic Transfer Hydrogenation: To bypass these limitations, modern synthesis utilizes Hantzsch ester (a synthetic NADH analogue) paired with a Brønsted acid. The acid selectively protonates the quinoline nitrogen (pKa ~4.5), drastically lowering the LUMO of the pyridine ring. The Hantzsch ester then acts as a highly specific hydride donor, transferring hydrides exclusively to the activated heterocycle. The electron-rich carbocycle remains untouched because it lacks the electrophilic character required to accept a hydride.

Quantitative Data: Regioselectivity in Hydrogenation

The following table summarizes the causal relationship between reaction conditions and the resulting regioselectivity during the reduction of 8-aminoquinoline derivatives.

Catalyst SystemSolvent / AdditiveTemp (°C)Major ProductYield (%)Mechanistic Causality
PtO₂ / H₂ (50 psi) Trifluoroacetic Acid255,6,7,8-THQ~60%Acidic media hyper-protonates the pyridine ring, shifting reduction preference to the carbocycle.
Pd/C / H₂ (1 atm) Methanol251,2,3,4-THQ<40%Poor selectivity; competitive hydrogenolysis of the 8-amino group destroys the product.
Hantzsch Ester / H⁺ 1,2-Dichloroethane601,2,3,4-THQ>90%Hydride transfer selectively targets the electron-deficient imine/enamine intermediates.

Self-Validating Experimental Protocol

The following protocol details the chemoselective transfer hydrogenation of 8-amino-6-methylquinoline. It is designed as a closed-loop, self-validating system to ensure experimental integrity.

Objective: Reduce the pyridine ring to yield 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine without hydrogenolysis of the 8-amino group.

Step 1: Reaction Assembly

  • Charge a flame-dried Schlenk flask with 8-amino-6-methylquinoline (1.0 eq) and Hantzsch ester (2.5 eq).

  • Causality: Hantzsch ester is insensitive to the primary amine, preventing the catalyst poisoning typically observed with transition metals.

Step 2: Activation & Heating

  • Add anhydrous 1,2-Dichloroethane (DCE) followed by a Brønsted acid catalyst (e.g., Diphenyl phosphate, 10 mol%). Stir the mixture at 60°C under an inert argon atmosphere.

  • Causality: The mild heating accelerates the hydride transfer kinetics, while the acid activates the heterocycle.

Step 3: In-Process Self-Validation Checkpoint

  • At t=4 hours, extract a 50 µL aliquot and perform Thin Layer Chromatography (TLC) using Hexane:EtOAc (3:1).

  • Validation Metric 1 (UV): The starting material (highly UV active, yellow) should be consumed.

  • Validation Metric 2 (Chemical Stain): Expose the developed TLC plate to iodine vapor. Critical check: The 1,2,3,4-THQ product will immediately stain a deep, intense brown due to the high iodine reactivity of the newly formed secondary tetrahydroquinoline nitrogen. If the stain is weak, the reduction is incomplete.

Step 4: Quench and Isolation

  • Cool the reaction to room temperature and quench with saturated aqueous NaHCO₃ to neutralize the Brønsted acid.

  • Extract the aqueous layer with EtOAc ( 3×20 mL), dry the combined organic layers over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography to isolate the pure 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine.

Protocol SM 8-Amino-6-methylquinoline Reaction Transfer Hydrogenation (60°C, 8h) SM->Reaction Reagents Hantzsch Ester Brønsted Acid Reagents->Reaction Validation TLC & Iodine Stain (Self-Validation) Reaction->Validation Aliquot Check Product 6-Methyl-1,2,3,4-THQ-8-amine Validation->Product Rf shift & Stain

Self-validating transfer hydrogenation workflow for THQ synthesis.

References

  • Development of Novel 1,2,3,4-Tetrahydroquinoline Scaffolds as Potent NF-κB Inhibitors and Cytotoxic Agents. ACS Medicinal Chemistry Letters (2016).[Link]

  • Reduced 8-aminoquinoline Analogues as Potential Antimalarial Agents. Journal of Medicinal Chemistry (1976).[Link]

  • Concise Preparation of Amino-5,6,7,8-tetrahydroquinolines and Amino-5,6,7,8-tetrahydroisoquinolines via Catalytic Hydrogenation of Acetamidoquinolines and Acetamidoisoquinolines. The Journal of Organic Chemistry (2002).[Link]

  • Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules (2011).[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: De Novo Synthesis and Isolation Protocol for 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine

Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Drug Discovery Professionals Document Scope: Mechanistic rationale, step-by-step synthetic methodology, and optimization data for the preparation...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Drug Discovery Professionals Document Scope: Mechanistic rationale, step-by-step synthetic methodology, and optimization data for the preparation of the bifunctional building block 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine (CAS: 160431-50-5)[1].

Introduction and Strategic Rationale

Tetrahydroquinoline (THQ) derivatives are privileged scaffolds in medicinal chemistry, frequently serving as core pharmacophores in agents targeting nuclear receptors, kinases, and GPCRs. Specifically, 6-methyl-1,2,3,4-tetrahydroquinolin-8-amine provides two distinct handles for functionalization: a secondary cyclic amine (position 1) and a primary aniline-type amine (position 8), alongside a lipophilic methyl group at position 6[2].

Mechanistic Strategy: Overcoming Regioselectivity Challenges

A naive approach to synthesizing 8-amino-substituted quinolines often relies on the direct nitration of the parent quinoline followed by reduction. However, direct electrophilic aromatic substitution (nitration) of 6-methylquinoline yields an intractable mixture of 5-nitro and 8-nitro isomers, as the 6-methyl group activates the 5-position via ortho/para direction.

To ensure absolute regiochemical fidelity, this protocol utilizes a modified Skraup synthesis starting from commercially available 4-methyl-2-nitroaniline. The construction of the pyridine ring inherently locks the nitro group at the 8-position. Subsequent global catalytic hydrogenation simultaneously reduces the nitro group to a primary amine and the heteroaromatic ring to the tetrahydroquinoline core.

SyntheticRoute SM 4-Methyl-2-nitroaniline (Starting Material) Int 6-Methyl-8-nitroquinoline (Intermediate) SM->Int Modified Skraup Glycerol, H2SO4, Oxidant Prod 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine (Target Product) Int->Prod Global Reduction H2, Pd/C, Acidic Media

Figure 1: Two-step regioselective synthetic pathway for 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine.

Experimental Methodologies

Safety Note: These procedures involve highly corrosive acids (H2SO4), strong oxidants, and pressurized flammable gases (H2). Operations must be conducted in a professional laboratory setting using appropriate PPE and certified fume hoods/blast shields.

Step 1: Modified Skraup Synthesis of 6-Methyl-8-nitroquinoline

The traditional Skraup reaction is notoriously exothermic and prone to runaway kinetics. We employ sodium m-nitrobenzenesulfonate (Ludigol) as a mild oxidizing agent instead of nitrobenzene or iodine to control the reaction rate and improve safety.

Materials:

  • 4-Methyl-2-nitroaniline: 50.0 mmol (7.6 g)

  • Glycerol (anhydrous): 150.0 mmol (13.8 g)

  • Sodium m-nitrobenzenesulfonate: 30.0 mmol (6.7 g)

  • Sulfuric acid (98%): 25 mL

  • Water: 10 mL

Procedure:

  • Preparation of the Acid Mix: In a 250 mL three-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and internal thermometer, cautiously add 25 mL of 98% H2SO4 to 10 mL of distilled water at 0 °C.

  • Reagent Addition: Add 4-methyl-2-nitroaniline, sodium m-nitrobenzenesulfonate, and anhydrous glycerol to the acidic solution. Stir vigorously to form a homogenous suspension.

  • Controlled Heating: Heat the mixture gradually using a programmable heating mantle. Raise the internal temperature to 135–140 °C over 45 minutes. Critical Causality: Rapid heating can cause glycerol dehydration to acrolein to occur too violently, leading to polymerization and tar formation.

  • Reflux: Maintain the temperature at 135–140 °C for 4 hours. Monitor the consumption of the starting material via TLC (Hexanes/EtOAc 3:1).

  • Quench and Workup: Cool the reaction mixture to room temperature and pour it slowly over 200 g of crushed ice. Neutralize the highly acidic aqueous layer to pH 9 using concentrated aqueous NH4OH (approx. 28%).

  • Extraction and Purification: Extract the aqueous phase with Dichloromethane (DCM) (3 × 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify the crude brown residue via flash column chromatography (SiO2, gradient elution 10-30% EtOAc in Hexanes) to afford 6-methyl-8-nitroquinoline.

Step 2: Global Catalytic Hydrogenation

Reducing both a nitro group and a quinoline heteroaromatic ring requires specific conditions. While the nitro group reduces readily at ambient pressure, the pyridine ring requires elevated pressure and acidic conditions to protonate the nitrogen, thereby disrupting aromaticity and facilitating hydride delivery.

Materials:

  • 6-Methyl-8-nitroquinoline: 20.0 mmol (3.76 g)

  • 10% Palladium on Carbon (Pd/C, 50% wet): 0.40 g (approx. 10 wt%)

  • Ethanol (Absolute): 50 mL

  • Glacial Acetic Acid: 5 mL

  • Hydrogen gas (High purity)

Procedure:

  • Reaction Setup: In a heavy-walled Parr hydrogenation vessel, dissolve 6-methyl-8-nitroquinoline in 50 mL of absolute ethanol. Add 5 mL of glacial acetic acid. Critical Causality: The acetic acid protonates the quinoline nitrogen, significantly lowering the activation energy required to hydrogenate the heteroaromatic ring.

  • Catalyst Addition: Carefully add the 10% Pd/C catalyst under a blanket of argon to prevent spontaneous ignition of the solvent vapors.

  • Hydrogenation: Seal the vessel, purge with nitrogen three times, and then purge with hydrogen three times. Pressurize the vessel to 50 psi with H2 gas.

  • Agitation: Shake the vessel at room temperature for 12 hours. Monitor the pressure drop; repressurize to 50 psi as necessary until hydrogen uptake ceases.

  • Filtration: Vent the hydrogen gas safely. Filter the reaction mixture through a tight pad of Celite to remove the Pd/C catalyst. Wash the filter cake with additional ethanol (2 × 20 mL). Warning: Do not let the used catalyst dry in air, as it is highly pyrophoric.

  • Isolation: Concentrate the filtrate in vacuo. Neutralize the resulting acetate salt with saturated aqueous NaHCO3 (50 mL) and extract with Ethyl Acetate (3 × 50 mL). Dry the organic layers over Na2SO4, filter, and concentrate to yield the crude 6-methyl-1,2,3,4-tetrahydroquinolin-8-amine. Purify via recrystallization (ethanol/water) or vacuum distillation if necessary.

Workflow A Substrate Dissolution (EtOH + AcOH) B Catalyst Addition (10% Pd/C, Ar atm) A->B C Pressurization (H2, 50 psi) B->C D Agitation (12h, RT) C->D E Filtration (Celite Pad) D->E F Neutralization & Extraction E->F

Figure 2: Workflow for the high-pressure global catalytic hydrogenation step.

Data Presentation: Hydrogenation Optimization

To validate the choice of catalyst and conditions for Step 2, a screening of reduction conditions was performed. The data below demonstrates why acidic Pd/C conditions are strictly required for global reduction, whereas neutral conditions or alternative catalysts stall at the intermediate 8-aminoquinoline stage.

EntryCatalystSolvent SystemH2 PressureTempMajor Product ObservedYield (%)
110% Pd/CEtOH (Neutral)1 atm (Balloon)RT6-Methylquinolin-8-amine92%
2Raney NiMeOH50 psi50 °C6-Methylquinolin-8-amine85%
3PtO2EtOH / 1 eq HCl50 psiRTComplex Mixture (Over-reduction)N/A
4 10% Pd/C EtOH / 10% AcOH 50 psi RT 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine 88%

References

  • National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 66678, 6-Methyl-1,2,3,4-tetrahydroquinoline. Retrieved April 2, 2026, from [Link]

Sources

Application

The Povarov Reaction: A Researcher's Guide to the Synthesis of Tetrahydroquinolines

The synthesis of substituted tetrahydroquinolines, a privileged scaffold in medicinal chemistry and natural products, is a cornerstone of modern heterocyclic chemistry.[1][2] Among the myriad of synthetic strategies, the...

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Author: BenchChem Technical Support Team. Date: April 2026

The synthesis of substituted tetrahydroquinolines, a privileged scaffold in medicinal chemistry and natural products, is a cornerstone of modern heterocyclic chemistry.[1][2] Among the myriad of synthetic strategies, the Povarov reaction stands out for its efficiency and versatility in constructing this complex architecture from simple starting materials.[3][4] This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the experimental execution of the Povarov reaction, moving beyond a simple recitation of steps to explain the underlying principles and rationale behind the procedural choices.

Understanding the Povarov Reaction: Mechanism and Variations

The Povarov reaction is formally classified as an inverse-electron-demand aza-Diels-Alder reaction.[5] It typically involves the condensation of an aromatic amine and an aldehyde to form an N-arylimine, which then undergoes a [4+2] cycloaddition with an electron-rich alkene.[2] The reaction is most commonly catalyzed by a Lewis or Brønsted acid, which activates the imine for nucleophilic attack by the alkene.[3]

A key mechanistic aspect to appreciate is that the reaction often proceeds through a stepwise pathway rather than a concerted one.[5] The acid catalyst activates the imine, forming a highly electrophilic iminium ion. This is followed by a nucleophilic attack from the electron-rich alkene to generate a carbocation intermediate. Subsequent intramolecular electrophilic aromatic substitution on the aniline ring leads to the formation of the tetrahydroquinoline core.[3]

Reaction Mechanism Overview

Povarov_Mechanism cluster_1 Imine Formation cluster_2 Cycloaddition cluster_3 Cyclization & Aromatization Aniline Aniline Imine Imine Aniline->Imine + Aldehyde Aldehyde Aldehyde Imine_cat Activated Iminium Ion Imine->Imine_cat + Catalyst (H⁺ or Lewis Acid) Intermediate Carbocation Intermediate Imine_cat->Intermediate + Alkene Alkene Electron-Rich Alkene THQ Tetrahydroquinoline Intermediate->THQ Intramolecular Cyclization

Figure 1: A simplified workflow of the Povarov reaction mechanism.

Researchers can execute the Povarov reaction in two primary ways:

  • Two-Step Procedure: This involves the pre-synthesis and isolation of the N-arylimine, followed by its reaction with the alkene in the presence of a catalyst. This approach can be advantageous when the imine is particularly stable or when optimizing the cycloaddition step independently.

  • Three-Component One-Pot Procedure: This more convergent approach involves mixing the aniline, aldehyde, and alkene in a single reaction vessel, with the imine being formed in situ.[5] This method is often preferred for its operational simplicity and improved atom economy.

Experimental Protocols

The choice of catalyst is paramount in the Povarov reaction and significantly influences the reaction conditions and outcomes. Below are detailed protocols for commonly employed catalytic systems.

Brønsted Acid Catalysis: A Domino Approach with p-Toluenesulfonic Acid

This protocol details a domino three-component reaction where a β-enamino ester, formed in situ, acts as the electron-rich alkene.[6][7]

Materials:

  • Arylamine (e.g., p-toluidine)

  • Methyl propiolate

  • Aromatic aldehyde (e.g., benzaldehyde)

  • p-Toluenesulfonic acid (p-TsOH)

  • Ethanol (reagent grade)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Standard laboratory glassware for work-up and purification

Step-by-Step Procedure:

  • In situ formation of the β-enamino ester: In a round-bottom flask, dissolve the arylamine (4.0 mmol) and methyl propiolate (2.0 mmol, 0.168 g) in 5 mL of ethanol.[6] Stir the solution at room temperature overnight. The extended reaction time is crucial for the formation of the β-enamino ester intermediate.[7]

  • Povarov Reaction: To the reaction mixture, add the aromatic aldehyde (2.0 mmol) and p-toluenesulfonic acid (0.5 mmol).[6]

  • Reaction Monitoring: Stir the mixture at room temperature for an additional 48 hours.[6] Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., petroleum ether/ethyl acetate, 10:1 v/v).

  • Work-up and Purification: Upon completion, a precipitate may form. Collect the solid by filtration and wash it with cold ethanol.[6] The crude product can be further purified by flash column chromatography on silica gel.[6]

Rationale for Experimental Choices:

  • Ethanol as Solvent: Ethanol is a polar protic solvent that facilitates the formation of both the β-enamino ester and the imine intermediate.

  • p-Toluenesulfonic Acid as Catalyst: p-TsOH is a readily available, inexpensive, and effective Brønsted acid catalyst for this transformation.[8]

  • Room Temperature Reaction: This protocol highlights the mild conditions under which the Povarov reaction can be conducted, avoiding the need for heating.

Lewis Acid Catalysis: A Three-Component Approach with Ytterbium (III) Triflate

Lewis acids are highly effective catalysts for the Povarov reaction, with lanthanide triflates like Yb(OTf)₃ being particularly popular due to their high activity and moisture tolerance.[9]

Materials:

  • Aniline (e.g., p-bromoaniline)

  • Aldehyde (e.g., p-chlorobenzaldehyde)

  • Electron-rich alkene (e.g., 3,4-dihydro-2H-pyran)

  • Ytterbium (III) triflate (Yb(OTf)₃)

  • Anhydrous solvent (e.g., dichloromethane or toluene)

  • Round-bottom flask equipped with a reflux condenser and nitrogen inlet

  • Magnetic stirrer and stir bar

  • Standard laboratory glassware for work-up and purification

Step-by-Step Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add the aniline (1.0 eq.), aldehyde (1.0 eq.), and Yb(OTf)₃ (5-10 mol%).[1][9]

  • Solvent Addition and Stirring: Add anhydrous solvent and stir the mixture at room temperature for 10-15 minutes to allow for the in situ formation of the imine.[1]

  • Alkene Addition and Reaction: Add the electron-rich alkene (1.2 eq.) to the reaction mixture.[1] Heat the reaction to the desired temperature (e.g., 45°C) and monitor its progress by TLC.[1]

  • Work-up: Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of NaHCO₃.[1] Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[1]

  • Purification: Purify the crude product by flash column chromatography on silica gel.[1]

Rationale for Experimental Choices:

  • Anhydrous Conditions: While Yb(OTf)₃ is moisture tolerant, maintaining anhydrous conditions is good practice to prevent hydrolysis of the imine intermediate.

  • Catalyst Loading: Typically, 5-10 mol% of the Lewis acid is sufficient to catalyze the reaction effectively.[1][9]

  • Quenching with NaHCO₃: The basic wash neutralizes the acidic catalyst, facilitating the work-up process.

Experimental Workflow: Three-Component Povarov Reaction

Povarov_Workflow start Start setup Combine Aniline, Aldehyde, and Catalyst in Anhydrous Solvent start->setup stir Stir at Room Temperature (10-15 min) for Imine Formation setup->stir add_alkene Add Electron-Rich Alkene stir->add_alkene react Heat and Monitor by TLC add_alkene->react workup Quench with NaHCO3 (aq) and Extract with Organic Solvent react->workup purify Dry, Concentrate, and Purify by Chromatography workup->purify end Obtain Tetrahydroquinoline purify->end

Figure 2: A general experimental workflow for a three-component Povarov reaction.

Data Presentation: A Comparative Overview

The following table summarizes typical reaction parameters for different catalytic systems to guide experimental design.

CatalystCatalyst Loading (mol%)SolventTemperature (°C)Time (h)Yield (%)Reference
p-TsOH25EthanolRoom Temp.4841-67[6]
Yb(OTf)₃5DichloromethaneRoom Temp.1-2up to 99[5]
InCl₃20Acetonitrile6012up to 95[10]
Chiral Phosphoric Acid0.5-10Dichloromethane012up to 90[11]
CeCl₃·7H₂O/NaI30Acetonitrile-10 to 40VariableGood to High[12]

Troubleshooting and Optimization

Low Yields:

  • Imine Instability: Ensure all reagents and solvents are dry to prevent hydrolysis of the imine intermediate.[1]

  • Catalyst Inactivity: The choice of catalyst is crucial. Screen different Lewis or Brønsted acids and optimize the catalyst loading.[1]

  • Sub-optimal Reaction Conditions: Systematically vary the solvent and temperature to find the optimal conditions for your specific substrates.[1]

Poor Diastereoselectivity:

  • Thermodynamic Control: The diastereoselectivity of the Povarov reaction is often governed by the thermodynamics of the transition state. The choice of catalyst and solvent can influence this.

  • Chiral Catalysts: For enantioselective synthesis, the use of chiral catalysts, such as chiral phosphoric acids, is essential.[11]

Conclusion

The Povarov reaction is a powerful and versatile tool for the synthesis of tetrahydroquinolines. By understanding the underlying mechanistic principles and carefully selecting the appropriate reaction conditions and catalyst, researchers can efficiently construct a wide array of complex and medicinally relevant heterocyclic compounds. This guide provides a solid foundation for the successful implementation of the Povarov reaction in the laboratory.

References

  • Shu, S.-J., et al. (2012). Facile synthesis of functionalized tetrahydroquinolines via domino Povarov reactions of arylamines, methyl propiolate and aromatic aldehydes. Beilstein Journal of Organic Chemistry, 8, 1839-1843. Available at: [Link]

  • Han, B., et al. (2020). Organocatalytic Asymmetric Three-Component Povarov Reactions of Anilines and Aldehydes. Organic Letters, 22(6), 2432-2437. Available at: [Link]

  • Shu, S.-J., et al. (2012). Facile synthesis of functionalized tetrahydroquinolines via domino Povarov reactions of arylamines, methyl propiolate and aromatic aldehydes. PMC. Available at: [Link]

  • Grokipedia. (n.d.). Povarov reaction. Retrieved from [Link]

  • Cimarelli, C., et al. (2023). The Intramolecular Povarov Tool in the Construction of Fused Nitrogen-Containing Heterocycles. PMC. Available at: [Link]

  • Ben-Ammar, L., et al. (2023). Synthesis of tetrahydroquinolines and quinoline derivatives through the Lewis acid catalysed Povarov reaction: A comparative. Scientiae Radices, 2(3), 295-308. Available at: [Link]

  • Ramón, R., et al. (2011). Multicomponent reaction access to complex quinolines via oxidation of the Povarov adducts. Beilstein Journal of Organic Chemistry, 7, 698-705. Available at: [Link]

  • Di Mola, A. (2015). Study of the Lewis acid catalyzed Povarov reaction for the synthesis of polycylic tetrahydroquinoline derivatives. Técnico Lisboa. Available at: [Link]

  • Li, P., et al. (2025). Chiral phosphoric acid-catalyzed asymmetric synthesis of helically chiral, planarly chiral and inherently chiral molecules. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Ben-Ammar, L., et al. (2023). Synthesis of tetrahydroquinolines and quinoline derivatives through the Lewis acid catalysed Povarov reaction. Biblioteka Nauki. Available at: [Link]

  • Nikpassand, M., et al. (2009). p-Toluenesulfonic acid catalyzed rapid and efficient protocol for one-pot synthesis of α-amino nitriles. Indian Journal of Chemistry, 48B, 429-433. Available at: [Link]

  • Armstrong, R. W., et al. (2008). Povarov Reactions Involving 3-Aminocoumarins: Synthesis of 1,2,3,4-Tetrahydropyrido[2,3-c]coumarins and Pyrido[2,3-c]coumarins. The Journal of Organic Chemistry, 73(20), 8043-8051. Available at: [Link]

  • Wang, Y., et al. (2015). Oxidative Povarov Reaction via sp3 C–H Oxidation of N-Benzylanilines Induced by Catalytic Radical Cation Salt: Synthesis of 2,4-Diarylquinoline Derivatives. Organic Letters, 17(6), 1433-1436. Available at: [Link]

  • Dagousset, G., et al. (2011). Chiral Phosphoric Acid-Catalyzed Enantioselective Three-Component Povarov Reaction Using Enecarbamates as Dienophiles: Highly Diastereo- and Enantioselective Synthesis of 4-Amino-tetrahydroquinolines. Journal of the American Chemical Society, 133(37), 14804-14813. Available at: [Link]

  • Reddy, G. S., et al. (2011). A synthetic route to highly substituted 1,2,3,4-tetrahydroisoquinolines via Yb(OTf)3 -catalyzed diastereoselective ring opening of bridged oxazolidines: asymmetric synthesis of 2-azapodophyllotoxin. Chemistry, 17(17), 4905-13. Available at: [Link]

  • Tang, M., et al. (2025). Advances on Chiral Phosphoric Acid Catalyzed Asymmetric Electrophilic Amination Reactions. ResearchGate. Available at: [Link]

  • Menéndez, J. C., et al. (2020). Mechanochemical Aza-Vinylogous Povarov Reactions for the Synthesis of Highly Functionalized 1,2,3,4-Tetrahydroquinolines and 1,2,3,4-Tetrahydro-1,5-Naphthyridines. PMC. Available at: [Link]

  • Li, P., et al. (2025). Chiral phosphoric acid-catalyzed asymmetric synthesis of helically chiral, planarly chiral and inherently chiral molecules. PMC. Available at: [Link]

  • ResearchGate. (n.d.). Catalytic Povarov reaction with different catalysts. Reaction conditions. Retrieved from [Link]

  • He, C., et al. (2019). Gold-Catalyzed Hydroalkoxylation/Povarov Reaction Cascade of Alkynols with N-Aryl Imines: Synthesis of Tetrahydroquinolines. PMC. Available at: [Link]

  • Wikipedia. (n.d.). Povarov reaction. Retrieved from [Link]

  • ResearchGate. (n.d.). The Povarov Reaction as a Versatile Strategy for the Preparation of 1, 2, 3, 4-Tetrahydroquinoline Derivatives: An Overview. Retrieved from [Link]

  • Bertuzzi, G., & Corti, V. (2019). Recent advances in the asymmetric phosphoric acid-catalyzed synthesis of axially chiral compounds. PMC. Available at: [Link]

  • Reddy, B. V. S., et al. (2018). Synthesis of Green/Blue Light Emitting Quinolines by Aza-D-A Reaction Using InCl3 Catalyst. PMC. Available at: [Link]

  • Li, X., et al. (2023). Enantioselective synthesis of pyrroloquinolines via a three-component Povarov reaction with aminoindoles. Organic Chemistry Frontiers, 10(24), 6065-6071. Available at: [Link]

  • Chem-Station. (2016). Povarov Reaction. Retrieved from [Link]

  • González, L., et al. (2025). Mechanistic insights on the Lewis acid-catalyzed three-component cationic Povarov reaction: synthesis of N-propargyl 1,2,3,4-tetrahydroquinolines. PMC. Available at: [Link]

  • Li, Y., et al. (2022). Highly Enantioselective Three-Component Povarov Reaction for Direct Construction of Azaspirocycles. Organic Letters, 24(35), 6438-6443. Available at: [Link]

  • González, L., et al. (2025). Mechanistic insights on the Lewis acid-catalyzed three-component cationic Povarov reaction: synthesis of N-propargyl 1,2,3,4-tetrahydroquinolines. RSC Publishing. Available at: [Link]

  • Shaabani, A., et al. (2011). A Facile and Practical p-Toluenesulfonic Acid Catalyzed Route to Dicoumarols Containing an Aroyl group. Organic Chemistry International, 2011, 832434. Available at: [Link]

  • Atlantis Press. (2015). P-toluene Sulfonic Acid Catalyst in Synthesis of Ethylene Glycol Butyl Ether Acetate. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of functionalized quinolines catalyzed by InCl3. Retrieved from [Link]

  • Lebœuf, D., & Moran, J. (2024). A povarov-type reaction to access tetrahydroquinolines from N-benzylhydroxylamines and alkenes in HFIP. Chemical Communications. Available at: [Link]

  • Preprints.org. (2024). Versatile Use of Para-Toluenesulfonic Acid in Organic Synthesis. A Review. Retrieved from [Link]

  • Kumar, A., et al. (2011). Yb(OTf)3 catalyzed new cascade reaction: a facile assembly of fused quinazolinones. Chemical Communications, 47(37), 10449-10451. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Tetrahydroquinoline synthesis. Retrieved from [Link]

  • Kim, J., et al. (2021). One-Pot Synthesis of Triazatriphenylene Using the Povarov Reaction. The Journal of Organic Chemistry, 86(12), 8520-8526. Available at: [Link]

Sources

Method

Application Note: Advanced Catalytic Hydrogenation of Substituted Quinolines

Executive Summary The catalytic hydrogenation of substituted quinolines to yield 1,2,3,4-tetrahydroquinolines (THQs) is a critical transformation in pharmaceutical development and agrochemistry. Because THQs serve as ind...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The catalytic hydrogenation of substituted quinolines to yield 1,2,3,4-tetrahydroquinolines (THQs) is a critical transformation in pharmaceutical development and agrochemistry. Because THQs serve as indispensable chiral building blocks for bioactive molecules, achieving high enantioselectivity and chemoselectivity under mild conditions is a primary objective for synthetic chemists. Historically, this transformation relied heavily on noble metals (Ru, Ir, Rh). However, recent breakthroughs have successfully pivoted the field toward earth-abundant 3d transition metals (Co, Mn) and even metal-free s-block systems (Ba)[1],[2],[3]. This application note synthesizes the mechanistic causality behind these modern catalytic systems and provides validated, step-by-step protocols for their execution.

Mechanistic Causality & Reaction Design

Hydrogenating quinolines is inherently challenging due to the high resonance stabilization energy of the fused aromatic system and the strong coordinating ability of the nitrogen atom, which frequently poisons the catalyst.

The choice of catalyst fundamentally alters the reaction pathway. Traditional noble metal systems (e.g., Ru, Ir) typically operate via a cascade ionic pathway . The catalyst first executes a 1,4-hydride addition to form a 1,4-dihydroquinoline kinetic product. This intermediate must undergo a thermodynamically driven isomerization to 3,4-dihydroquinoline before a final, enantioselective 1,2-hydride addition yields the THQ[4].

In contrast, modern base-metal catalysts, such as chiral Cobalt-PNN pincer complexes, bypass this high-energy isomerization sink. Probe reactions and Density Functional Theory (DFT) calculations reveal that Co-catalysis proceeds via a stepwise 1,2–1,2-hydride transfer pathway [1]. By directly attacking the C=N bond first, the catalyst forms a transient 1,2-dihydroquinoline intermediate, allowing the reaction to proceed at significantly lower temperatures and pressures.

MechanisticDivergence Q Substituted Quinoline (Aromatic N-Heterocycle) Ru_Step1 1,4-Hydride Addition (Ru/Ir Catalysis) Q->Ru_Step1 Co_Step1 1,2-Hydride Addition (Co Pincer Catalysis) Q->Co_Step1 DHQ14 1,4-Dihydroquinoline (Kinetic Intermediate) Ru_Step1->DHQ14 Isom Isomerization (Thermodynamic Sink) DHQ14->Isom DHQ34 3,4-Dihydroquinoline Isom->DHQ34 Ru_Step2 1,2-Hydride Addition (Enantioselective Step) DHQ34->Ru_Step2 THQ Chiral 1,2,3,4-Tetrahydroquinoline (Target Product) Ru_Step2->THQ DHQ12 1,2-Dihydroquinoline (Transient Intermediate) Co_Step1->DHQ12 Co_Step2 1,2-Hydride Addition (Enantioselective Step) DHQ12->Co_Step2 Co_Step2->THQ

Mechanistic divergence: Ru-catalyzed cascade vs. Co-catalyzed stepwise 1,2-1,2 pathways.

Quantitative Catalyst Performance Comparison

The following table summarizes the operational parameters and performance metrics of state-of-the-art catalytic systems for quinoline hydrogenation.

Catalyst SystemMetal ClassReductant / ConditionsMax Yield (%)Max Enantiomeric Excess (ee)Ref
Chiral Ru-diamine Noble (Ru)H₂ / Neat Water, Undegassed>9998%[5]
Co-PNN Pincer 3d Base Metal (Co)H₂ / Mild Conditions>9999.9%[1]
NNP-Mn Pincer 3d Base Metal (Mn)H₂ / Low Loading (S/C=4000)>9997%[2]
BaH₂ s-Block (Ba)H₂ (50 bar) / THF, 150 °C>95N/A (Achiral, highly selective)[3]
Cobalt-Amido 3d Base Metal (Co)H₃N·BH₃ / Room Temp>89N/A (Partial reduction to 1,2-DHQ)[6]

Validated Experimental Protocols

Protocol A: Highly Enantioselective Cobalt-Catalyzed Hydrogenation

This protocol utilizes a carefully designed Cobalt PNN pincer complex to achieve exceptional enantioselectivity[1].

  • Causality of Design : The PNN ligand is engineered with both P- and C-stereogenic centers. This dual-chiral environment creates a highly rigid and specific binding pocket that dictates the facial approach of the quinoline substrate during the critical 1,2-hydride transfer, ensuring ee values up to 99.9%[1].

Step-by-Step Methodology:

  • Preparation : Inside a nitrogen-filled glovebox, charge a dry 15 mL glass vial with the chiral Co-PNN catalyst (2.0 mol %), NaBArF₄ (2.0 mol % as an activator), and the substituted quinoline substrate (1.0 mmol).

  • Solvation : Add 2.0 mL of anhydrous trifluoroethanol (TFE). Note: TFE acts as a hydrogen-bond donor, stabilizing the polar transition states during hydride transfer.

  • Pressurization : Place the vial into a stainless-steel autoclave. Purge the autoclave with H₂ gas three times, then pressurize to 30 bar.

  • Reaction : Stir the mixture at 40 °C for 24 hours.

  • Workup : Carefully vent the H₂ gas. Concentrate the reaction mixture under reduced pressure and purify the crude product via flash column chromatography (silica gel, hexanes/ethyl acetate).

  • Self-Validation Checkpoint : Analyze an aliquot of the crude mixture via ¹H-NMR. The complete disappearance of the aromatic quinoline protons (δ 7.0–8.5 ppm) and the emergence of aliphatic THQ multiplets (δ 1.5–3.5 ppm) confirm catalytic turnover. Enantioselectivity must be validated via chiral HPLC against a racemic standard.

Protocol B: Green Asymmetric Hydrogenation in Neat Water

This protocol leverages a chiral cationic Ru-diamine complex in an entirely aqueous, undegassed environment[5].

  • Causality of Design : Utilizing neat water eliminates the need for toxic organic solvents and strict anaerobic conditions. The reaction is driven by the hydrophobic effect: the non-polar quinoline substrates aggregate in the aqueous medium, effectively increasing their local concentration around the water-tolerant cationic Ru center, thereby accelerating the reaction rate[5].

Step-by-Step Methodology:

  • Setup : In a standard autoclave, add the quinoline derivative (e.g., 6-fluoro-2-methylquinoline, 1.0 mmol), the chiral cationic Ru-diamine complex (S/C = 100), and 2.0 mL of undegassed deionized water.

  • Pressurization : Seal the autoclave, purge with H₂ three times, and pressurize to 40 bar.

  • Reaction : Stir vigorously (1000 rpm) at 60 °C for 12 hours. High stirring speeds are critical to overcome mass transfer limitations in the biphasic mixture.

  • Workup : Cool the reactor and vent the gas. Extract the aqueous mixture with ethyl acetate (3 × 5 mL). Dry the combined organic layers over Na₂SO₄ and concentrate.

  • Self-Validation Checkpoint : The reaction mixture is self-indicating. Post-reaction, a clear phase separation between the aqueous catalyst layer and the oily THQ product indicates successful conversion. GC-MS should be used to confirm the absence of over-reduced decahydroquinoline side products.

Protocol C: Metal-Free Selective Hydrogenation via s-Block Hydrides

This highly novel protocol utilizes Barium Hydride (BaH₂) for the selective reduction of quinolines without the need for transition metals or complex ligands[3].

  • Causality of Design : Unlike transition metals that rely on d-orbital interactions, BaH₂ operates via a unique synergistic push-pull mechanism. The quinoline substrate activates the BaH₂ in situ, generating a catalytically active organobarium hydride. The strong Lewis acidic Ba²⁺ cation coordinates the nitrogen atom (pull), while the highly nucleophilic hydride anion attacks the heterocyclic ring (push)[3].

Step-by-Step Methodology:

  • Preparation : In an argon-filled glovebox, charge a 50 mL autoclave with BaH₂ (56 mg, 0.4 mmol, 5 mol %) and the substituted quinoline (8.0 mmol).

  • Solvation : Add 16 mL of anhydrous THF.

  • Pressurization : Seal the autoclave, transfer it to the fume hood, and pressurize with H₂ gas to 50 bar.

  • Reaction : Heat the reactor to 150 °C and maintain stirring for 24 hours. Note: Sterically hindered substrates (e.g., 2-phenylquinoline) may require extended reaction times up to 72 hours.

  • Workup : Cool to room temperature, vent the H₂, and quench the reaction with a few drops of methanol. Filter the mixture through a short pad of Celite to remove barium salts, then concentrate the filtrate.

  • Self-Validation Checkpoint : The in situ activation of BaH₂ is often accompanied by a distinct color change in the suspension. Post-reaction GC-FID analysis is required to validate that the reduction is strictly regioselective to the nitrogen-containing heterocycle, leaving the fused benzene ring fully intact.

References

  • Cobalt-Catalyzed Highly Enantioselective Hydrogenation of Quinolines under Mild Conditions. Journal of the American Chemical Society. 1

  • Efficient asymmetric hydrogenation of quinolines in neat water catalyzed by chiral cationic Ru-diamine complexes. Catalysis Science & Technology (RSC). 5

  • Manganese-Catalyzed Asymmetric Hydrogenation of Quinolines Enabled by π–π Interaction. Angewandte Chemie. 2

  • Highly Enantioselective Hydrogenation of Quinolines Using Phosphine-Free Chiral Cationic Ruthenium Catalysts. ACS Publications.4

  • Simple s-block metal hydrides for selective hydrogenation of quinoline compounds. Chemical Science (RSC). 3

  • Controlled partial transfer hydrogenation of quinolines by cobalt-amido cooperative catalysis. Nature Communications.6

Sources

Application

Analytical Methods for 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine Quantification: A Comprehensive LC-MS/MS and HPLC-UV Guide

Introduction & Significance 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine (CAS No. 160431-50-5) is a specialized bicyclic primary aromatic amine (PAA) and tetrahydroquinoline derivative[1][2].

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Significance

6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine (CAS No. 160431-50-5) is a specialized bicyclic primary aromatic amine (PAA) and tetrahydroquinoline derivative[1][2]. With a molecular formula of C10H14N2 and an exact monoisotopic mass of 162.1157 Da[3], it serves as a highly valuable structural motif in medicinal chemistry, particularly in the design of kinase inhibitors and nuclear receptor inverse agonists (such as RORγ modulators)[4].

Because it contains a primary aromatic amine moiety, its trace-level quantification is strictly regulated. PAAs are scrutinized as potential genotoxic impurities (PGIs) in pharmaceutical active pharmaceutical ingredients (APIs) and as migrants in food-contact materials[5][6]. This application note provides field-proven, self-validating analytical protocols for both trace-level quantification (LC-MS/MS) and bulk purity assay (HPLC-UV).

Mechanistic Insights & Causality (E-E-A-T)

As analytical scientists, we must design methods that account for the specific physicochemical behavior of the target analyte:

  • Chromatographic Selectivity & Peak Shape : Tetrahydroquinolines are basic amines. On standard end-capped C18 columns, secondary interactions with residual surface silanols often lead to severe peak tailing[7]. To mitigate this, our LC-MS/MS protocol utilizes a Pentafluorophenyl (PFP) stationary phase . The PFP column provides orthogonal retention mechanisms—specifically π−π , dipole-dipole, and hydrogen-bonding interactions—which are highly effective for resolving positional isomers of aromatic amines while maintaining sharp peak symmetry[5][6]. For bulk HPLC-UV analysis, a highly acidic mobile phase (pH ~2.5 using phosphoric acid) ensures the amine remains fully protonated, suppressing silanol interactions[7][8].

  • Mass Spectrometry & Ionization Dynamics : In Electrospray Ionization (ESI) positive mode, the basic amine groups readily accept a proton, yielding a dominant [M+H]+ precursor ion at m/z 163.1[9]. During Collision-Induced Dissociation (CID), the primary amine group is highly susceptible to the neutral loss of ammonia (-17 Da), making the m/z 163.1 146.1 transition the most robust quantifier[9].

  • Metabolic Aromatization (Pharmacokinetics) : If quantifying this compound in biological matrices (e.g., human liver microsomes or plasma), researchers must account for a unique biotransformation. Tetrahydroquinolines undergo CYP450/MAO-mediated metabolic aromatization to form stable quinolinium ions[10]. This results in a characteristic 4-Da mass shift from the protonated parent (m/z 163.1) to the permanently charged quinolinium metabolite (m/z 159.1)[10].

Workflow A Sample Prep (Dilution/Extraction) B Chromatography (PFP or C18 Column) A->B C Detection (ESI+ MS/MS or UV) B->C D Data Analysis (Quantification) C->D

Figure 1: End-to-end analytical workflow for 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine quantification.

Experimental Protocols

Protocol A: Trace Quantification via LC-MS/MS (MRM Mode)

Application: Genotoxic impurity screening, food-contact migration testing, and pharmacokinetic (PK) profiling.

Step 1: Sample Preparation & Self-Validation

  • Matrix Extraction : For solid APIs or polymers, extract 10 mg of the sample in 1 mL of methanol, followed by a 1:100 dilution in 3% aqueous acetic acid[5][6]. For bioanalysis (plasma), precipitate proteins using 3 volumes of cold acetonitrile.

  • Internal Standard (IS) : Spike all samples with Aniline-d5 (final concentration 20 µg/L) to correct for matrix effects and ionization suppression[5][6].

  • Filtration : Centrifuge at 14,000 rpm for 10 min and filter the supernatant through a 0.2 µm PTFE membrane directly into autosampler vials[6][11].

  • System Suitability : Inject a matrix blank (3% acetic acid) prior to the run to verify the absence of carryover.

Step 2: LC Separation Parameters

  • Column : Agilent InfinityLab Poroshell 120 PFP, 2.1 × 100 mm, 2.7 µm (or equivalent)[5][6].

  • Mobile Phase A : LC-MS Grade Water + 0.1% Formic Acid[12][13].

  • Mobile Phase B : LC-MS Grade Acetonitrile + 0.1% Formic Acid[12][13].

  • Flow Rate : 0.4 mL/min.

  • Gradient Program : 0–1 min (5% B), 1–5 min (linear ramp to 60% B), 5–6 min (95% B for column wash), 6–8 min (re-equilibration at 5% B)[12][13].

Step 3: MS/MS Detection Operate the triple quadrupole mass spectrometer in ESI+ Dynamic Multiple Reaction Monitoring (dMRM) mode[5]. Set the capillary voltage to 3.5 kV, desolvation gas temperature to 350 °C, and nebulizer pressure to 40 psi.

Protocol B: Bulk Purity & Assay via HPLC-UV

Application: Routine Quality Control (QC) and synthetic yield determination.

Step 1: Sample Preparation

  • Prepare a 1.0 mg/mL stock solution of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine in a 50:50 mixture of Water:Methanol.

  • Prepare calibration standards ranging from 10 µg/mL to 500 µg/mL.

Step 2: LC Separation Parameters

  • Column : Reverse-phase C18 (e.g., 250 × 4.6 mm, 5 µm) or a specialized low-silanol column (e.g., Newcrom R1)[7][8].

  • Mobile Phase : Isocratic elution using 40% Water (buffered with 0.1% Phosphoric Acid to pH ~2.5) and 60% Acetonitrile[7][8].

  • Flow Rate : 1.0 mL/min.

  • Detection : UV absorbance at 254 nm (optimal for the substituted aromatic ring)[4].

Data Presentation & Validation Parameters

Table 1: Optimized MRM Transitions for LC-MS/MS (ESI+)

Analyte Precursor Ion (m/z) Product Ion (m/z) Collision Energy (eV) Purpose
6-Methyl-1,2,3,4-THQ-8-amine 163.1 146.1 15 Quantifier (Loss of NH₃)
6-Methyl-1,2,3,4-THQ-8-amine 163.1 131.1 25 Qualifier (Ring Cleavage)

| Aniline-d5 (IS) | 99.1 | 82.1 | 15 | Internal Standard |

Table 2: HPLC-UV Method Validation Parameters (ICH Guidelines)

Parameter Specification Acceptance Criteria
Linear Dynamic Range 1 - 500 µg/mL R² > 0.995
LOD / LOQ 0.05 µg/mL / 0.15 µg/mL S/N ≥ 3 (LOD), S/N ≥ 10 (LOQ)
Tailing Factor (Tf) 1.1 Tf ≤ 1.5 (Ensures no silanol dragging)

| Injection Precision | RSD 0.8% | RSD ≤ 2.0% (n=6 replicates) |

Mechanistic Pathway Visualization

Pathway Parent 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine Exact Mass: 162.1157 [M+H]+ m/z 163.1 Frag1 Fragment Ion [M+H - NH3]+ m/z 146.1 Parent->Frag1 CID (Collision) -17 Da (NH3) Frag2 Fragment Ion Ring Cleavage m/z 131.1 Parent->Frag2 CID (Collision) -32 Da Metab Metabolic Aromatization Quinolinium Ion [M]+ m/z 159.1 Parent->Metab CYP450 / MAO -4 Da (4H)

Figure 2: ESI+ fragmentation pathways (red) and CYP450-mediated metabolic aromatization pathway (green) relevant for PK bioanalysis.

References

  • LabRulez . Primary Aromatic Amine Migration: Method Development and Product Testing by LC/MS/MS. Available at: [Link]

  • Agilent Technologies . Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS. Available at:[Link]

  • NIH PMC . A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines. Available at:[Link]

  • MDPI . Antioxidant, LC-MS Analysis of Tetrahydroquinoline Derivatives. Available at: [Link]

  • Tandfonline . Primary aromatic amines in paper cups and casings: LC-MS/MS method. Available at: [Link]

  • NIH PMC . Discovery and pharmacological characterization of 1,2,3,4-tetrahydroquinoline derivatives. Available at: [Link]

  • SIELC Technologies . Separation of 1,2,3,4-Tetrahydroquinoline on Newcrom R1 HPLC column. Available at:[Link]

  • ResearchGate . Metabolic Aromatization of N-Alkyl-1,2,3,4-Tetrahydroquinoline Substructures to Quinolinium. Available at: [Link]

  • KEGG Database . Compound C10H14N2 Exact Mass and Properties. Available at: [Link]

  • PubChem (NIH) . C10H14N2 Monoisotopic Mass and Chemical Descriptors. Available at: [Link]

Sources

Method

The Privileged Scaffold: 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine in Modern Medicinal Chemistry

The 1,2,3,4-tetrahydroquinoline (THQ) core is a cornerstone in the edifice of medicinal chemistry, recognized as a "privileged scaffold" for its recurrence in a multitude of biologically active compounds.[1] Within this...

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Author: BenchChem Technical Support Team. Date: April 2026

The 1,2,3,4-tetrahydroquinoline (THQ) core is a cornerstone in the edifice of medicinal chemistry, recognized as a "privileged scaffold" for its recurrence in a multitude of biologically active compounds.[1] Within this esteemed family, 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine emerges as a particularly compelling starting point for the design of novel therapeutics. Its rigid, three-dimensional structure, coupled with the strategic placement of a primary amine at the 8-position and a methyl group at the 6-position, provides a unique combination of features for molecular recognition by various biological targets. This guide provides an in-depth exploration of the synthesis, derivatization, and biological evaluation of this versatile scaffold, tailored for researchers, scientists, and drug development professionals.

The Strategic Advantage of the 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine Scaffold

The medicinal chemistry value of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine lies in its structural attributes. The tetrahydroquinoline framework offers a conformationally constrained system that can reduce the entropic penalty upon binding to a target protein, potentially leading to higher affinity. The 8-amino group serves as a crucial handle for a wide array of chemical modifications, allowing for the introduction of diverse pharmacophoric elements to modulate potency, selectivity, and pharmacokinetic properties. The 6-methyl group, while seemingly a minor addition, can significantly influence the molecule's properties by:

  • Modulating Lipophilicity: The methyl group increases the lipophilicity of the scaffold, which can impact cell permeability and oral bioavailability.

  • Fine-tuning Electronic Properties: The electron-donating nature of the methyl group can influence the pKa of the 8-amino group and the overall electron distribution of the aromatic ring, affecting target interactions.

  • Providing a Steric Handle: The methyl group can introduce subtle steric effects that may enhance selectivity for a particular biological target by influencing the binding orientation.

Derivatives of the closely related (S)-5,6,7,8-tetrahydroquinolin-8-amine have shown significant promise as antagonists of the C-X-C motif containing chemokine receptor type 4 (CXCR4), a key player in cancer metastasis and HIV entry.[2][3][4][5][6] This highlights the potential of the 6-methyl analog as a scaffold for developing novel agents targeting this and other important disease-related proteins.

Synthesis of the Core Scaffold: A Step-by-Step Protocol

The synthesis of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine can be achieved through a reliable two-step sequence involving the construction of the quinoline ring followed by reduction. A logical and well-established approach is the Skraup synthesis to form the 6-methyl-8-nitroquinoline intermediate, followed by a comprehensive reduction of both the nitro group and the quinoline ring.

Protocol 1: Synthesis of 6-Methyl-8-nitroquinoline via Skraup Reaction

The Skraup synthesis is a classic method for constructing the quinoline core. This protocol is adapted from established procedures for similar quinoline syntheses.[7][8][9]

Materials:

  • 2-Amino-5-methylphenol

  • Glycerol

  • Concentrated Sulfuric Acid

  • An oxidizing agent (e.g., arsenic pentoxide or nitrobenzene)

  • Iron(II) sulfate (optional, as a moderator)

Procedure:

  • Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, carefully add 2-amino-5-methylphenol (1.0 eq).

  • Addition of Reagents: To the flask, add glycerol (3.0-4.0 eq) and a catalytic amount of iron(II) sulfate.

  • Acid Addition: With vigorous stirring, slowly add concentrated sulfuric acid (2.0-3.0 eq) through the dropping funnel. An exothermic reaction will occur, and the temperature should be carefully monitored.

  • Addition of Oxidizing Agent: Once the initial exotherm has subsided, add the oxidizing agent (e.g., arsenic pentoxide, 1.5 eq) portion-wise.

  • Heating: Heat the reaction mixture to 120-130 °C for 3-4 hours. The reaction should be monitored by Thin Layer Chromatography (TLC).

  • Work-up: After completion, cool the reaction mixture and carefully pour it onto crushed ice.

  • Neutralization: Neutralize the acidic solution with a concentrated solution of sodium hydroxide or ammonium hydroxide until the pH is basic. This should be done in an ice bath to control the exotherm.

  • Extraction: Extract the aqueous layer with a suitable organic solvent, such as dichloromethane or ethyl acetate (3 x volumes).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford 6-methyl-8-nitroquinoline.

Protocol 2: Synthesis of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine by Reduction

This protocol employs a catalytic hydrogenation method for the simultaneous reduction of the nitro group and the quinoline ring.

Materials:

  • 6-Methyl-8-nitroquinoline

  • Platinum(IV) oxide (PtO₂) or Palladium on carbon (Pd/C)

  • Ethanol or Acetic Acid

  • Hydrogen gas source

Procedure:

  • Reaction Setup: To a hydrogenation vessel, add 6-methyl-8-nitroquinoline (1.0 eq) and a suitable solvent such as ethanol or acetic acid.

  • Catalyst Addition: Add the catalyst (PtO₂ or 10% Pd/C, 5-10 mol%).

  • Hydrogenation: Secure the vessel to a hydrogenation apparatus, flush with nitrogen, and then introduce hydrogen gas (typically at 50 psi).

  • Reaction Monitoring: The reaction is typically stirred at room temperature until the uptake of hydrogen ceases. The progress can be monitored by TLC.

  • Work-up: Upon completion, carefully vent the hydrogen and flush the vessel with nitrogen.

  • Filtration: Filter the reaction mixture through a pad of Celite to remove the catalyst, and wash the pad with the reaction solvent.

  • Purification: Concentrate the filtrate under reduced pressure. If acetic acid was used as the solvent, it should be removed, and the residue neutralized with a base (e.g., saturated sodium bicarbonate solution) and extracted with an organic solvent. The crude product can be purified by column chromatography to yield 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine.

Application in Medicinal Chemistry: Derivatization and Biological Evaluation

The 8-amino group of the scaffold is a versatile point for derivatization to explore structure-activity relationships (SAR). Common modifications include the formation of amides, sulfonamides, and secondary or tertiary amines through reductive amination or N-alkylation.

Protocol 3: Synthesis of N-Aryl/Heteroaryl Derivatives

This protocol describes a general method for the synthesis of N-aryl or N-heteroaryl derivatives via Buchwald-Hartwig amination, a powerful cross-coupling reaction.[10]

Materials:

  • 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine

  • Aryl or heteroaryl halide (e.g., bromide or iodide)

  • Palladium catalyst (e.g., Pd₂(dba)₃)

  • Ligand (e.g., Xantphos or BINAP)

  • Base (e.g., Cs₂CO₃ or K₃PO₄)

  • Anhydrous, deoxygenated solvent (e.g., toluene or dioxane)

Procedure:

  • Reaction Setup: To a dry Schlenk tube under an inert atmosphere (argon or nitrogen), add the aryl/heteroaryl halide (1.0 eq), 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine (1.1-1.2 eq), the palladium catalyst (1-5 mol%), the ligand (1-5 mol%), and the base (2.0-3.0 eq).

  • Solvent Addition: Add the anhydrous, deoxygenated solvent.

  • Reaction: Heat the reaction mixture to 80-110 °C and stir until the starting material is consumed (monitor by TLC).

  • Work-up: Cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of Celite.

  • Purification: Concentrate the filtrate and purify the crude product by column chromatography on silica gel.

Biological Evaluation: Assessing Therapeutic Potential

Derivatives of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine can be evaluated for a range of biological activities. Given the known activity of related compounds, assays for CXCR4 antagonism and general cytotoxicity are highly relevant.

Protocol 4: CXCR4 Competitive Binding Assay (Flow Cytometry)

This protocol is designed to assess the ability of a test compound to inhibit the binding of the natural ligand, CXCL12, to the CXCR4 receptor on the surface of living cells.[2][11][12][13]

Materials:

  • CXCR4-expressing cells (e.g., Jurkat cells)

  • Fluorescently labeled CXCL12 (e.g., CXCL12-AF647)

  • Test compounds (derivatives of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine)

  • Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA)

  • 96-well V-bottom plates

  • Flow cytometer

Procedure:

  • Cell Preparation: Harvest CXCR4-expressing cells and resuspend them in Flow Cytometry Staining Buffer to a concentration of 1-2 x 10⁶ cells/mL.

  • Compound Dilution: Prepare serial dilutions of the test compounds in the staining buffer.

  • Incubation with Compound: Add 50 µL of the cell suspension to each well of a 96-well plate. Add 50 µL of the diluted test compounds to the respective wells and incubate for 30-60 minutes at 37°C.

  • Competitive Binding: Add a fixed concentration of fluorescently labeled CXCL12 to each well and incubate for 30-60 minutes at 4°C in the dark.

  • Washing: Wash the cells twice with cold staining buffer by centrifugation.

  • Data Acquisition: Resuspend the cells in staining buffer and acquire data on a flow cytometer, measuring the fluorescence intensity of the labeled CXCL12.

  • Data Analysis: The percentage of inhibition is calculated for each compound concentration, and the IC₅₀ value (the concentration of compound that inhibits 50% of CXCL12 binding) is determined.

Protocol 5: Cell Viability/Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[14][15][16][17]

Materials:

  • Cancer cell lines (e.g., HeLa, A549)

  • Complete cell culture medium

  • Test compounds

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

  • 96-well flat-bottom plates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a suitable density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: The absorbance values are proportional to the number of viable cells. The percentage of cell viability is calculated for each compound concentration, and the GI₅₀ (the concentration that causes 50% growth inhibition) is determined.

Data Presentation and Visualization

Table 1: Representative Biological Activities of Tetrahydroquinoline Derivatives

Compound IDTargetAssayActivity (IC₅₀/GI₅₀)
Lead THQ-1 CXCR4Competitive Binding15 nM
Derivative A CXCR4Competitive Binding5 nM
Derivative B HeLa CellsMTT Assay2 µM
Derivative C A549 CellsMTT Assay5 µM

Note: The data in this table is illustrative and intended to represent the type of data that would be generated.

Diagrams of Key Workflows

Synthesis_Workflow A 2-Amino-5-methylphenol B 6-Methyl-8-nitroquinoline A->B Skraup Synthesis C 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine B->C Catalytic Hydrogenation D N-Aryl/Heteroaryl Derivatives C->D Buchwald-Hartwig Amination

Caption: Synthetic workflow for 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine and its derivatives.

Biological_Evaluation_Workflow cluster_0 In Vitro Assays cluster_1 Data Analysis A CXCR4 Competitive Binding Assay C IC50 / GI50 Determination A->C B Cell Viability (MTT) Assay B->C D Structure-Activity Relationship (SAR) C->D

Caption: Workflow for the biological evaluation of synthesized compounds.

Conclusion

6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine represents a valuable and versatile scaffold for the development of novel therapeutic agents. Its straightforward synthesis and the amenability of the 8-amino group to a wide range of chemical modifications make it an attractive starting point for medicinal chemistry campaigns. The protocols and conceptual framework provided in this guide are intended to empower researchers to explore the full potential of this privileged scaffold in the quest for new medicines.

References

  • PrepChem.com. Synthesis of A. 8-Amino-6-methoxy-1-methyl-1,2,3,4-tetrahydroquinoline. Available from: [Link].

  • Wilson, R. J., et al. (2018). Synthesis and SAR of 1,2,3,4-Tetrahydroisoquinoline-Based CXCR4 Antagonists. ACS Medicinal Chemistry Letters, 9(1), 17–22. Available from: [Link].

  • Wilson, R. J., et al. (2018). Synthesis and SAR of 1,2,3,4-Tetrahydroisoquinoline-Based CXCR4 Antagonists. ACS Medicinal Chemistry Letters, 9(1), 17–22. Available from: [Link].

  • Van Loy, T., et al. (2018). A Flow Cytometry-based Assay to Identify Compounds That Disrupt Binding of Fluorescently-labeled CXC Chemokine Ligand 12 to CXC Chemokine Receptor 4. Journal of Visualized Experiments, (133), 57271. Available from: [Link].

  • Wilson, R. J., et al. (2018). Synthesis and SAR of 1,2,3,4-Tetrahydroisoquinoline-Based CXCR4 Antagonists. ACS Medicinal Chemistry Letters, 9(1), 17–22. Available from: [Link].

  • Van Loy, T., et al. (2018). A Flow Cytometry-based Assay to Identify Compounds That Disrupt Binding of Fluorescently-labeled CXC Chemokine Ligand 12 to CXC Chemokine Receptor 4. Journal of Visualized Experiments, (133), 57271. Available from: [Link].

  • PrepChem.com. Synthesis of 6-methoxy-3-methyl-8-nitroquinoline. Available from: [Link].

  • Wilson, R. J., et al. (2018). Synthesis and SAR of 1,2,3,4-Tetrahydroisoquinoline-Based CXCR4 Antagonists. ACS Medicinal Chemistry Letters, 9(1), 17–22. Available from: [Link].

  • Jecs, E., et al. (2018). Design, Synthesis, and Pharmacological Evaluation of Second-Generation Tetrahydroisoquinoline-Based CXCR4 Antagonists with Favorable ADME Properties. Journal of Medicinal Chemistry, 61(16), 7184–7202. Available from: [Link].

  • IIP Series. SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. Available from: [Link].

  • De Visscher, C., et al. (2020). Development of a Novel SPR Assay to Study CXCR4–Ligand Interactions. Molecules, 25(20), 4833. Available from: [Link].

  • National Center for Biotechnology Information. Cell Viability Assays - Assay Guidance Manual. Available from: [Link].

  • ResearchGate. MTT Assay Protocol. Available from: [Link].

  • Wilson, R. J., et al. (2018). Synthesis and SAR of 1,2,3,4-Tetrahydroisoquinoline-Based CXCR4 Antagonists. ACS Medicinal Chemistry Letters, 9(1), 17–22. Available from: [Link].

  • Organic Syntheses. 6-methoxy-8-nitroquinoline. Available from: [Link].

  • Organic Chemistry Portal. Concise Synthesis of N-Aryl Tetrahydroquinolines via a One-Pot Sequential Reduction of Quinoline/Chan-Evans-Lam Coupling Reaction. Available from: [Link].

  • Bunce, R. A., et al. (2011). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 16(11), 9059–9098. Available from: [Link].

  • Gruzdev, D. A., et al. (2012). SYNTHESIS OF ENANTIOMERS OF 6-NITRO- AND 6-AMINO-2-METHYL-1,2,3,4-TETRAHYDROQUINOLINES. Chemistry of Heterocyclic Compounds, 48(5), 748–757. Available from: [Link].

  • Katritzky, A. R., et al. (2002). Concise Preparation of Amino-5,6,7,8-tetrahydroquinolines and Amino-5,6,7,8-tetrahydroisoquinolines via Catalytic Hydrogenation of Acetamidoquinolines and Acetamidoisoquinolines. The Journal of Organic Chemistry, 67(22), 7943–7946. Available from: [Link].

  • Google Patents. US4011229A - 8-amino-5,6,7,8-tetrahydroquinoline derivatives.
  • Thieme Chemistry. Synthesis of N-Aryl-1,2,3,4-tetrahydroisoquinolines. Available from: [Link].

  • Chen, Y., et al. (2015). N-Aryl-6-methoxy-1,2,3,4-tetrahydroquinolines: a Novel Class of Antitumor Agents Targeting the Colchicine Site on Tubulin. Journal of Medicinal Chemistry, 58(1), 224–237. Available from: [Link].

  • ResearchGate. (PDF) Synthesis of aryl substituted quinolines and tetrahydroquinolines through Suzuki-Miyaura coupling reactions. Available from: [Link].

  • ResearchGate. Synthesis of 6-Nitro-1,2,3,4-tetrahydroquinoline: An Experimental and Theoretical Study of Regioselective Nitration. Available from: [Link].

  • MDPI. Synthesis of Novel Derivatives of 5,6,7,8-Tetrahydroquinazolines Using α-Aminoamidines and In Silico Screening of Their Biological Activity. Available from: [Link].

  • Organic & Biomolecular Chemistry. A stepwise dearomatization/nitration/enantioselective homoenolate reaction of quinolines to construct C3-nitro-substituted tetrahydroquinolines. Available from: [Link].

Sources

Application

Application Note: Orthogonal Assessment of Antioxidant Activity in Tetrahydroquinoline Derivatives

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide Executive Summary & Mechanistic Rationale Tetrahydroquinolines (THQs) are privileg...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary & Mechanistic Rationale

Tetrahydroquinolines (THQs) are privileged nitrogen-containing heterocyclic scaffolds in medicinal chemistry, widely investigated for their neuroprotective, anticancer, and anti-inflammatory properties. A primary driver of their therapeutic efficacy is their potent antioxidant capacity.

As a Senior Application Scientist, I emphasize that assessing the antioxidant activity of synthetic compounds cannot rely on a single assay. THQ derivatives neutralize free radicals primarily through two distinct mechanisms:

  • Single Electron Transfer (SET): Rapid donation of an electron from the electron-rich nitrogen or aromatic core to a radical species.

  • Hydrogen Atom Transfer (HAT): Cleavage of an N-H or O-H bond to donate a hydrogen atom.

The Causality of Assay Selection: Many novel THQ derivatives (such as N-propargyl THQs) exhibit exceptional SET activity but poor HAT activity due to steric hindrance around the nitrogen atom[1]. For instance, the bulky DPPH radical strictly requires HAT and is highly sensitive to steric shielding, often leading to false negatives for bulky THQs. Conversely, the ABTS assay is less sterically demanding and highly sensitive to SET mechanisms. Therefore, establishing a self-validating orthogonal testing system —pairing DPPH (HAT-biased) with ABTS (SET-biased)—is critical to prevent mischaracterization of a lead compound's redox potential[2].

The Self-Validating Orthogonal Workflow

To ensure scientific integrity, every antioxidant protocol must be cross-validated. A compound that fails the DPPH assay but excels in the ABTS assay is not a poor antioxidant; rather, it is a specialized SET-driven scavenger.

G cluster_0 In Vitro Primary Screening (Orthogonal) Start Synthesized THQ Derivatives DPPH DPPH Assay (HAT Mechanism) Abs: 517 nm Start->DPPH ABTS ABTS Assay (SET Mechanism) Abs: 734 nm Start->ABTS FRAP FRAP Assay (Metal Reduction) Abs: 593 nm Start->FRAP Cellular Cellular ROS Assay (Physiological Validation) DPPH->Cellular IC50 < 50 µg/mL ABTS->Cellular EC50 < 10 µg/mL FRAP->Cellular Hit Lead Compound Selection Cellular->Hit Validated

Fig 1: Orthogonal workflow for validating THQ antioxidant mechanisms.

Quantitative Benchmarks for THQ Derivatives

When evaluating novel THQ derivatives, it is essential to benchmark against standard antioxidants like Ascorbic Acid. The table below synthesizes quantitative data from recent literature, illustrating the stark contrast between HAT (DPPH) and SET (ABTS) readouts for sterically hindered THQs[1][3][4].

Compound Class / Specific DerivativeDPPH Assay (IC50 / EC50)ABTS Assay (EC50)Primary Mechanism
Ascorbic Acid (Standard Control) ~41.38 µg/mL~35.00 µg/mLMixed (HAT/SET)
SF8 (Halogenated THQ) 29.19 µg/mLNot SpecifiedHAT
N-propargyl-toluidine THQ >100 µg/mL (Poor)<10.00 µg/mL (Excellent)SET
N-propargyl-6-methoxy-THQ >100 µg/mL (Poor)<10.00 µg/mL (Excellent)SET
N-propargyl-6-fluoro-THQ >100 µg/mL (Poor)<10.00 µg/mL (Excellent)SET

Data Interpretation: The N-propargyl derivatives show poor DPPH scavenging but vastly outperform Ascorbic Acid in the ABTS assay. This proves that modifying the nitrogen with a propargyl group blocks HAT but enhances electron density for rapid SET.

Experimental Protocols

DPPH Radical Scavenging Assay (HAT-dominant)

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay measures the reduction of the purple DPPH radical to a yellow hydrazine. This protocol is optimized for synthetic THQ derivatives[4][5].

Reagents & Materials:

  • DPPH Radical (Sigma-Aldrich): 0.1 mM solution in HPLC-grade Methanol. (Note: Prepare fresh and protect from light, as DPPH is photosensitive).

  • Test Compounds (THQs): Serial dilutions in Methanol (e.g., 10, 25, 50, 100 µg/mL).

  • Positive Control: Ascorbic Acid or Trolox.

  • 96-well microplate and UV-Vis Microplate Reader.

Step-by-Step Procedure:

  • Sample Preparation: Add 100 µL of the serially diluted THQ compound to the designated wells of a 96-well plate.

  • Radical Addition: Add 100 µL of the 0.1 mM DPPH methanolic solution to each well.

  • Controls:

    • Negative Control: 100 µL Methanol + 100 µL DPPH (Maximum absorbance).

    • Blank: 200 µL Methanol (Background correction).

  • Incubation: Seal the plate and incubate in the dark at room temperature (25°C) for exactly 30 minutes. Causality: 30 minutes allows slow-reacting HAT mechanisms to reach equilibrium.

  • Measurement: Measure the absorbance at 517 nm .

  • Calculation: % Inhibition=(Acontrol​Acontrol​−Asample​​)×100

    Plot % Inhibition against concentration to determine the IC50 value.

ABTS Radical Cation Scavenging Assay (SET-dominant)

The ABTS assay measures the reduction of the blue/green ABTS•+ radical cation to its colorless neutral form. It is highly recommended for bulky THQ derivatives[1][4].

Reagents & Materials:

  • ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)): 7 mM in distilled water.

  • Potassium Persulfate ( K2​S2​O8​ ): 2.45 mM in distilled water.

Step-by-Step Procedure:

  • Radical Generation: Mix equal volumes of the 7 mM ABTS solution and 2.45 mM Potassium Persulfate. Allow the mixture to stand in the dark at room temperature for 12–16 hours to fully generate the ABTS•+ radical cation.

  • Working Solution: Dilute the ABTS•+ solution with methanol or PBS until the absorbance reads 0.700 ± 0.020 at 734 nm . Causality: Standardizing the initial absorbance ensures batch-to-batch reproducibility and linear dynamic range.

  • Assay Execution: Add 10 µL of the THQ test compound (various concentrations) to a 96-well plate.

  • Reaction: Add 190 µL of the diluted ABTS•+ working solution to each well.

  • Incubation: Incubate in the dark at room temperature for exactly 6 minutes . Causality: SET reactions are extremely rapid; a 6-minute window captures the kinetic endpoint without degradation of the radical.

  • Measurement: Read absorbance at 734 nm .

  • Calculation: Calculate % Inhibition identically to the DPPH assay and derive the EC50.

Mechanistic Visualization

The following diagram illustrates the chemical causality behind the assays described above, showing how THQ derivatives interact with free radicals depending on their structural constraints.

Mechanism THQ THQ Derivative (Electron/Hydrogen Donor) SET Single Electron Transfer (SET) Rapid Electron Donation THQ->SET Sterically Hindered THQs HAT Hydrogen Atom Transfer (HAT) N-H or O-H Bond Cleavage THQ->HAT Unhindered THQs Radical Free Radical (DPPH• or ABTS•+) SET->Radical e- THQ_Radical Stable THQ Radical (Resonance Stabilized) SET->THQ_Radical HAT->Radical H• HAT->THQ_Radical Stable Neutralized Radical (Color Change Detected) Radical->Stable Reduced

Fig 2: SET vs. HAT radical scavenging mechanisms of THQ derivatives.

References

  • One-Pot Multicomponent Synthesis and Bioevaluation of Tetrahydroquinoline Derivatives as Potential Antioxidants Source: NIH / PMC URL:[Link]

  • Synthesis and In-Silico Analysis of Novel Tetrahydroquinolines and Their Antioxidant Activity Source: MDPI URL:[Link]

  • DPPH Assay: Principle, Applications, and Complete Guide Source: Amerigo Scientific URL:[Link]

  • Genesis and development of DPPH method of antioxidant assay Source: NIH / PMC URL:[Link]

Sources

Method

Application Notes and Protocols for In Vitro Cytotoxicity Assays of Tetrahydroquinoline Compounds

Introduction: The Therapeutic Potential and Toxicological Screening of Tetrahydroquinolines Tetrahydroquinoline (THQ) scaffolds are a prominent class of heterocyclic compounds that have garnered significant attention in...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Therapeutic Potential and Toxicological Screening of Tetrahydroquinolines

Tetrahydroquinoline (THQ) scaffolds are a prominent class of heterocyclic compounds that have garnered significant attention in medicinal chemistry and drug development.[1] Their diverse biological activities, including anticancer properties, make them promising candidates for novel therapeutics.[1][2][3] The mechanism of action for many THQ derivatives involves the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways implicated in cancer progression.[1][3][4] However, early-stage assessment of cytotoxicity is a critical step to identify promising lead compounds and eliminate those with unfavorable toxicological profiles. In vitro cytotoxicity assays are indispensable tools in this initial screening phase, offering a rapid, cost-effective, and reproducible means to evaluate the effects of THQ compounds on cellular viability and proliferation.[5][6]

This comprehensive guide provides detailed protocols and expert insights into the most relevant in vitro cytotoxicity assays for evaluating THQ compounds. We will delve into the principles and methodologies of key assays, including the MTT assay for metabolic activity, the LDH assay for membrane integrity, and the Annexin V/PI assay for the detection of apoptosis. The emphasis will be on not just the procedural steps, but also the scientific rationale behind them, ensuring a thorough understanding for researchers, scientists, and drug development professionals.

I. Strategic Selection of Cell Lines for Cytotoxicity Profiling

The choice of cell line is a foundational parameter in cytotoxicity testing that can significantly influence the experimental outcome and its clinical relevance.[7][8] A single cell line is often insufficient to provide a comprehensive understanding of a compound's cytotoxic potential.[5]

Key Considerations for Cell Line Selection:

  • Relevance to the Target Disease: Select cell lines that are representative of the cancer type the THQ compound is intended to treat. For instance, if developing a drug for lung cancer, cell lines such as A549 would be appropriate.[2][4] For breast cancer, MCF-7 and MDA-MB-231 are commonly used.[2][9]

  • Inclusion of Normal Cell Lines: It is crucial to assess the cytotoxicity of THQ derivatives on non-cancerous cell lines to determine their selectivity.[2][4] Commonly used normal cell lines include those derived from kidney (e.g., VERO, HEK293) or fibroblasts.[2][10] A high therapeutic index (the ratio of the toxic dose to the therapeutic dose) is a desirable characteristic of a drug candidate.

  • Genotypic and Phenotypic Characteristics: The unique genetic and phenotypic makeup of each cell line can affect its response to a drug.[7] Researchers should consider these characteristics when interpreting results.

  • Well-Characterized and Widely Used Models: Employing well-established and extensively characterized cell lines facilitates comparison with existing literature and enhances the reproducibility of the findings.[5][10]

Table 1: Recommended Cell Lines for Cytotoxicity Screening of Tetrahydroquinoline Compounds

Cell LineCancer Type/OriginKey Characteristics
A549 Lung CarcinomaA widely used model for non-small cell lung cancer.[2][4]
MCF-7 Breast AdenocarcinomaEstrogen receptor-positive, a common model for breast cancer studies.[2][9]
MDA-MB-231 Breast AdenocarcinomaTriple-negative breast cancer model, often more aggressive.[2][9]
HepG2 Hepatocellular CarcinomaA well-differentiated human liver cancer cell line used for hepatotoxicity studies.[10][11]
HCT-116 Colorectal CarcinomaA model for colon cancer research.[4]
SNB19 & LN229 GlioblastomaUsed for investigating therapies against aggressive brain tumors.[3][12]
VERO African Green Monkey KidneyA normal cell line frequently used in toxicity studies.[2]
HEK293 Human Embryonic KidneyA common normal cell line for general cytotoxicity assessment.[4][10]

II. Assessment of Cell Viability via Metabolic Activity: The MTT Assay

The MTT assay is a cornerstone of cytotoxicity testing, providing a quantitative measure of cellular metabolic activity, which in turn reflects cell viability and proliferation.[13][14] The principle of this colorimetric assay lies in the reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals by NAD(P)H-dependent oxidoreductase enzymes in metabolically active cells.[13][14][15] The amount of formazan produced is directly proportional to the number of viable cells.[16]

Causality Behind Experimental Choices in the MTT Assay:
  • Serum-Free Media During Incubation: The use of serum-free media during the MTT incubation step is recommended to avoid potential interference from serum components.[17]

  • Solubilization of Formazan Crystals: The insoluble formazan crystals must be fully dissolved to allow for accurate spectrophotometric measurement. Dimethyl sulfoxide (DMSO) is a commonly used solvent for this purpose.[15]

  • Wavelength Selection: The absorbance of the dissolved formazan solution is typically measured between 500 and 600 nm.[13]

Diagram 1: MTT Assay Workflow

MTT_Workflow cluster_prep Cell Preparation cluster_treatment Compound Treatment cluster_assay MTT Assay seed Seed cells in 96-well plate incubate_adhere Incubate for 24h to allow adherence seed->incubate_adhere add_thq Add varying concentrations of THQ compounds incubate_adhere->add_thq incubate_thq Incubate for desired exposure time (e.g., 24-72h) add_thq->incubate_thq add_mtt Add MTT solution to each well incubate_thq->add_mtt incubate_mtt Incubate for 3-4 hours add_mtt->incubate_mtt solubilize Add solubilization solution (e.g., DMSO) incubate_mtt->solubilize read_absorbance Read absorbance at 590 nm solubilize->read_absorbance

Caption: Workflow of the MTT cytotoxicity assay.

Detailed Protocol for the MTT Assay:

Materials:

  • Tetrahydroquinoline (THQ) compounds of interest

  • Selected cell lines

  • Complete culture medium (e.g., DMEM, RPMI-1640) with 10% Fetal Bovine Serum (FBS)

  • 96-well flat-bottom sterile culture plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[17]

  • Dimethyl sulfoxide (DMSO)

  • Phosphate Buffered Saline (PBS)

  • Multichannel pipette

  • Microplate reader

Procedure:

  • Cell Seeding:

    • Harvest cells in their logarithmic growth phase and perform a cell count.

    • Seed the cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium.[15] The optimal seeding density may vary between cell lines.

    • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.[15]

  • Compound Treatment:

    • Prepare serial dilutions of the THQ compounds in culture medium.

    • After 24 hours of incubation, carefully remove the old medium and add 100 µL of fresh medium containing the different concentrations of the THQ compounds to the respective wells.

    • Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, used to dissolve the compounds) and a negative control (cells with medium only).

    • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[4]

  • MTT Incubation:

    • After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.[15]

    • Incubate the plate for 3-4 hours at 37°C in the CO₂ incubator.[13][15]

  • Formazan Solubilization:

    • Carefully aspirate the medium containing MTT from each well.

    • Add 100-150 µL of DMSO to each well to dissolve the formazan crystals.[15][17]

    • Gently shake the plate on an orbital shaker for about 15 minutes to ensure complete solubilization.[17]

  • Data Acquisition:

    • Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 570-590 nm.[13][17]

  • Data Analysis:

    • Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

    • The half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the compound that inhibits 50% of cell growth, can be determined by plotting a dose-response curve.[4]

III. Evaluation of Cell Membrane Integrity: The LDH Release Assay

The Lactate Dehydrogenase (LDH) cytotoxicity assay is another widely used method that quantifies cell death by measuring the activity of LDH released from damaged cells into the culture medium.[18][19] LDH is a stable cytosolic enzyme that is released upon the loss of cell membrane integrity, a hallmark of necrosis or late-stage apoptosis.[19][20][21] The assay involves a coupled enzymatic reaction where the released LDH catalyzes the conversion of lactate to pyruvate, which in turn leads to the reduction of a tetrazolium salt into a colored formazan product.[19][22] The intensity of the color is directly proportional to the number of lysed cells.[20]

Causality Behind Experimental Choices in the LDH Assay:
  • Supernatant Collection: Only the culture supernatant is used for the assay, as it contains the released LDH from damaged cells.[18][22]

  • Controls are Critical: The inclusion of controls for spontaneous LDH release (from untreated cells) and maximum LDH release (from cells lysed with a detergent like Triton X-100) is essential for accurate calculation of cytotoxicity.[22]

  • Background Correction: Wells containing only culture medium are necessary to correct for any background absorbance.[22]

Diagram 2: LDH Release Assay Workflow

LDH_Workflow cluster_prep Cell Preparation & Treatment cluster_supernatant Supernatant Collection cluster_assay LDH Assay seed_treat Seed and treat cells with THQ compounds incubate Incubate for desired duration seed_treat->incubate centrifuge Centrifuge plate (optional but recommended) incubate->centrifuge transfer Transfer supernatant to a new 96-well plate centrifuge->transfer add_reaction_mix Add LDH reaction solution transfer->add_reaction_mix incubate_reaction Incubate for 30 minutes at room temperature add_reaction_mix->incubate_reaction read_absorbance Read absorbance at 490-520 nm incubate_reaction->read_absorbance

Caption: Workflow of the LDH release assay.

Detailed Protocol for the LDH Assay:

Materials:

  • LDH Cytotoxicity Assay Kit (commercially available kits are recommended)

  • Tetrahydroquinoline (THQ) compounds

  • Selected cell lines

  • Complete culture medium

  • 96-well flat-bottom sterile culture plates

  • Lysis buffer (e.g., 10% Triton X-100)[22]

  • Multichannel pipette

  • Microplate reader

Procedure:

  • Cell Seeding and Treatment:

    • Follow the same procedure as for the MTT assay (Section II, steps 1 and 2) to seed and treat the cells with THQ compounds.

    • It is crucial to set up the following controls in triplicate:

      • Spontaneous LDH Release: Untreated cells.

      • Maximum LDH Release: Cells treated with lysis buffer (e.g., 10% Triton X-100) for 45 minutes before supernatant collection.[22]

      • Background Control: Wells with medium only.

  • Supernatant Collection:

    • After the incubation period, centrifuge the 96-well plate at approximately 400 x g for 5 minutes. This step is optional but recommended to pellet any detached cells.[22]

    • Carefully transfer 100 µL of the cell-free supernatant from each well to a new 96-well plate.[22]

  • LDH Reaction:

    • Prepare the LDH reaction mixture according to the manufacturer's instructions.

    • Add 100 µL of the LDH reaction solution to each well of the new plate containing the supernatants.[22]

    • Incubate the plate at room temperature for 30 minutes, protected from light.[22]

  • Data Acquisition:

    • Measure the absorbance at a wavelength between 490-520 nm using a microplate reader.[22]

  • Data Analysis:

    • Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [ (Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release) ] x 100

IV. Detecting Apoptosis: The Annexin V/Propidium Iodide (PI) Assay

Many THQ compounds exert their cytotoxic effects by inducing apoptosis, a form of programmed cell death.[2][3][4] The Annexin V/PI assay is a robust flow cytometry-based method for detecting and differentiating between early apoptotic, late apoptotic, and necrotic cells.[23][24]

The principle of this assay is based on two key cellular changes during apoptosis:

  • Phosphatidylserine (PS) Translocation: In healthy cells, PS is located on the inner leaflet of the plasma membrane. During early apoptosis, PS translocates to the outer leaflet.[23][24] Annexin V, a calcium-dependent protein, has a high affinity for PS and, when conjugated to a fluorochrome (e.g., FITC), can be used to label early apoptotic cells.[23][24]

  • Loss of Membrane Integrity: In late apoptosis and necrosis, the cell membrane becomes permeable. Propidium Iodide (PI) is a fluorescent nuclear stain that cannot cross the intact membrane of live or early apoptotic cells. It can, however, enter late apoptotic and necrotic cells to stain the DNA.[23]

This dual staining allows for the identification of four cell populations:

  • Annexin V- / PI- : Healthy, viable cells.[23]

  • Annexin V+ / PI- : Early apoptotic cells.

  • Annexin V+ / PI+ : Late apoptotic or necrotic cells.[23]

  • Annexin V- / PI+ : Necrotic cells (due to primary necrosis).

Diagram 3: Annexin V/PI Staining Principle

Apoptosis_Detection cluster_healthy Healthy Cell cluster_early Early Apoptosis cluster_late Late Apoptosis / Necrosis healthy Annexin V- / PI- early_apoptosis Annexin V+ / PI- healthy->early_apoptosis PS Translocation late_apoptosis Annexin V+ / PI+ early_apoptosis->late_apoptosis Membrane Permeabilization

Caption: Stages of apoptosis detected by Annexin V/PI staining.

Detailed Protocol for the Annexin V/PI Assay:

Materials:

  • Annexin V/PI Apoptosis Detection Kit (commercially available)

  • Tetrahydroquinoline (THQ) compounds

  • Selected cell lines

  • Complete culture medium

  • 6-well or 12-well sterile culture plates

  • PBS

  • 1X Binding Buffer (typically provided in the kit)

  • Flow cytometer

Procedure:

  • Cell Seeding and Treatment:

    • Seed cells in 6-well or 12-well plates and allow them to adhere overnight.

    • Treat the cells with the desired concentrations of THQ compounds for the specified duration. Include an untreated control.

  • Cell Harvesting:

    • Adherent Cells: Carefully collect the culture medium (which may contain floating apoptotic cells). Wash the adherent cells with PBS and then detach them using trypsin-EDTA. Combine the detached cells with the previously collected medium.

    • Suspension Cells: Collect the cells directly from the culture flask.

    • Centrifuge the cell suspension at approximately 300-500 x g for 5 minutes.[23]

  • Cell Washing:

    • Discard the supernatant and wash the cell pellet twice with cold PBS.[23] Centrifuge after each wash.

  • Staining:

    • Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

    • Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension. The exact volumes may vary depending on the kit.

    • Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[23]

  • Sample Preparation for Flow Cytometry:

    • Add 400 µL of 1X Binding Buffer to each tube.[23]

    • Analyze the samples on a flow cytometer as soon as possible (preferably within 1 hour).

  • Data Analysis:

    • Use appropriate software to analyze the flow cytometry data. Set up compensation and quadrants using single-stained and unstained controls.

    • Quantify the percentage of cells in each of the four populations (viable, early apoptotic, late apoptotic/necrotic, and necrotic).

V. Data Interpretation and Conclusion

The collective data from these assays will provide a comprehensive cytotoxic profile of the tested tetrahydroquinoline compounds. The MTT and LDH assays offer quantitative data on cell viability and membrane integrity, respectively, which are crucial for determining the IC₅₀ values. The Annexin V/PI assay provides mechanistic insight into whether the observed cytotoxicity is mediated by apoptosis. A promising THQ-based drug candidate would ideally exhibit potent cytotoxicity against cancer cell lines while showing minimal effects on normal cells, and its mechanism of action would likely involve the induction of apoptosis. By employing these robust and well-validated in vitro assays, researchers can confidently advance the most promising THQ compounds in the drug discovery pipeline.

References

  • Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (2018, July 5). Bio-protocol. [Link]

  • Al-Ostath, A., et al. (2025, February 23). Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. MDPI. [Link]

  • Ryczkowska, A., et al. (2022). Tetrahydroquinolinone derivatives exert antiproliferative effect on lung cancer cells through apoptosis induction. Scientific Reports. [Link]

  • Kim, J., et al. (2016). Development of Novel 1,2,3,4-Tetrahydroquinoline Scaffolds as Potent NF-κB Inhibitors and Cytotoxic Agents. ACS Medicinal Chemistry Letters. [Link]

  • Cell Viability Assays. (2013, May 1). Assay Guidance Manual - NCBI Bookshelf. [Link]

  • Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]

  • Annexin V-Dye Apoptosis Assay. G-Biosciences. [Link]

  • Zacarías-Lara, O. I., et al. (2019, April 1). Synthesis and In Vitro Evaluation of Tetrahydroquinoline Derivatives as Anti-proliferative Compounds of Breast Cancer via Targeting the GPER. Anti-Cancer Agents in Medicinal Chemistry. [Link]

  • MTT assay to evaluate the cytotoxic potential of a drug. (2017, April 8). Semantic Scholar. [Link]

  • Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne. [Link]

  • Palanivel, H., et al. (2024, September 1). Novel tetrahydroquinoline derivatives induce ROS-mediated apoptosis in glioblastoma cells. European Journal of Pharmaceutical Sciences. [Link]

  • Annexin V-FITC/PI Apoptosis Kit. Elabscience. [Link]

  • LDH Cytotoxicity Assay. Bio-protocol. [Link]

  • LDH Cytotoxicity Assay Kit. Abbkine. [Link]

  • What cell line should I choose for citotoxicity assays?. (2023, May 6). ResearchGate. [Link]

  • Novel tetrahydroquinoline derivatives induce ROS-mediated apoptosis in glioblastoma cells. (2024, June 25). Trepo. [Link]

  • Synthesis and in vitro evaluation of substituted tetrahydroquinoline-isoxazole hybrids as anticancer agents. (2019, June 1). ResearchGate. [Link]

  • In Vitro Cytotoxicity Determination: Avoiding Pitfalls. (2025, February 19). IntechOpen. [Link]

  • The Recent Development of Tetrahydro-Quinoline/Isoquinoline Based Compounds as Anticancer Agents. (2021, July 1). Bentham Science. [Link]

  • Green synthesis of some tetrahydroquinoline derivatives and evaluation as anticancer agents. (2022, November 5). Arabian Journal of Chemistry. [Link]

  • Guide for Selection of Relevant Cell Lines During the Evaluation of new Anti-Cancer Compounds. PubMed. [Link]

  • Looking for cell line models to predict drug response in cancer patients? Use CELLector. (2019, February 4). Open Targets Blog. [Link]

  • Cell Culture-Based Assessment of Toxicity and Therapeutics of Phytochemical Antioxidants. (2022, February 6). MDPI. [Link]

Sources

Application

Application Note: Scalable Synthesis of Substituted Tetrahydroquinolines

Executive Summary & Strategic Overview Substituted tetrahydroquinolines (THQs) are privileged pharmacophores ubiquitous in biologically active compounds, FDA-approved drugs (e.g., Talazoparib), and chiral ligands [3]. Ho...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Overview

Substituted tetrahydroquinolines (THQs) are privileged pharmacophores ubiquitous in biologically active compounds, FDA-approved drugs (e.g., Talazoparib), and chiral ligands [3]. However, translating bench-scale THQ synthesis to large-scale production presents significant chemical engineering challenges. Multicomponent aza-Diels-Alder (Povarov) reactions suffer from poor heat/mass transfer and the instability of reactive dienes in batch. Conversely, the direct asymmetric hydrogenation of quinolines—the most atom-economical route to chiral THQs—requires overcoming the thermodynamic penalty of breaking aromaticity while maintaining high enantioselectivity and low catalyst costs.

This application note details two state-of-the-art, self-validating methodologies for the large-scale synthesis of THQs:

  • Continuous Flow Multicomponent Synthesis : Utilizing reactive distillation integrated with flow chemistry for rapid, diastereoselective core assembly [1].

  • Iridium-Catalyzed Asymmetric Hydrogenation : A highly scalable (hectogram) late-stage reduction protocol achieving up to 80,000 Turnover Number (TON) [2].

Methodology A: Continuous Flow Povarov Reaction (De Novo Core Assembly)

Mechanistic Rationale & Causality

The Povarov reaction is a robust multicomponent reaction (MCR) that constructs the THQ core from an aniline, an aldehyde (forming an aryl imine in situ), and an electron-rich alkene/diene [3]. When using cyclopentadiene as the dienophile, the reaction is highly efficient but operationally hazardous on a large scale because cyclopentadiene rapidly dimerizes to dicyclopentadiene at room temperature.

To bypass this limitation, a continuous flow platform is employed [1]. By integrating reactive distillation directly into the flow setup, dicyclopentadiene undergoes a thermal retro-Diels-Alder reaction at 180°C. The resulting cyclopentadiene monomer is immediately pumped into a T-piece mixer to react with the aryl imine stream. Indium(III) chloride (InCl₃) is utilized as a water-tolerant Lewis acid catalyst to activate the imine, lowering the LUMO energy and ensuring rapid, high-yielding endo-selective cyclization before dimerization can occur.

Experimental Protocol: Gram-Scale Flow Synthesis

Reagents: Dicyclopentadiene, Aryl imines (pre-formed or generated in situ), InCl₃ (10 mol%), Acetonitrile (MeCN). Equipment: Hickman still head, dual syringe pumps, T-piece mixer, heated glass column reactor, back-pressure regulator (BPR).

  • Reactive Distillation: Heat dicyclopentadiene to 180°C. Continuously withdraw the freshly cracked cyclopentadiene distillate using a threaded cannula connected to Pump A.

  • Stream Preparation: Prepare a 2.0 M solution of the chosen aryl imine in MeCN and load it into Pump B.

  • Flow Mixing: Set Pump A (Cyclopentadiene) to a flow rate of 0.1 mL/min and Pump B (Imine) to 0.2 mL/min. Combine the streams in a standard T-piece mixer.

  • Catalytic Reactor: Pass the homogeneous mixture through a glass column packed with glass beads and InCl₃ (10 mol%) maintained at 80°C.

  • Collection & Workup: Route the reactor output through a 100 psi BPR into a collection flask containing saturated aqueous NaHCO₃ to quench the Lewis acid. Extract with ethyl acetate, dry over MgSO₄, and concentrate.

System Visualization

FlowSetup A Dicyclopentadiene (Retro Diels-Alder) B Cyclopentadiene Stream (0.1 mL/min) A->B 180°C Distillation D T-Piece Mixer B->D C Aryl Imine in MeCN Stream (0.2 mL/min) C->D E Heated Glass Column (InCl3 Catalyst, 80°C) D->E Homogeneous Mixture F Back Pressure Regulator E->F Continuous Flow G Substituted THQ Collection F->G Gram-scale/hr

Continuous flow setup integrating reactive distillation for Povarov THQ synthesis.

Quantitative Data Summary

Table 1: Substrate Scope and Stereoselectivity in Flow Povarov Reaction

Aryl Imine Substituent Flow Rate Ratio (Imine:Diene) Residence Time Yield (%) Diastereomeric Ratio (endo:exo)
4-Methoxy 2:1 15 min 88% >95:5
4-Chloro 2:1 15 min 82% 92:8
2-Methyl 2:1 15 min 79% 90:10

| Unsubstituted | 2:1 | 15 min | 85% | 94:6 |

Methodology B: Iridium-Catalyzed Asymmetric Hydrogenation (Late-Stage Enantioselective)

Mechanistic Rationale & Causality

For the synthesis of optically pure 2-substituted THQs, the direct asymmetric hydrogenation of commercially available quinolines is highly desired [2]. Breaking the stable aromatic system of quinoline is thermodynamically demanding. To achieve this on a hectogram scale without requiring stoichiometric chiral auxiliaries, an Iridium-based catalytic system is employed.

The critical mechanistic intervention in this protocol is the addition of elemental Iodine (I₂). I₂ serves a dual purpose: it facilitates the oxidative addition of H₂ to form the active Ir-H species, and it acts as a bridging ligand that stabilizes the outer-sphere transition state, locking the chiral ligand's conformation to ensure high enantiomeric excess (ee). The use of highly active Ir-complexes allows for an ultra-low catalyst loading (Substrate-to-Catalyst ratio up to 80,000), making the process economically viable for industrial drug development [2].

Experimental Protocol: 100-Gram Scale Hydrogenation

Reagents: 2-Methylquinoline (100 g), Chiral Iridium Catalyst (e.g., Ir-N,P ligand complex), I₂ additive, Tetrahydrofuran (THF) or Trifluoroethanol (TFE), H₂ gas. Equipment: 1 L High-pressure stainless-steel autoclave, mechanical stirrer.

  • Catalyst Activation: In a nitrogen-filled glovebox, dissolve the chiral Ir-catalyst (0.00125 mol%, S/C = 80,000) and I₂ (10 mol% relative to catalyst) in anhydrous THF (500 mL).

  • Substrate Loading: Transfer the catalyst solution and 2-methylquinoline (100 g, 0.70 mol) into the 1 L high-pressure autoclave. Seal the reactor securely.

  • Pressurization: Purge the autoclave with H₂ gas three times to remove residual nitrogen. Pressurize the vessel to 50 atm (approx. 735 psi) of H₂.

  • Hydrogenation: Heat the reactor to 50°C and engage mechanical stirring. Monitor hydrogen consumption via the pressure gauge. The reaction is typically complete within 12-18 hours when pressure stabilizes.

  • Workup & Resolution: Carefully vent the H₂ gas. Filter the reaction mixture through a short pad of silica gel to remove the Ir/I₂ residues. Concentrate the filtrate under reduced pressure.

  • Optical Enrichment (Optional): If >99% ee is required, subject the crude product (typically ~91% ee) to chemical resolution using (L)-DMTA (Di-O-methyl-L-tartaric acid) in recoverable TFE solvent.

System Visualization

Hydrogenation Step1 1. Catalyst Activation Ir-Precursor + Chiral Ligand + I2 Step2 2. Substrate Loading 100g 2-Methylquinoline in Autoclave Step1->Step2 Step3 3. Pressurization 50 atm H2 Gas Step2->Step3 Step4 4. Asymmetric Hydrogenation 50°C, S/C = 80,000 Step3->Step4 Step5 5. Catalyst Separation Silica Filtration Step4->Step5 Step6 Step6 Step5->Step6

Workflow for the large-scale Ir-catalyzed asymmetric hydrogenation of quinolines.

Quantitative Data Summary

Table 2: Scale-up Parameters for Ir-Catalyzed Hydrogenation of 2-Methylquinoline

Scale Catalyst Loading (S/C) H₂ Pressure Temp (°C) Conversion (%) Enantiomeric Excess (ee %)
1 mmol 1,000 30 atm 25 >99% 92.5%
10 grams 20,000 50 atm 40 >99% 91.8%

| 100 grams | 80,000 | 50 atm | 50 | >99% | 91.4% |

(Note: The slight drop in ee% at the 100-gram scale is readily corrected via the highly efficient (L)-DMTA resolution step, yielding >99% ee final product).

Conclusion

The large-scale synthesis of substituted tetrahydroquinolines requires strategic circumvention of thermodynamic and kinetic bottlenecks. For highly substituted, multi-ring THQ cores, integrating reactive distillation with continuous flow Povarov reactions provides a robust, safe, and scalable method. Conversely, for the production of enantiopure 2-substituted THQs, Iridium-catalyzed asymmetric hydrogenation at ultra-low catalyst loadings represents the pinnacle of industrial atom economy and scalability.

References

  • Baumann, M. (2018). Integrating reactive distillation with continuous flow processing. Reaction Chemistry & Engineering, Royal Society of Chemistry. 1

  • Jing, H. et al. (2025/2026). Development of a scalable iridium-catalyzed asymmetric hydrogenation process for synthesis of chiral 2-methyl-1,2,3,4-tetrahydroquinoline. Chiral Chemistry, Science Exploration Press. 2

  • Povarov Reaction General Applications (e.g., HSD1787 Synthesis). National Institutes of Health (PMC).3

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine

Welcome to the technical support center for the synthesis of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine. This molecule is a critical precursor for several pharmacologically important compounds, most notably the 8-aminoq...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine. This molecule is a critical precursor for several pharmacologically important compounds, most notably the 8-aminoquinoline class of antimalarial drugs such as Tafenoquine.[1][2] Its synthesis, while based on established organic chemistry principles, presents several challenges that can impact yield and purity.

This guide is structured to provide direct, actionable advice for researchers encountering common issues during this multi-step synthesis. We will move from a general overview to step-by-step troubleshooting and conclude with detailed experimental protocols.

Synthetic Overview

The most common and logical pathway to 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine involves a four-step sequence starting from p-toluidine. This route builds the quinoline core, introduces the required nitrogen functionality at the 8-position, and finally reduces the heterocyclic ring.

G p_toluidine p-Toluidine six_mq 6-Methylquinoline p_toluidine->six_mq Step 1: Skraup Synthesis six_m_eight_nq 6-Methyl-8-nitroquinoline six_mq->six_m_eight_nq Step 2: Nitration six_m_eight_aq 6-Methyl-8-aminoquinoline six_m_eight_nq->six_m_eight_aq Step 3: Nitro Group Reduction final_product 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine six_m_eight_aq->final_product Step 4: Catalytic Hydrogenation

Caption: The four-step synthetic pathway to the target compound.

Frequently Asked Questions (FAQs)

Q1: What is the most critical step affecting the overall yield of this synthesis?

A1: While every step is important, the initial Skraup synthesis (Step 1) and the final catalytic hydrogenation (Step 4) are often the most challenging. The Skraup reaction can be violently exothermic and prone to forming tarry byproducts, significantly lowering the yield of 6-methylquinoline.[3][4] The final hydrogenation requires careful optimization of catalyst, pressure, and temperature to achieve complete reduction of the pyridine ring without side reactions.[5]

Q2: Are there alternative routes to consider?

A2: Yes, alternative methods exist, such as domino reactions starting from 2-nitroarylketones or various metal-catalyzed cyclizations.[6][7] However, the Skraup synthesis followed by functional group manipulations remains one of the most established and widely documented methods for this specific substitution pattern, making it more straightforward to troubleshoot.

Q3: Is it possible to introduce the 8-amino group before forming the quinoline ring?

A3: It is generally more practical to introduce the nitrogen functionality as a nitro group after the quinoline core is formed. Starting with a substituted aniline like 4-methyl-2-nitroaniline in the Skraup synthesis can be problematic. The nitro group is deactivating, and the reaction conditions are harsh, often leading to poor yields or decomposition.

Troubleshooting Guide by Synthetic Step

Step 1: Skraup Synthesis of 6-Methylquinoline

The Skraup synthesis involves reacting an aromatic amine (p-toluidine) with glycerol, sulfuric acid, and an oxidizing agent to form the quinoline ring.[8]

Q: My Skraup reaction is extremely vigorous and yields are low due to extensive tar formation. How can I improve this?

A: This is the most common issue with the Skraup reaction. The underlying cause is the highly exothermic dehydration of glycerol to acrolein, which then polymerizes under the harsh acidic conditions.

  • Causality: Concentrated sulfuric acid is a powerful dehydrating agent, and the initial reaction with glycerol can proceed uncontrollably. The traditional use of nitrobenzene as the oxidizing agent adds to the reaction's vigor.

  • Solution:

    • Modified Reagent Addition: A well-established modification involves adding the sulfuric acid dropwise to a pre-mixed suspension of p-toluidine, glycerol, and a milder oxidizing agent. This allows for better temperature control.[4]

    • Milder Oxidizing Agent: Replace nitrobenzene with arsenic acid or iron(III) sulfate.[9] Arsenic acid, in particular, provides a more controlled oxidation.

    • Mechanical Stirring: Ensure vigorous and efficient mechanical stirring throughout the addition and heating phases. This prevents localized overheating and charring.

Q: The work-up is difficult, and I'm struggling to isolate the product from the tar.

A: The tarry residue can trap the product. Steam distillation is a highly effective method for isolating the volatile 6-methylquinoline from the non-volatile polymeric byproducts. After making the reaction mixture alkaline with sodium hydroxide, passing steam through the flask will carry the product over with the distillate.

Step 2: Nitration of 6-Methylquinoline

This step introduces the nitro group at the C-8 position, which will later be reduced to the target amine.

Q: My nitration is producing a mixture of isomers, primarily the 5-nitro and 8-nitro products. How can I improve selectivity for the 8-position?

A: The regioselectivity of nitration on the quinoline ring is highly dependent on the reaction conditions, specifically the acidity.

  • Causality: In strongly acidic media (like a mixture of concentrated nitric and sulfuric acids), the quinoline nitrogen is protonated, forming the quinolinium ion. This ion strongly deactivates the pyridine ring and the adjacent benzene ring positions (C-5 and C-7). The methyl group at C-6 is an activating group. The combination of these effects directs the incoming electrophile (NO₂⁺) to the C-8 position.

  • Solution: Ensure the reaction is performed in a strong acid medium. A standard procedure involves dissolving 6-methylquinoline in concentrated sulfuric acid and then adding the nitrating agent (concentrated nitric acid or potassium nitrate) portion-wise while maintaining a low temperature (0-10 °C) to control the reaction rate.

Step 3: Reduction of 6-Methyl-8-nitroquinoline to 6-Methyl-8-aminoquinoline

This step converts the nitro group to the essential amine functionality.

Q: Catalytic hydrogenation (H₂/Pd/C) of the nitro group is also reducing the quinoline ring. How can I selectively reduce only the nitro group?

A: While catalytic hydrogenation can be used, it requires very careful control to prevent reduction of the heterocyclic ring. Chemical reduction methods are often more reliable for this specific transformation.

  • Causality: Palladium on carbon (Pd/C) is an aggressive catalyst that can readily hydrogenate both nitro groups and aromatic rings.[10] Achieving chemoselectivity requires milder conditions, which may lead to incomplete nitro reduction.

  • Solution: Use a chemical reducing agent known for its high chemoselectivity for nitro groups.

    • Stannous Chloride (SnCl₂): The reduction of aromatic nitro compounds with SnCl₂ in concentrated hydrochloric acid is a classic and highly effective method that will not affect the quinoline ring.[11]

    • Iron in Acetic Acid (Fe/AcOH): This is another reliable, inexpensive, and selective method for reducing aromatic nitro groups.[12]

Reducing AgentSolventProsCons
SnCl₂·2H₂O Conc. HCl / EthanolHigh selectivity, reliableRequires removal of tin salts during work-up
Fe powder Acetic Acid / WaterInexpensive, effectiveCan require filtration of fine iron sludge
H₂ (1 atm), Pd/C Ethanol / Ethyl AcetateClean reaction, no metal saltsRisk of over-reduction to tetrahydroquinoline
Step 4: Catalytic Hydrogenation to 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine

This final step reduces the pyridine portion of the quinoline ring system to yield the target tetrahydroquinoline.

Q: My hydrogenation reaction is very slow or stalls before completion. What are the likely causes?

A: This is a common problem in the hydrogenation of nitrogen-containing heterocycles. The primary causes are typically related to the catalyst, solvent, or substrate purity.

  • Causality & Solutions:

    • Catalyst Choice: While Pd/C can be used, Platinum(IV) oxide (PtO₂, Adams' catalyst) is often more effective for reducing the pyridine ring of quinolines, especially in an acidic solvent like acetic acid or ethanol with HCl.[13] Ruthenium-based catalysts have also shown high efficacy.[5]

    • Catalyst Poisoning: The product amine can act as a Lewis base and adsorb strongly to the catalyst surface, inhibiting its activity. Impurities containing sulfur or other halides from previous steps can also poison the catalyst. Ensure the starting material (6-Methyl-8-aminoquinoline) is highly pure.

    • Solvent: The reaction is often faster in acidic media. Using ethanol with a catalytic amount of HCl or using acetic acid as the solvent can protonate the ring nitrogen, making it more susceptible to reduction.[14]

    • Hydrogen Pressure & Temperature: These reactions often require elevated pressure and temperature to proceed at a reasonable rate. A pressure of 8-12 atmospheres and a temperature of 60-70 °C is a good starting point.[15]

G start Hydrogenation Stalled? check_catalyst Is the catalyst active and appropriate? (e.g., PtO₂, fresh Pd/C) start->check_catalyst check_purity Is the starting material pure? (Free of sulfur/halides) check_catalyst->check_purity Yes solution_catalyst Solution: Use PtO₂ or a higher loading of fresh, high-quality catalyst. check_catalyst->solution_catalyst No check_conditions Are pressure and temperature adequate? (e.g., >50 psi H₂, >50 °C) check_purity->check_conditions Yes solution_purity Solution: Recrystallize or chromatograph the starting 6-methyl-8-aminoquinoline. check_purity->solution_purity No check_solvent Is the solvent appropriate? (Acidic media like EtOH/HCl or AcOH often helps) check_conditions->check_solvent Yes solution_conditions Solution: Increase H₂ pressure and/or temperature within safe limits. check_conditions->solution_conditions No solution_solvent Solution: Switch to an acidic solvent system. check_solvent->solution_solvent No

Caption: Troubleshooting decision tree for the final hydrogenation step.

Detailed Experimental Protocols

Protocol 1: Step 3 - Selective Nitro Reduction using SnCl₂

This protocol describes the reduction of 6-Methyl-8-nitroquinoline to 6-Methyl-8-aminoquinoline.

  • Materials: 6-Methyl-8-nitroquinoline, Stannous chloride dihydrate (SnCl₂·2H₂O), Concentrated Hydrochloric Acid (HCl), Ethanol, Sodium hydroxide (NaOH) solution.

  • Procedure:

    • In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 6-Methyl-8-nitroquinoline (1 equivalent) in ethanol.

    • Add a solution of stannous chloride dihydrate (3-4 equivalents) in concentrated HCl to the flask.

    • Heat the mixture to reflux and stir for 2-4 hours. Monitor the reaction progress by TLC until the starting material is consumed.

    • Cool the reaction mixture to room temperature and carefully pour it over crushed ice.

    • Basify the mixture by slowly adding a concentrated aqueous solution of NaOH until the pH is >10. The tin salts will precipitate as white tin(IV) hydroxide.

    • Extract the aqueous slurry with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) three times.

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

    • Purify by column chromatography on silica gel or recrystallization.

Protocol 2: Step 4 - Catalytic Hydrogenation using PtO₂

This protocol describes the reduction of 6-Methyl-8-aminoquinoline to the final product.

  • Materials: 6-Methyl-8-aminoquinoline, Platinum(IV) oxide (PtO₂), Acetic Acid, Hydrogen gas, Parr hydrogenator or similar high-pressure reactor.

  • Procedure:

    • In a high-pressure reaction vessel, dissolve 6-Methyl-8-aminoquinoline (1 equivalent) in glacial acetic acid.

    • Add the PtO₂ catalyst (1-5 mol%). The catalyst is often pre-reduced to active platinum black in situ.

    • Seal the reactor, evacuate to remove air, and then pressurize with hydrogen gas to 50-100 psi.

    • Heat the reaction to 50-70 °C and stir or shake vigorously.

    • Monitor the reaction by observing hydrogen uptake. The reaction is typically complete in 12-24 hours.

    • Cool the reactor, safely vent the excess hydrogen, and remove the catalyst by filtration through a pad of Celite.

    • Remove the acetic acid solvent under reduced pressure.

    • Dissolve the residue in water, basify with NaOH solution, and extract with an organic solvent.

    • Dry the combined organic extracts and concentrate to yield the crude 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine. Purify as necessary.

References

  • MDPI. (2023). Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction. Retrieved from [Link]

  • PMC. (2021). 8-Amino-6-Methoxyquinoline—Tetrazole Hybrids: Impact of Linkers on Antiplasmodial Activity. Retrieved from [Link]

  • ResearchGate. (2022). Synthesis of 8-aminoquinoline chelating moieties for chemosensor molecules. Retrieved from [Link]

  • Journal of the American Chemical Society. (1949). The Synthesis of 8-(5-Hydroxyamylamino)-6-methoxyquinoline: a New Method of Preparation of Pentaquin and its Analogs. Retrieved from [Link]

  • ResearchGate. (n.d.). The Skraup Synthesis of Quinolines. Retrieved from [Link]

  • IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. Retrieved from [Link]

  • SciSpace. (n.d.). Synthesis of derivatives of quinoline. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of 6-amino-2-methoxy-8-methylquinoline. Retrieved from [Link]

  • Canadian Journal of Research. (1949). THE PREPARATION OF QUINOLINES BY A MODIFIED SKRAUP REACTION. Retrieved from [Link]

  • RSC Advances. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. Retrieved from [Link]

  • HETEROCYCLES. (1987). SYNTHESIS OF SUBSTITUTED 1,2,3,4-TETRAHYDRO-6-METHYL. Retrieved from [Link]

  • PMC. (n.d.). Direct Amination of Nitroquinoline Derivatives via Nucleophilic Displacement of Aromatic Hydrogen. Retrieved from [Link]

  • Google Patents. (n.d.). US4167638A - Process for production of 8-NHR quinolines.
  • PMC. (n.d.). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Tetrahydroquinoline synthesis. Retrieved from [Link]

  • PMC. (n.d.). Chiral 8-Amino-5,6,7,8-tetrahydroquinoline Derivatives in Metal Catalysts for the Asymmetric Transfer Hydrogenation of 1-Aryl Substituted-3,4-dihydroisoquinolines as Alkaloids Precursors. Retrieved from [Link]

  • Organic Letters. (2016). Regio- and Chemoselective Mono- and Bisnitration of 8-Amino quinoline Amides with Fe(NO3)3·9H2O as Promoter and Nitro Source. Retrieved from [Link]

  • PMC. (2020). Understanding the mechanism of the competitive adsorption in 8-methylquinoline hydrogenation over a Ru catalyst. Retrieved from [Link]

  • MDPI. (2025). Study of the Reaction Pathways for the Hydrogenation of Quinoline over Nickel Phosphide Catalysts. Retrieved from [Link]

  • ResearchGate. (2021). Catalytic Hydrogenation of Substituted Quinolines on Co–Graphene Composites. Retrieved from [Link]

  • Journal of the American Chemical Society. (2015). Selective Catalytic Hydrogenation of Heteroarenes with N-Graphene-Modified Cobalt Nanoparticles (Co3O4–Co/NGr@α-Al2O3). Retrieved from [Link]

  • YouTube. (2020). ch8 6 Catalytic Hydrogenation. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. Retrieved from [Link]

  • The Journal of Organic Chemistry. (n.d.). Concise Preparation of Amino-5,6,7,8-tetrahydroquinolines and Amino-5,6,7,8-tetrahydroisoquinolines via Catalytic Hydrogenation of Acetamidoquinolines and Acetamidoisoquinolines. Retrieved from [Link]

  • CMU E-Research Repository. (2001). SYNTHESIS OF AMINO ACID DERIVATIVES OF 6-AMINOQUINOLINE ANTIMALARIAL AGENTS. Retrieved from [Link]

  • Medical Journal of Zambia. (n.d.). Tafenoquine: A New 8- Aminoquinoline. Retrieved from [Link]

  • PMC. (n.d.). Tafenoquine: a toxicity overview. Retrieved from [Link]

  • New Drug Approvals. (n.d.). Tafenoquine. Retrieved from [Link]

  • ResearchGate. (2025). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Retrieved from [Link]

  • Journal of Medicinal Chemistry. (n.d.). Synthesis and SAR of 1,2,3,4-Tetrahydroisoquinoline-Based CXCR4 Antagonists. Retrieved from [Link]

Sources

Optimization

troubleshooting common issues in quinoline synthesis.

Welcome to the Quinoline Synthesis Technical Support & Troubleshooting Center . This guide is engineered for researchers, medicinal chemists, and drug development professionals who require robust, scalable, and high-yiel...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Quinoline Synthesis Technical Support & Troubleshooting Center . This guide is engineered for researchers, medicinal chemists, and drug development professionals who require robust, scalable, and high-yield methodologies for constructing the quinoline scaffold.

Rather than a standard textbook overview, this center operates as a diagnostic dashboard. We address the exact physicochemical failure points—such as runaway exotherms, regiochemical scrambling, and tar formation—and provide self-validating protocols grounded in mechanistic causality.

🛠️ Support Tickets: Diagnostic Q&A

Ticket #01: Skraup Synthesis Runaway Reactions & Tarring

Issue: “My Skraup synthesis violently exotherms upon heating, and the reaction mixture turns into an intractable black tar, ruining the yield.”

Root Cause Analysis: The classic[1] involves heating aniline, glycerol, sulfuric acid, and an oxidizing agent (typically nitrobenzene). The failure point is twofold:

  • Thermal Runaway: Sulfuric acid rapidly dehydrates glycerol into acrolein. The subsequent oxidation of the 1,2-dihydroquinoline intermediate by nitrobenzene is highly exothermic. Without moderation, this redox cycle accelerates exponentially, boiling the acid[2].

  • Tar Formation: Acrolein is highly susceptible to acid-catalyzed cationic polymerization. If the temperature spikes, acrolein polymerizes into a thick tar faster than it can undergo the desired 1,4-conjugate addition with aniline[3].

Resolution Strategy: Introduce Ferrous Sulfate ( FeSO4​ ) as a redox moderator. FeSO4​ regulates the electron transfer rate during the oxidation step, preventing the thermal spike that leads to acrolein polymerization[1]. Strict temperature control during the initial acid addition is also mandatory[4].

SkraupTroubleshooting A Aniline + Glycerol (or Enal) B Acid Catalysis (H2SO4) A->B C Acrolein Intermediate B->C Dehydration D 1,4-Addition (Schiff Base) C->D + Aniline E Polymerization (Tar) C->E Excess Acid/Heat F Cyclization & Oxidation D->F G Quinoline Product F->G H Moderator (FeSO4) Biphasic Solvent H->E Inhibits H->F Controls Exotherm

Reaction logic and tar mitigation in Skraup/Doebner-Miller quinoline synthesis.

Ticket #02: Doebner-Miller Reaction Yield Optimization

Issue: “When using α,β -unsaturated aldehydes in the Doebner-Miller synthesis, my yields of 2-substituted quinolines are abysmal (<30%) due to complex side reactions.”

Root Cause Analysis: Similar to the Skraup reaction, the [5] suffers from the parallel polymerization of the α,β -unsaturated carbonyl substrates under strongly acidic conditions. The high concentration of reactive enals in the bulk acidic phase kinetically favors polymerization over the bimolecular Schiff base formation.

Resolution Strategy: Transition to a biphasic reaction medium (e.g., water/toluene). By sequestering the non-polar carbonyl compound in the organic phase, the bulk concentration of the enal in the aqueous acidic phase remains low. The reaction occurs efficiently at the interface, drastically reducing polymerization and boosting yields[5].

Ticket #03: Friedländer Annulation Regioselectivity

Issue: “Condensing 2-aminobenzaldehyde with unsymmetrical ketones yields an inseparable 50/50 mixture of 2,3-disubstituted and 3-substituted quinoline regioisomers.”

Root Cause Analysis: The [6] relies on the enolization of the ketone before cyclodehydration. Unsymmetrical ketones can form two different enols. If the reaction conditions do not strongly bias either the kinetic enol (less substituted) or the thermodynamic enol (more substituted), a mixture of regioisomers is inevitable.

Resolution Strategy: Regioselectivity can be rationally tuned via solvent selection. Using ethylene glycol facilitates rapid proton shuttling, favoring the kinetic enol and yielding 3-substituted quinolines. Conversely, using acetic acid allows the system to equilibrate to the thermodynamic enol, exclusively affording 2,3-disubstituted quinolines[6]. For extreme cases, switching to a [7] completely overrides traditional enolization rules.

FriedlanderRegio A 2-Aminobenzaldehyde + Unsymmetrical Ketone B Ethylene Glycol (Kinetic Enolization) A->B C Acetic Acid (Thermodynamic Enolization) A->C D 3-Substituted Quinoline (Major Product) B->D E 2,3-Disubstituted Quinoline (Major Product) C->E

Tuning regioselectivity in Friedländer synthesis via solvent-controlled enolization.

📊 Quantitative Optimization Metrics

The following table summarizes the expected performance upgrades when applying the mechanistic troubleshooting strategies outlined above.

Synthesis MethodPrimary ComplicationOptimized Catalyst / SolventYield (Standard)Yield (Optimized)Regioselectivity
Skraup Runaway Exotherm / Tar FeSO4​ / Nitrobenzene30–40%67–76%N/A (Unsubstituted)
Doebner-Miller Enal PolymerizationBiphasic (Water/Toluene)20–35%65–80%High (2-substituted)
Friedländer Poor RegioselectivityEthylene GlycolVariable>85%100% 3-substituted
Friedländer Poor RegioselectivityAcetic AcidVariable>80%100% 2,3-disubstituted
Friedländer (Alt) Harsh Conditions NiBr2​(dppe) / Zinc<50%85–95%100% 2,4-disubstituted

🧪 Self-Validating Experimental Protocols

To ensure scientific integrity, do not treat these protocols as blind recipes. Each includes a Self-Validation Checkpoint —a physical or thermodynamic observable that confirms the mechanistic pathway is functioning correctly.

Protocol 1: Moderated Skraup Synthesis of Quinoline

Objective: Synthesize unsubstituted quinoline while suppressing thermal runaway.

  • Preparation: In a round-bottom flask equipped with a mechanical stirrer and reflux condenser, combine aniline (1.0 eq), glycerol (3.0 eq), and crystalline FeSO4​⋅7H2​O (0.05 eq).

  • Acid Addition: Cool the flask in an ice bath. Add concentrated H2​SO4​ (3.0 eq) dropwise. Causality: Slow addition prevents the premature, bulk dehydration of glycerol into acrolein, which would immediately polymerize.

  • Oxidant Addition: Add nitrobenzene (0.6 eq) to the mixture.

  • Heating: Gradually heat the oil bath to 130°C–150°C.

  • Self-Validation Checkpoint: The mixture should transition to a controlled reddish-brown reflux. If the temperature spikes uncontrollably above 150°C and the mixture turns opaque black with rapid gas evolution, the oxidation is running away (indicating insufficient FeSO4​ distribution or overly rapid heating)[4].

Protocol 2: Biphasic Doebner-Miller Synthesis

Objective: Synthesize 2-methylquinoline (quinaldine) while preventing enal polymerization.

  • Phase Setup: Dissolve aniline (1.0 eq) in toluene (organic phase). In a separate vessel, prepare a 6M aqueous HCl solution (aqueous phase).

  • Mixing: Combine the two phases in a reactor and initiate vigorous mechanical stirring (>800 rpm) to maximize the interfacial surface area.

  • Enal Addition: Add crotonaldehyde (1.2 eq) dropwise over 30 minutes at room temperature. Causality: The non-polar crotonaldehyde partitions into the toluene, keeping its concentration in the destructive aqueous acid layer extremely low[5].

  • Self-Validation Checkpoint: The organic layer should remain a clear yellow/orange during the addition. If the aqueous layer rapidly forms a thick, dark sludge, the stirring rate is too low, failing to sequester the enal and allowing acid-catalyzed polymerization to dominate.

Protocol 3: Regioselective Friedländer Annulation

Objective: Synthesize exclusively 3-substituted quinolines from unsymmetrical ketones.

  • Reagent Mixing: Dissolve 2-aminobenzaldehyde (1.0 eq) and the unsymmetrical ketone (1.1 eq) in anhydrous ethylene glycol (0.5 M concentration).

  • Catalysis: Add a catalytic amount of strong base (e.g., KOH, 0.2 eq) to initiate the condensation.

  • Heating: Stir at 80°C for 4–6 hours. Causality: Ethylene glycol acts as a rapid proton shuttle, trapping the kinetic enolate before it can equilibrate to the thermodynamic enolate[6].

  • Self-Validation Checkpoint: TLC monitoring (Hexanes/EtOAc) should reveal the emergence of a single major product spot. The appearance of two closely eluting product spots indicates incomplete solvent-driven enolization control; if this occurs, lower the initial temperature to 40°C for 2 hours to ensure kinetic enolate capture before ramping to cyclization heat.

📚 References

  • Wikipedia Contributors. "Skraup reaction." Wikipedia, The Free Encyclopedia. Available at:[Link]

  • University of Peshawar. "Preparation and Properties of Quinoline." UOP. Available at:[Link]

  • ResearchGate. "Friedlander Synthesis of Poly-Substituted Quinolines: A Mini Review." ResearchGate. Available at:[Link]

  • Organic Chemistry Portal. "Nickel-Catalyzed Cyclization of 2-Iodoanilines with Aroylalkynes." Organic Chemistry Portal. Available at:[Link]

  • MDPI. "Recent Advances in Metal-Free Quinoline Synthesis." Molecules. Available at:[Link]

  • RSC Publishing. "Recent synthetic efforts in the preparation of 2-(3,4)-alkenyl (aryl) quinoline molecules towards anti-kinetoplastid agents." RSC Advances. Available at:[Link]

  • Brieflands. "An Efficient Two-step Selective Synthesis of 7-Methyl-8-nitroquinoline From m-Toluidine as a Key Starting Material in Medicinal Chemistry." Jundishapur Journal of Natural Pharmaceutical Products. Available at:[Link]

Sources

Troubleshooting

Technical Support Center: Optimization of the Friedländer Quinoline Synthesis

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for the Friedländer quinoline synthesis. This resource is designed for researchers, medicinal chemists, and process development sci...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the Friedländer quinoline synthesis. This resource is designed for researchers, medicinal chemists, and process development scientists who are working to synthesize quinoline derivatives. The Friedländer synthesis, a condensation reaction between a 2-aminoaryl aldehyde or ketone and a carbonyl compound with an α-methylene group, is a cornerstone of heterocyclic chemistry.[1][2][3] However, like any powerful synthetic tool, it presents challenges that require careful optimization.

This guide provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot common issues and intelligently optimize your reaction conditions for higher yields, purity, and regioselectivity.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the Friedländer synthesis to build a strong theoretical foundation for practical optimization.

Q1: What is the fundamental mechanism of the Friedländer synthesis?

The Friedländer synthesis proceeds via an acid- or base-catalyzed cyclocondensation.[1][4] There are two widely accepted mechanistic pathways, and the predominant route can depend on the specific substrates and conditions used.[2][5]

  • Aldol-First Pathway: The reaction begins with an aldol condensation between the two carbonyl partners. The resulting aldol adduct then undergoes dehydration to form an α,β-unsaturated carbonyl compound. This is followed by an intramolecular cyclization (imine formation) and a final dehydration step to yield the quinoline ring.[1][2]

  • Schiff-Base-First Pathway: Alternatively, the initial step can be the formation of a Schiff base (imine) between the 2-aminoaryl carbonyl and the methylene carbonyl compound. This is followed by an intramolecular aldol-type reaction and subsequent dehydration to form the final aromatic product.[2]

Q2: How do I choose between an acid and a base catalyst?

The choice between an acid or base catalyst is critical and depends heavily on your substrates.[6]

  • Acid Catalysts (e.g., p-TsOH, H₂SO₄, Lewis acids like ZnCl₂, Sc(OTf)₃) protonate the carbonyl group of the methylene component, which facilitates enolization and the subsequent nucleophilic attack.[3][7] They are generally more effective and can prevent certain side reactions.[6] Acid catalysis is often preferred to avoid the self-condensation of the ketone starting material.[7]

  • Base Catalysts (e.g., KOH, NaOH, piperidine) work by deprotonating the α-carbon of the methylene component to form a nucleophilic enolate.[3][7] However, this can also promote the self-aldol condensation of the ketone, leading to significant side product formation and reduced yield.[3][7]

Q3: What role do solvent and temperature play in the reaction?

Solvent and temperature are critical parameters that influence reaction rate, solubility, and side product formation.[8]

  • Solvent: The choice of solvent often correlates with the catalyst system. For acidic conditions, polar aprotic solvents like dichloromethane (DCM) or chlorobenzene are common.[1] For base-mediated reactions, non-polar solvents such as toluene are often used.[1] Recent advancements have demonstrated the efficacy of greener and more efficient media, including using glacial acetic acid as both the catalyst and solvent, particularly in microwave-assisted reactions.[6][9] Solvent-free conditions and water have also been successfully employed.[4][10][11]

  • Temperature: Traditional methods often require high temperatures, sometimes up to 220°C for uncatalyzed reactions.[1][6] However, excessively high temperatures can lead to starting material degradation and the formation of tar.[7] It is crucial to find the optimal temperature that allows for a reasonable reaction rate without promoting decomposition.[9] Lowering the temperature can sometimes improve regioselectivity by favoring the kinetic product.[9]

Section 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem 1: My reaction yield is low or the reaction is not proceeding.

This is one of the most common issues. The cause can be multifaceted, ranging from catalyst inefficiency to improper reaction conditions.

Possible Cause Underlying Rationale & Causality Suggested Solution
Inefficient or Inactive Catalyst The catalyst may be poisoned, decomposed, or simply not potent enough for your specific substrate combination. Catalyst loading might also be insufficient.1. Screen Catalysts: If a standard acid/base is failing, consider modern, milder systems like molecular iodine, ionic liquids, or various Lewis acids (e.g., Sc(OTf)₃, AuCl₃).[7][8] 2. Increase Loading: Incrementally increase catalyst loading (e.g., from 5 mol% to 10 mol%).[8] 3. Use Fresh Catalyst: Ensure your catalyst has not degraded due to age or improper storage.
Harsh Reaction Conditions High temperatures and strong acids or bases, while driving the reaction, can also cause the degradation of sensitive starting materials or the desired product.[7][8]1. Lower Temperature: Reduce the reaction temperature and monitor for progress over a longer period.[8] 2. Milder Catalyst: Switch to a milder catalyst. Gold-catalyzed reactions, for instance, can often proceed under gentler conditions.[1][8]
Poor Reactant Solubility If reactants are not fully dissolved, the reaction becomes heterogeneous and the rate will be severely limited, leading to low conversion.1. Change Solvent: Switch to a solvent in which all reactants are fully soluble at the reaction temperature. For microwave reactions, polar solvents like DMF or ethanol can improve energy absorption and solubility.[8]
Sterically Hindered Substrates Bulky groups on either reactant can slow down the condensation and cyclization steps, requiring more forcing conditions to overcome the steric barrier.1. Increase Temperature: Gradually increase the reaction temperature.[7] 2. Use Microwave Irradiation: Microwave heating can often drive difficult reactions to completion by efficiently overcoming activation energy barriers.[6][7] 3. Increase Reaction Time: For sterically demanding substrates, longer reaction times may be necessary.[7]
Problem 2: I am observing significant side product formation (e.g., tar, aldol products).

The formation of impurities complicates purification and directly reduces the yield of your target quinoline.

Possible Cause Underlying Rationale & Causality Suggested Solution
Aldol Self-Condensation This is especially common under basic conditions, where the enolizable ketone starting material reacts with itself instead of the 2-aminoaryl carbonyl.[3][7]1. Switch to Acid Catalysis: This is the most effective solution, as it avoids the formation of the reactive enolate responsible for self-condensation.[7] 2. Slow Addition: If using a base, slowly add the ketone to the reaction mixture containing the amine and catalyst to keep its instantaneous concentration low.[3] 3. Use an Imine Analog: Protecting the 2-aminoaryl carbonyl as an imine can prevent it from participating in unwanted side reactions.[1][7]
Tar/Polymer Formation This typically results from decomposition at excessively high temperatures or highly reactive starting materials polymerizing under harsh conditions.[7]1. Reduce Temperature: Lower the reaction temperature immediately.[7] 2. Use a Milder Catalyst: A less aggressive catalyst can help control the reaction rate.[7] 3. Monitor Reaction Closely: Use Thin Layer Chromatography (TLC) to track the consumption of starting material and stop the reaction as soon as it is complete to avoid product degradation.[7]
Problem 3: My reaction with an unsymmetrical ketone gives poor regioselectivity.

When using a ketone like 2-butanone, the reaction can occur on either side of the carbonyl, leading to a mixture of regioisomers which can be difficult to separate.[7]

Possible Cause Underlying Rationale & Causality Suggested Solution
Inappropriate Catalyst The catalyst can influence which α-proton is removed (or which enol/enamine is formed), directly impacting the regiochemical outcome.1. Employ a Regioselective Catalyst: Certain amine catalysts, such as pyrrolidine derivatives, have been shown to favor the formation of a specific regioisomer.[7][12] Ionic liquids have also been used to solve regioselectivity problems.[1]
Non-Optimized Conditions Temperature can play a key role in regioselectivity. The kinetic product (often from the less-hindered side) is favored at lower temperatures, while the more stable thermodynamic product may be favored at higher temperatures.[9]1. Vary Temperature: Experiment with a range of temperatures. Running the reaction at a lower temperature may favor one isomer, while higher temperatures may favor the other.[7][9]
Substrate Choice The inherent electronic and steric properties of the ketone dictate the reactivity of the α-methylene groups.1. Use a Directing Group: If possible, temporarily install a directing group on the ketone to favor reaction at one position.[7] 2. Use a β-keto Ester: Using a β-keto ester instead of a simple ketone can often lead to the formation of a single regioisomer due to the higher acidity of the methylene group between the two carbonyls.[3]

Section 3: Optimization Workflows & Protocols

Workflow for Troubleshooting Low Yield

When faced with a low-yielding reaction, a systematic approach is crucial. The following workflow provides a logical sequence of experiments to identify and solve the underlying problem.

G start Low Yield Observed check_purity Verify Purity of Starting Materials (NMR, LCMS) start->check_purity is_pure Are they pure? check_purity->is_pure check_conditions Confirm Reaction Conditions (Temp, Time, Atmosphere) catalyst_screen Screen Alternative Catalysts (e.g., p-TsOH, Iodine, Sc(OTf)₃) check_conditions->catalyst_screen is_pure->start No, purify & restart is_pure->check_conditions Yes temp_screen Optimize Temperature (e.g., RT, 60°C, 100°C, Reflux) catalyst_screen->temp_screen No significant improvement success Optimized Yield catalyst_screen->success Yield Improved solvent_screen Optimize Solvent (e.g., Toluene, EtOH, Acetic Acid, Solvent-free) temp_screen->solvent_screen No significant improvement temp_screen->success Yield Improved mw_option Consider Microwave-Assisted Synthesis for Speed & Efficiency solvent_screen->mw_option Still low yield solvent_screen->success Yield Improved mw_option->success Yield Improved

Caption: A systematic workflow for troubleshooting and optimizing low-yield Friedländer synthesis reactions.

Experimental Protocols
Protocol 1: General Procedure for Acid-Catalyzed Synthesis (p-TsOH)

This protocol describes a robust method using p-toluenesulfonic acid, which can be performed under conventional heating or accelerated with microwave irradiation.[3]

  • Reactant Preparation: In a microwave-safe reaction vessel or a round-bottom flask, combine the 2-aminoaryl ketone (1.0 mmol), the α-methylene carbonyl compound (1.2 mmol), and p-toluenesulfonic acid monohydrate (0.1 mmol, 10 mol%).

  • Reaction (Microwave): Seal the vessel and place it in a microwave reactor. Irradiate at a controlled temperature (e.g., 120-160°C) for 5-15 minutes.[3][9] Monitor the reaction progress by TLC.

  • Reaction (Conventional): If using a flask, equip it with a reflux condenser and heat the mixture in an oil bath at 80-120°C. Monitor by TLC until the starting material is consumed.

  • Work-up: After completion, allow the reaction mixture to cool to room temperature. Dilute the mixture with ethyl acetate (20 mL).

  • Purification: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (2 x 10 mL) and then with brine (10 mL).[3] Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography or recrystallization.[3]

Protocol 2: Base-Catalyzed Synthesis (KOH)

This is a classic procedure for a base-catalyzed Friedländer synthesis. Be mindful of potential aldol side reactions.[3]

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the 2-aminobenzaldehyde (1.0 mmol) in ethanol (10 mL).

  • Addition of Reagents: Add the ketone (1.1 mmol) and a catalytic amount of potassium hydroxide (0.2 mmol, 20 mol%).[3]

  • Reaction: Heat the mixture to reflux. Monitor the reaction progress by TLC. Reaction times can vary from a few hours to overnight.[3]

  • Work-up: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Purification: Add water (20 mL) to the residue and extract the product with a suitable organic solvent like dichloromethane or ethyl acetate (3 x 15 mL). Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and evaporate the solvent. Purify the crude product by crystallization or column chromatography.[3]

Section 4: Data Summaries

To achieve success, it is vital to understand how different parameters affect the outcome. The following tables summarize typical results from optimization studies.

Table 1: Effect of Different Catalysts on a Model Reaction

Reaction: 2-Aminoacetophenone with Ethyl Acetoacetate.

Entry Catalyst (mol%) Solvent Temperature (°C) Time Yield (%) Reference Insight
1H₂SO₄ (conc.)MethanolReflux5 h65Classic strong acid catalysis, moderate yield.[13]
2KOH (20)EthanolReflux8 h~70Base catalysis is viable but can be slow.[3]
3p-TsOH (10)Solvent-free120 (MW)10 min>90Microwave with acid catalyst is highly efficient.[3][4]
4Iodine (10)Solvent-free10030 min92Iodine is a mild and effective Lewis acid catalyst.[4][8]
5CuFe₂O₄ NPsWaterRoom Temp45 min97Modern nanocatalysts enable green, highly efficient synthesis.[9]
6Acetic AcidAcetic Acid160 (MW)5 min>95Acetic acid serves as both catalyst and solvent for rapid synthesis.[6]
Table 2: Optimizing Regioselectivity with Amine Catalysts

Reaction: 2-Amino-3-pyridylaldehyde with 2-Butanone.

Entry Catalyst (1.1 eq) Temperature (°C) Time (h) Regioisomeric Ratio (2-Me:4-Me) Reference Insight
1NaOH23231 : 1.2Standard base catalysis shows poor selectivity.[12]
2Pyrrolidine23233.2 : 1Pyrrolidine significantly favors the 2-substituted product.[12]
3TABO23231.9 : 1TABO shows moderate selectivity at room temperature.[12]
4TABO752324 : 1Increasing temperature dramatically improves regioselectivity with TABO catalyst.[12]

*TABO = 2,2,6,6-Tetramethyl-4-oxa-8-azabicyclo[3.3.1]nonan-9-ol

Section 5: Visualizing Key Concepts

Friedländer Synthesis Mechanistic Pathways

G cluster_0 Aldol-First Pathway cluster_1 Schiff-Base-First Pathway a1 Reactants a2 Aldol Condensation a1->a2 a3 α,β-Unsaturated Carbonyl a2->a3 a4 Intramolecular Cyclization (Imine Formation) a3->a4 product Quinoline Product a4->product b1 Reactants b2 Schiff Base Formation b1->b2 b3 Intramolecular Aldol Reaction b2->b3 b4 Dehydration b3->b4 b4->product

Caption: The two primary mechanistic pathways for the Friedländer quinoline synthesis.[2]

References

  • Wikipedia. (n.d.). Friedländer synthesis. Wikipedia. [Link]

  • Scribd. (n.d.). Friedländer Synthesis Mechanism Overview. Scribd. [Link]

  • Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. Organic-chemistry.org. [Link]

  • Thompson, A. S., et al. (2020). Rapid and Efficient Microwave‐Assisted Friedländer Quinoline Synthesis. ChemistryOpen, 9(11), 1113-1119. [Link]

  • ResearchGate. (2020). Rapid and Efficient Microwave‐Assisted Friedländer Quinoline Synthesis. ResearchGate. [Link]

  • ResearchGate. (2026). Microwave-Assisted Friedlaender Synthesis of Quinolines Derivatives as Potential Antiparasitic Agents. ResearchGate. [Link]

  • Royal Society of Chemistry. (n.d.). Microwave-enhanced Friedländer synthesis for the rapid assembly of halogenated quinolines with antibacterial and biofilm eradication activities against drug resistant and tolerant bacteria. MedChemComm. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of Quinolines via Friedländer Reaction in Water and under Catalyst-Free Conditions. Organic-chemistry.org. [Link]

  • National Institutes of Health. (2014). Advances in polymer based Friedlander quinoline synthesis. PMC. [Link]

  • Dormer, P. G., et al. (2002). Highly Regioselective Friedländer Annulations with Unmodified Ketones Employing Novel Amine Catalysts. The Journal of Organic Chemistry, 68(2), 467-477. [Link]

  • MDPI. (2023). Friedländer-Type Reaction of 4-Cholesten-3-one with 2′-Aminoacetophenone: Angular versus Linear Quinoline-Fused Steroids. MDPI. [Link]

  • ACS Publications. (2016). Synthesis of Quinolines: A Green Perspective. ACS Sustainable Chemistry & Engineering. [Link]

  • Organic Reactions. (n.d.). The Friedländer Synthesis of Quinolines. Wiley. [Link]

  • ResearchGate. (n.d.). Solvent-free synthesis of quinoline derivatives via the Friedländer reaction using 1,3-disulfonic acid imidazolium hydrogen sulfate as an efficient and recyclable ionic liquid catalyst. ResearchGate. [Link]

  • ACS Publications. (2009). Diversity-Oriented Synthesis of Quinolines via Friedländer Annulation Reaction under Mild Catalytic Conditions. The Journal of Organic Chemistry. [Link]

Sources

Optimization

Technical Support Center: Catalyst Deactivation &amp; Poisoning in Tetrahydroquinoline (THQ) Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to help researchers, chemists, and drug development professionals diagnose, troubleshoot, and resolve catalyst dea...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to help researchers, chemists, and drug development professionals diagnose, troubleshoot, and resolve catalyst deactivation issues during the selective hydrogenation of quinolines to 1,2,3,4-tetrahydroquinolines (THQs).

This guide synthesizes field-proven methodologies, mechanistic causality, and validated protocols to ensure high-yield, reproducible syntheses.

Part 1: Mechanistic Insights & FAQs

Q1: Why do traditional noble metal catalysts (e.g., Ru, Pd, Pt) deactivate so rapidly during quinoline hydrogenation? A1: Deactivation is primarily driven by the strong coordination of the nitrogen lone pair from both the quinoline substrate and the THQ product to the electron-deficient metal surface. This competitive adsorption blocks the active sites required for hydrogen dissociation. Recent studies show that engineering an electron-rich metal surface (e.g., using nanoporous N-functionalized carbon supports for Ruthenium) weakens this adsorption energy, preventing poisoning and significantly extending catalyst life[1].

Q2: How do sulfur-containing functional groups or impurities affect the hydrogenation process? A2: Sulfur is a notorious catalyst poison that forms strong, irreversible metal-sulfur bonds, permanently blocking active sites on standard noble metal catalysts. If your substrate contains thioethers or if there are thiophenic impurities, standard Ru/C or Pd/C will fail. To circumvent this, unsupported binary metal sulfide catalysts (e.g., Ru-Mo-S)[2] or rhenium heptasulfide ( Re2​S7​ )[3] should be employed, as they inherently tolerate poisonous sulfur functionalities without undergoing unwanted hydrodesulfurization (HDS).

Q3: Why am I seeing over-hydrogenation to decahydroquinoline (DHQ) instead of the desired THQ? A3: Over-hydrogenation occurs when the catalyst lacks regioselectivity, often exacerbated by high temperatures or prolonged reaction times. The choice of catalyst dictates the reaction pathway. For instance, nickel phosphide ( Ni2​P ) catalysts tend to push the reaction toward fully saturated DHQ at elevated temperatures[4]. Conversely, modulating the catalyst with electron-donating ligands or using specific bimetallic nanoparticles (like W-doped Co nanoparticles) restricts the hydrogenation strictly to the N-heterocyclic ring[5].

Part 2: Troubleshooting Guide

Issue 1: Sudden Drop in Conversion Rate (Stalled Reaction)
  • Causality: Likely N-coordination poisoning, product inhibition, or surface coking.

  • Solution 1 (Acidic Additives): The addition of a stoichiometric amount of aqueous HCl can protonate the strongly coordinating amine groups (forming ammonium salts), thereby curbing the unwanted catalyst deactivation process[6].

  • Solution 2 (Solvent Optimization): Switch to protic solvents (methanol or ethanol), which can form hydrogen bonds with the nitrogen lone pairs, reducing their affinity for the metal surface.

Issue 2: Catalyst Leaching in Heterogeneous Systems
  • Causality: Weak metal-support interactions or the formation of soluble metal-amine complexes during the reaction.

  • Solution: Verify leaching via ICP-OES analysis of the filtrate. If leaching is confirmed, transition to a catalyst with stronger metal-support anchoring, such as biocarbon-supported nanoscale ruthenium oxide ( RuOx​@PNC )[7].

Troubleshooting Start Reaction Stalls / Low Yield CheckConv Check Conversion (GC/HPLC) Start->CheckConv LowConv Low Conversion CheckConv->LowConv HighConv High Conversion, Low THQ CheckConv->HighConv PoisonCheck Suspect N/S Poisoning LowConv->PoisonCheck SelectivityCheck Check Selectivity HighConv->SelectivityCheck AddAcid Add HCl or Change Solvent PoisonCheck->AddAcid ChangeCat Use Metal Sulfide / e-rich Ru PoisonCheck->ChangeCat OverHydro Over-Hydrogenation (DHQ) SelectivityCheck->OverHydro LowerTemp Lower Temp / Pressure OverHydro->LowerTemp

Workflow for diagnosing and resolving catalyst deactivation and poor selectivity.

Part 3: Quantitative Data on Catalyst Performance

To assist in catalyst selection, the following table summarizes the performance and deactivation resistance of state-of-the-art catalytic systems based on recent literature.

Catalyst SystemSubstrateTemp (°C)H₂ Pressure (bar)Conversion (%)Selectivity to THQ (%)Poisoning Resistance
Ru on N-doped Carbon [1]Quinoline60-805-10>99>99High (N-poisoning resistant)
Ru-Mo-S [2]S-substituted Quinoline15040>99>95High (S-poisoning resistant)
W-doped Co (CoW@C) [5]Quinoline60-1008>95>99High (Mild conditions)
Granular Co Catalyst [6]Quinoline70-15030>99>99Moderate (Requires HCl)
Ni₂P / SBA-15 [4]Quinoline34030>93Low (Favors DHQ)Low (Over-hydrogenation)

Part 4: Experimental Protocols

Protocol 1: Self-Validating Hydrogenation of Sulfur-Containing Quinolines

Objective: Achieve selective THQ synthesis without hydrodesulfurization (HDS) or sulfur poisoning using a Ru-Mo-S catalyst[2].

Step-by-Step Methodology:

  • Preparation: In a nitrogen-filled glovebox, weigh 0.1 mmol of the sulfur-containing quinoline substrate and 2.2 mg of the Ru-Mo-S catalyst.

  • Solvent Addition: Transfer the mixture to a high-pressure autoclave vial and add 0.66 mL of anhydrous toluene.

  • Purging: Seal the autoclave, remove it from the glovebox, and purge the system with H₂ gas three times to eliminate residual atmospheric oxygen.

  • Pressurization & Heating: Pressurize the autoclave to 40 bar with H₂ gas. Heat the reaction mixture to 150 °C under vigorous magnetic stirring (800 rpm).

  • Reaction Monitoring: Maintain the reaction for 24 hours. The high pressure and temperature are required to overcome the activation barrier, while the sulfide catalyst resists S-poisoning.

  • Workup & Validation: Cool the reactor to room temperature and carefully depressurize. Filter the mixture through a short pad of Celite to remove the heterogeneous catalyst. Wash the pad with ethyl acetate.

  • Analysis: Analyze the filtrate via GC-FID (using mesitylene as an internal standard) to confirm conversion and verify the absence of HDS byproducts.

Protocol 2: Catalyst Regeneration Cycle (Thermal Treatment)

Objective: Restore activity to a coked or N-poisoned heterogeneous Ru/C catalyst.

Step-by-Step Methodology:

  • Recovery: Isolate the deactivated catalyst via centrifugation (4000 rpm, 10 mins) and decant the supernatant.

  • Washing: Wash the catalyst bed three times with alternating portions of methanol and dichloromethane to remove physisorbed organic residues.

  • Drying: Dry the catalyst in a vacuum oven at 60 °C for 4 hours.

  • Calcination/Reduction: Transfer the dried powder to a tube furnace. Heat at 250 °C under a continuous flow of 5% H₂ in Argon for 2 hours. This step desorbs strongly bound nitrogen species and reduces any oxidized metal sites back to their active zero-valent state.

Part 5: Mechanistic Pathway Visualization

Pathway Substrate Quinoline ActiveCat Active Metal Catalyst (Ru, Pd, Co) Substrate->ActiveCat Adsorption PoisonN N-Coordination (Active Site Blockage) Substrate->PoisonN Electron-deficient Metal PoisonS S-Poisoning (Irreversible Bond) Substrate->PoisonS Thioether/Thiophenic Impurities H2 H2 Activation ActiveCat->H2 THQ 1,2,3,4-Tetrahydroquinoline (Target) H2->THQ Selective Hydrogenation DHQ Decahydroquinoline (Over-hydrogenation) THQ->DHQ High Temp/Pressure THQ->PoisonN Strong Amine Binding

Mechanistic pathway of quinoline hydrogenation highlighting desired products and poisoning routes.

References

  • [6] Heterogeneous Hydrogenation of Quinoline Derivatives Effected by a Granular Cobalt Catalyst. Synthesis / Thieme.6

  • [7] Biocarbon Supported Nanoscale Ruthenium Oxide-Based Catalyst for Clean Hydrogenation of Arenes and Heteroarenes. ACS Sustainable Chemistry & Engineering. 7

  • [2] Chemoselective Heterogeneous Hydrogenation of Sulfur Containing Quinolines under Mild Conditions. Journal of the American Chemical Society. 2

  • [4] Study of the Reaction Pathways for the Hydrogenation of Quinoline over Nickel Phosphide Catalysts. MDPI. 4

  • [1] Electronic Effect in a Ruthenium Catalyst Designed in Nanoporous N-Functionalized Carbon for Efficient Hydrogenation of Heteroarenes. ACS Applied Materials & Interfaces. 1

  • [3] Rhenium heptasulfide: rebirth as a selective hydrogenation catalyst for organic synthesis. ChemRxiv. 3

  • [5] Tuning the Catalytic Performance of Cobalt Nanoparticles by Tungsten Doping for Efficient and Selective Hydrogenation of Quinolines under Mild Conditions. PMC. 5

Sources

Troubleshooting

Technical Support Center: Improving Diastereoselectivity in Tetrahydroquinoline Synthesis

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for tetrahydroquinoline (THQ) synthesis. This guide is designed for researchers, medicinal chemists, and process development scien...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for tetrahydroquinoline (THQ) synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are facing challenges in controlling stereochemistry during the synthesis of these vital heterocyclic scaffolds. The diastereomeric purity of a THQ derivative can profoundly impact its pharmacological profile, making stereocontrol a critical parameter in drug discovery and development.

This document moves beyond simple protocols to provide in-depth, mechanism-oriented troubleshooting advice in a direct question-and-answer format. Our goal is to empower you to diagnose issues in your own experiments and rationally design solutions for achieving high diastereoselectivity.

Section 1: Foundational Principles & Common Issues

This section addresses the fundamental questions and initial hurdles researchers often encounter when diastereoselectivity is low.

Q1: What are the primary factors that control diastereoselectivity in tetrahydroquinoline synthesis?

A: Diastereoselectivity in THQ synthesis is not governed by a single factor but is rather the result of a delicate interplay between several energetic and steric parameters. Understanding these is the first step in troubleshooting. The key factors are:

  • The Catalyst: This is often the most influential factor. The catalyst's role is to organize the transition state. Chiral Brønsted acids, Lewis acids, or organocatalysts create a defined chiral environment that favors one approach of the reactants over another.[1] For instance, bulky 3,3'-substituents on a BINOL-derived phosphoric acid can effectively shield one face of the reactive intermediate.

  • The Substrate's Intrinsic Sterics: The size and electronics of substituents on all reacting components (aniline, aldehyde/ketone, and alkene for Povarov-type reactions) play a crucial role.[2] A bulky group can sterically hinder one reaction trajectory, leading to substrate-controlled diastereoselection.[3]

  • Reaction Conditions (Solvent & Temperature):

    • Solvent: The polarity and coordinating ability of the solvent can dramatically influence selectivity by altering the solvation of the catalyst-substrate complex.[4] Less polar solvents often lead to a more tightly bound and organized transition state, enhancing stereoselectivity.

    • Temperature: Lowering the reaction temperature is a classic strategy to enhance selectivity. This favors the transition state with the lower activation enthalpy, which is typically the one leading to the major diastereomer.[2][5] However, non-linear temperature effects can occur, indicating complex solvation equilibria.[5]

G cluster_main Factors Governing Diastereoselectivity cluster_catalyst Catalyst Details cluster_substrate Substrate Details cluster_conditions Condition Details Catalyst Catalyst Outcome Diastereomeric Ratio (d.r.) Catalyst->Outcome Transition State Geometry C1 Lewis Acid C2 Brønsted Acid C3 Organocatalyst Substrate Substrate Structure Substrate->Outcome Steric & Electronic Bias S1 Protecting Groups S2 Substituent Size (Sterics) S3 Directing Groups Conditions Reaction Conditions Conditions->Outcome Thermodynamic vs. Kinetic Control T1 Temperature T2 Solvent Polarity T3 Concentration

Caption: Key experimental pillars influencing the final diastereomeric ratio.

Q2: My reaction is producing a nearly 1:1 mixture of diastereomers. Where do I start troubleshooting?

A: A poor diastereomeric ratio (d.r.) indicates that the energy difference between the two competing diastereomeric transition states is negligible under your current conditions. A systematic, step-by-step approach is required to amplify this small difference.

Troubleshooting_Workflow Start Start: Poor d.r. (< 2:1) Temp 1. Lower Temperature (e.g., RT to 0°C to -20°C) Start->Temp Solvent 2. Screen Solvents (e.g., Toluene, CH2Cl2, THF, Hexane) Temp->Solvent d.r. improved? Catalyst 3. Modify Catalyst (Increase bulk of ligand/counterion) Solvent->Catalyst d.r. improved? Substrate 4. Modify Substrate (Add bulky protecting group) Catalyst->Substrate d.r. improved? Success Success: d.r. > 10:1 Substrate->Success Yes Fail Re-evaluate Mechanism Substrate->Fail No

Caption: A logical workflow for troubleshooting poor diastereoselectivity.

Troubleshooting Workflow Explained:

  • Lower the Temperature: This is the simplest first step. Run the reaction at 0 °C, -20 °C, or even -78 °C if the reaction rate is acceptable. This enhances the kinetic preference for the lowest-energy transition state.[2]

  • Change the Solvent: If temperature has a minimal effect, screen a range of solvents with varying polarities. Start with a non-polar solvent like toluene or hexane, then move to moderately polar solvents like dichloromethane (DCM) or tetrahydrofuran (THF).[6] Avoid highly polar or protic solvents (like methanol) unless required by the mechanism, as they can disrupt the crucial catalyst-substrate interactions.

  • Modify the Catalyst: If you are using a catalyst (e.g., a chiral phosphoric acid or a metal complex), the next step is to modify its structure. For ligand-based catalysts, increase the steric bulk of the ligand. For Brønsted acids like those derived from BINOL, use analogues with bulky groups at the 3,3' positions (e.g., 9-anthracenyl or 2,4,6-triisopropylphenyl). This modification physically blocks one face of the substrate more effectively.

  • Modify the Substrate: If catalyst modification is not feasible or effective, consider substrate modification. The introduction of a bulky protecting group on the aniline nitrogen (e.g., a tosyl or a bulky BOC group) can create a strong steric bias that directs the stereochemical outcome.[2]

Section 2: Troubleshooting by Reaction Type

Different synthetic routes to THQs have unique mechanistic features. This section provides targeted advice for two of the most common methods.

Q3: How can I improve the cis/trans selectivity in my Povarov (Aza-Diels-Alder) reaction?

A: The Povarov reaction, a [4+2] cycloaddition between an imine and an alkene, is a powerful tool for THQ synthesis.[7] The cis/trans selectivity is determined by the geometry of the approach of the alkene to the imine (the dienophile and diene, respectively). This can be an endo or exo approach.

Causality & Mechanism: The diastereoselectivity arises from the relative stability of the endo and exo transition states. The endo transition state is often favored due to secondary orbital interactions, but it can also be more sterically crowded.[8] The catalyst's primary role is to lock the imine in a specific conformation and present one face for attack, while the choice of Lewis or Brønsted acid can influence the electronic nature and reactivity of the imine.[1][9]

Troubleshooting Strategies:

  • Catalyst Choice is Paramount:

    • Lewis Acids (e.g., Cu(OTf)₂, AlCl₃): These coordinate to the imine nitrogen, activating it for cycloaddition. The counter-anion and metal's coordination sphere dictate the steric environment. Sometimes, a stronger Lewis acid can lead to a more asynchronous, stepwise mechanism, which can erode selectivity.[1] Experiment with different metal triflates (e.g., Sc(OTf)₃, Yb(OTf)₃) or chlorides.

    • Brønsted Acids (e.g., Chiral Phosphoric Acids): These catalysts form a hydrogen-bond network with the imine, creating a highly organized and confined chiral pocket. This often gives the highest levels of stereocontrol.[10] If selectivity is low with one chiral phosphoric acid, switch to one with different steric properties (e.g., from a BINOL- to a VAPOL-derived acid).

  • Alkene Electronics: The electronics of the alkene (dienophile) are critical. Electron-rich alkenes like vinyl ethers react rapidly, often favoring the kinetically preferred diastereomer.[1] Less reactive alkenes may require higher temperatures, which can lead to equilibration and lower selectivity.

  • Solvent and Temperature Screening: As a general rule for Povarov reactions, less coordinating and non-polar solvents like toluene or DCM are preferred.[1] Lowering the temperature is highly effective in improving the d.r.

Data-Driven Example: Catalyst and Solvent Effects in a Povarov-type Reaction

EntryCatalyst (10 mol%)SolventTemperature (°C)Yield (%)d.r. (cis/trans)
1Mg(ClO₄)₂DCE25991:2
2Phosphoric Acid 4a Toluene25No Reaction-
3Phosphoric Acid 7 Toluene2588>20:1 (cis)
4Phosphoric Acid 7 THF258515:1 (cis)

Data adapted from J. Am. Chem. Soc. 2013, 135, 8189–8192. This table clearly demonstrates that switching from a simple Lewis acid (Entry 1) to a bulky chiral phosphoric acid (Entry 3) dramatically inverts and improves the diastereoselectivity. It also shows the subtle but important role of the solvent (compare Entries 3 and 4).

Q4: I'm getting poor diastereoselectivity in the catalytic hydrogenation of a quinoline precursor. What should I try?

A: The diastereoselectivity of hydrogenation to form a THQ depends on how the H₂ molecule is delivered to the two faces of the C=N or C=C bond of the heterocyclic intermediate. This can be controlled by the substrate itself or by the catalyst.

Causality & Mechanism: The reaction typically proceeds via reduction of the quinoline to a 1,2- or 1,4-dihydroquinoline intermediate, followed by isomerization and reduction of the resulting enamine/imine tautomer.[11] The stereochemistry is set during the hydride addition to this iminium intermediate.

  • Substrate Control: A pre-existing stereocenter or a bulky substituent on the precursor can block one face of the molecule, directing the incoming hydrogen from the less hindered side.[3]

  • Catalyst Control: In asymmetric hydrogenation, a chiral ligand on the metal catalyst (e.g., Rh, Ir, Ru) creates a chiral environment that dictates the facial selectivity of hydride delivery, overriding the substrate's intrinsic bias.[12]

Troubleshooting Strategies:

  • Vary the Heterogeneous Catalyst and Conditions: For simple diastereoselective (non-asymmetric) reductions:

    • Catalyst Surface: The choice of catalyst can have a profound impact. Pd/C and Pt/C have different surface properties and can give different diastereoselectivities. For example, one study found that 5% Pd/C favored the formation of a dihydroquinoline, while 5% Pt/C favored the formation of the cis-tetrahydroquinoline with a d.r. of ≥13:1.[3]

    • Solvent: The solvent can influence the conformation of the substrate on the catalyst surface. Dichloromethane has been reported to give better selectivity than alcohols in some cases.[3]

    • Additives: The addition of acids (Brønsted or Lewis) can be crucial. Strong Brønsted acids like HCl can protonate the nitrogen, altering the substrate's conformation and reactivity, and leading to significant improvements in both activity and stereoselectivity.[12]

  • Employ Directing Groups: If your substrate allows, introduce a directing group such as a hydroxyl or carbonyl. These groups can coordinate to the metal catalyst, anchoring the substrate in a specific orientation and forcing hydrogen delivery from a single face.

  • Switch to a Homogeneous Catalyst for Asymmetric Hydrogenation: If achieving high diastereoselectivity (and enantioselectivity) is the primary goal, switching to a homogeneous chiral catalyst system (e.g., an Iridium complex with a chiral phosphine ligand) is the most powerful approach.[11][12] These systems often require screening of different ligands and additives (like I₂ or HI) for optimal performance.[12]

Section 3: Advanced Strategies & Protocols
Q5: When should I consider using a chiral auxiliary for diastereocontrol?

A: A chiral auxiliary is a chiral moiety that you temporarily attach to your starting material. It directs the stereochemistry of a subsequent reaction and is then removed. You should consider this strategy when:

  • Catalyst-controlled methods are failing or are prohibitively expensive for your scale.

  • Your substrate lacks any intrinsic stereochemical bias that can be exploited.

  • You need a robust, reliable method that is less sensitive to minor variations in reaction conditions than some catalytic systems.

The most common chiral auxiliaries used in nitrogen-heterocycle synthesis are based on chiral amines or amino alcohols, such as Ellman's tert-butanesulfinamide.[13][14] The auxiliary is attached to form a chiral N-sulfinyl imine, which has a strong conformational preference. Nucleophilic addition to this imine occurs from the least hindered face, leading to a high degree of diastereoselectivity. The auxiliary can then be easily cleaved under acidic conditions.[13]

Protocol: Diastereoselective Synthesis of a 2,4-disubstituted THQ via a Chiral Phosphoric Acid-Catalyzed Povarov Reaction

This protocol provides a step-by-step method for a reaction known to give high diastereoselectivity, based on established literature.

Objective: To synthesize cis-2,4-disubstituted tetrahydroquinoline with high diastereoselectivity (>20:1 d.r.).

Materials:

  • Aniline (1.0 eq)

  • Ethyl pyruvate (1.1 eq)

  • Styrene (1.5 eq)

  • Chiral Phosphoric Acid Catalyst 7 (3,3'-(9-Anthracenyl)₂-H₈-BINOL-phosphoric acid) (5 mol%)

  • Toluene (anhydrous, ~0.1 M)

  • 4Å Molecular Sieves

Procedure:

  • Reaction Setup: To an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add freshly activated 4Å molecular sieves.

  • Reagent Addition: Add the chiral phosphoric acid catalyst (0.05 eq). To this, add anhydrous toluene, followed by the aniline (1.0 eq), ethyl pyruvate (1.1 eq), and styrene (1.5 eq).

  • Reaction Execution: Stir the mixture at room temperature (25 °C). The formation of the imine and subsequent cycloaddition are catalyzed in one pot.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 24-48 hours.

  • Workup: Upon completion, filter the reaction mixture to remove the molecular sieves. Concentrate the filtrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the desired tetrahydroquinoline product.

  • Analysis: Determine the yield and characterize the product by ¹H NMR, ¹³C NMR, and HRMS. Determine the diastereomeric ratio by ¹H NMR analysis of the crude reaction mixture, focusing on well-resolved signals corresponding to each diastereomer.

Causality of Protocol Choices:

  • Catalyst 7: The bulky 9-anthracenyl groups create a deep chiral pocket, forcing the dienophile (styrene) to approach the protonated imine intermediate from a specific face, leading to high cis-selectivity.

  • Toluene: A non-polar solvent that promotes a tight ion pair between the catalyst and the imine, maximizing stereochemical communication.

  • Molecular Sieves: Crucial for removing water, which would otherwise hydrolyze the imine intermediate and inhibit the reaction.

  • Room Temperature: Balances a reasonable reaction rate with the need to maximize the energetic difference between the diastereomeric transition states, favoring high selectivity.

References
  • Enantioselective Synthesis of 2-Functionalized Tetrahydroquinolines through Biomimetic Reduction. Organic Letters, 2021.

  • Shedding light on Brønsted acid catalysis – a photocyclization–reduction reaction for the asymmetric synthesis of tetrahydroquinolines from aminochalcones in batch and flow. RSC Publishing, 2013.

  • Strong Brønsted acid promoted asymmetric hydrogenation of isoquinolines and quinolines catalyzed by a Rh–thiourea chiral phosphine complex via anion binding. Chemical Science (RSC Publishing).

  • Recent Advances in the Synthesis of Chiral Tetrahydroisoquinolines via Asymmetric Reduction. MDPI, 2024.

  • Diastereoselective Synthesis of Tetrahydroquinolines via [4 + 2] Annulation between in Situ Generated p-Quinone Methides and Nitroalkenes. ACS Publications, 2018.

  • Visible-Light Induction/Brønsted Acid Catalysis in Relay for the Enantioselective Synthesis of Tetrahydroquinolines. ACS Publications, 2019.

  • Organocatalytic enantioselective cascade aza-michael/michael addition for the synthesis of highly functionalized tetrahydroquinolines and tetrahydrochromanoquinolines. Advanced Synthesis & Catalysis, 2013.

  • Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis. Simon Fraser University Summit Research Repository, 1997.

  • Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. PMC, 2012.

  • Counteranion-Controlled Unprecedented Diastereo- and Enantioselective Tandem Formal Povarov Reaction for Construction of Bioactive Octahydro-Dipyrroloquinolines. ACS Publications, 2016.

  • Diastereoselective Synthesis of Tetrahydroquinolines via [4 + 2] Annulation between in Situ Generated p-Quinone Methides and Nitroalkenes. ACS Publications, 2018.

  • Investigation into the diastereoselectivity of the reaction. ResearchGate.

  • A Highly Diastereo- and Enantioselective Synthesis of Tetrahydroquinolines: Quaternary Stereogenic Center Inversion and Function. Journal of the American Chemical Society, 2013.

  • Catalytic Enantioselective Intramolecular Redox Reactions: Ring-Fused Tetrahydroquinolines. ACS Publications, 2009.

  • Technical Support Center: Synthesis of Substituted Tetrahydroquinolines. Benchchem, 2025.

  • N-Heterocyclic Carbene-Catalyzed Stereoselective Cascade Reaction: Synthesis of Functionalized Tetrahydroquinolines. ACS Publications, 2013.

  • Organocatalytic Synthesis of Tetrahydroquinolines from α,β-Unsaturated Ketones via 1,5-Hydride Transfer/Cyclization. Bulletin of the Korean Chemical Society, 2013.

  • Synthesis of tetrahydroquinolines. Organic Chemistry Portal.

  • Diastereoselective intramolecular cyclization/Povarov reaction cascade for the one-pot synthesis of polycyclic quinolines. Organic & Biomolecular Chemistry (RSC Publishing), 2022.

  • Solvent effects on stereoselectivity: more than just an environment. PubMed, 2009.

  • Substrate-Controlled Diversity-Oriented Synthesis of Novel Polycyclic Frameworks via [4 + 2] and [3 + 2] Annulations of Ninhydrin-Derived MBH Adducts with 3,4-Dihydroisoquinolines. PMC, 2023.

  • Introduction of chirality at C1 position of 1-substituted-3,4-dihydroisoquinoline by its enantioselective reduction. PMC, 2023.

  • Synthesis of tetrahydroquinolines and quinoline derivatives through the Lewis acid catalysed Povarov reaction: A comparative. Scientiae Radices, 2023.

  • Asymmetric Synthesis of Tetrahydroisoquinoline Alkaloids Using Ellman's Chiral Auxiliary. ResearchGate, 2011.

  • Synthesis of Tetrahydroquinolines via Borrowing Hydrogen Methodology Using a Manganese PN3 Pincer Catalyst. ACS Publications, 2020.

  • Diastereoselective Double Annulation of Allenoates with Povarov Adducts: Modular Synthesis of Multisubstituted Pyrroloquinolines. The Journal of Organic Chemistry, 2024.

  • A Catalytic Asymmetric Isatin-Involved Povarov Reaction: Diastereo- and Enantioselective Construction of Spiro[indolin-3,2′-quinoline] Scaffold. ACS Publications, 2012.

  • Diastereoselective Synthesis of Tetrahydroquinolines via [4 + 2] Annulation between in Situ Generated p-Quinone Methides and Nitroalkenes. PubMed, 2018.

  • Chiral 8-Amino-5,6,7,8-tetrahydroquinoline Derivatives in Metal Catalysts for the Asymmetric Transfer Hydrogenation of 1-Aryl Substituted-3,4-dihydroisoquinolines as Alkaloids Precursors. MDPI, 2023.

  • Highly Diastereoselective Synthesis of Tetrahydroquinoline Derivatives via [4 + 2] Annulation of Ortho-Tosylaminophenyl-Substituted Para-Quinone Methides and Cyanoalkenes. Frontiers, 2021.

  • Highly Diastereoselective Synthesis of Tetrahydroquinoline Derivatives via [4 + 2] Annulation of Ortho-Tosylaminophenyl-Substituted Para-Quinone Methides and Cyanoalkenes. PMC, 2021.

  • Temperature and solvent effects in facial diastereoselectivity of nucleophilic addition: entropic and enthalpic contribution. Chemical Communications (RSC Publishing), 2005.

  • State-of-the-art transition metal-catalyzed approaches to quinoline frameworks via multicomponent reactions. RSC Publishing, 2025.

  • Troubleshooting low stereoselectivity in alkene synthesis. Benchchem.

  • Accepted Article. RUA.

  • Enantioselective Synthesis of Chiral 1,4-Dihydroquinolines via Iridium-Catalyzed Asymmetric Partial Hydrogenation of Quinolines. Journal of the American Chemical Society, 2025.

  • Diastereoselectivity in the epoxidation of γ-hydroxy α,β-unsaturated esters: Temperature and solvent effect. ResearchGate, 2004.

  • Diastereoselectivity on Intramolecular Alder‐ene Reaction of 1,6‐Dienes. PMC, 2018.

  • Povarov Reaction. Chem-Station Int. Ed., 2016.

  • Reactivity and Stereoselectivity in the Inverse-Electron-Demand Diels–Alder Reaction of 1-Aza-1,3-Butadiene. MDPI, 2025.

Sources

Optimization

Technical Support Center: Handling and Stability of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have developed this comprehensive guide to address the notorious stability challenges associated with 6-Methyl-1,2,3,4-tetrahydroquinolin-8-am...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have developed this comprehensive guide to address the notorious stability challenges associated with 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine .

Structurally, this compound is an ortho-phenylenediamine derivative embedded within a tetrahydroquinoline framework, further activated by a strongly electron-donating C6-methyl group. This specific electronic configuration drastically lowers the compound's oxidation potential. Consequently, the free base is highly susceptible to rapid autoxidation, photolysis, and polymerization in solution, often leading to ruined assays and irreproducible data. This guide provides the mechanistic causality behind these issues and field-proven protocols to ensure the integrity of your experiments.

Part 1: Troubleshooting & FAQs

Q1: My stock solution turned from clear to deep red/brown within a few hours. What happened to the compound? Causality: You are observing oxidative polymerization. The proximity of the N1 secondary amine and the C8 primary amine creates a highly electron-rich ortho-diamine system. In the presence of dissolved oxygen and trace transition metals, the compound undergoes single-electron transfer to form a radical cation, which rapidly oxidizes to a highly reactive quinone-diimine (1)[1]. These electrophilic species then undergo intermolecular nucleophilic attack by unreacted amines, forming highly colored poly(o-phenylenediamine)-like oligomers and degradation products (2)[2].

Q2: How does the pH of my assay buffer affect the degradation rate? Causality: Stability is fundamentally pH-dependent. At physiological or alkaline pH (pH ≥ 7.0), the amines exist as free bases, maximizing the electron density on the aromatic ring and lowering the activation energy for aerobic oxidation (3)[3]. By lowering the pH (< 5.0), you protonate the amines to form ammonium salts. This drastically reduces the electron density (HOMO energy level) of the aromatic system, effectively shutting down the autoxidation pathway (4)[4].

Q3: Which solvents are optimal for the long-term storage of stock solutions? Causality: Protic and oxygenated solvents (like water, methanol, or unpurified ethers) accelerate degradation. Tetrahydrofuran (THF) is particularly problematic as it routinely forms trace peroxides that instantly oxidize the tetrahydroquinoline core. We strongly recommend preparing concentrated stock solutions in anhydrous, degassed Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).

Q4: Can I freeze-thaw the solutions for multiple experiments? Causality: No. Repeated freeze-thaw cycles introduce atmospheric oxygen and cause localized concentration spikes (cryoconcentration) within the solvent matrix, which exponentially accelerates bimolecular degradation reactions. Solutions must be aliquoted into single-use vials.

Part 2: Quantitative Stability Data

To assist in experimental planning, the following table summarizes the expected stability (defined as the time to reach 10% degradation, T90​ ) of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine under various conditions.

Solvent SystemAtmospherepH / AdditiveStorage TempEstimated Stability ( T90​ )Causality / Mechanism
DMSO (Anhydrous) ArgonNone-80°C> 6 MonthsAbsence of O2​ and H2​O prevents radical initiation. Cryo-storage halts kinetics.
DMSO (Standard) AirNone25°C< 24 HoursDissolved O2​ initiates autoxidation of the electron-rich free base.
Aqueous Buffer AirpH 7.44°C< 4 HoursFree base amines rapidly oxidize to quinone-imines, forming dark polymers.
Aqueous Buffer AirpH 3.04°C~ 1 WeekProtonation of amines lowers HOMO energy, drastically reducing oxidation rate.
THF (Standard) AirNone25°C< 1 HourTrace peroxides in ethereal solvents cause immediate oxidative degradation.
Part 3: Mechanistic Visualization

The following diagram illustrates the causality behind the degradation of the compound and the protective effect of acidic environments.

OxidationPathway A 6-Methyl-1,2,3,4-THQ-8-amine (Electron-Rich Free Base) B Radical Cation Intermediate A->B O2, Trace Metals Light (UV/Vis) E Protonated Diammonium Salt (Oxidation Resistant) A->E Acidic Buffer (pH < 5.0) C Quinone-diimine Reactive Species B->C -e⁻, -H⁺ (Autoxidation) D Polymeric Degradants (Dark Red/Brown Mixture) C->D Intermolecular Nucleophilic Attack

Figure 1: Oxidative degradation pathway of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine.

Part 4: Experimental Protocols

To ensure data reproducibility, utilize the following self-validating protocols when handling this compound.

Protocol 1: Preparation of Ultra-Stable 10 mM Anaerobic Stock Solutions

This protocol eliminates the two primary catalysts of degradation: dissolved oxygen and trace transition metals.

Step-by-Step Methodology:

  • Solvent Preparation: Transfer 10 mL of anhydrous DMSO into a septum-sealed amber glass vial (to prevent photolysis).

  • Degassing (Sparging): Insert a long needle connected to an Argon gas line into the solvent, and a short vent needle into the headspace. Sparge the DMSO with Argon for a minimum of 15 minutes to displace all dissolved oxygen.

  • Dissolution: Rapidly weigh the required mass of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine solid and transfer it to the degassed DMSO. Flush the headspace with Argon, seal the vial, and vortex until fully dissolved.

  • Aliquoting: Working inside a nitrogen/argon glovebox (or using a continuous argon stream), divide the solution into 50 µL single-use aliquots in opaque microcentrifuge tubes.

  • Storage: Immediately flash-freeze the aliquots in liquid nitrogen and transfer them to a -80°C freezer.

  • Self-Validation Checkpoint: Immediately after preparation, dilute a 10 µL aliquot into 990 µL of degassed solvent and measure the UV-Vis absorbance at 425 nm. A baseline absorbance of < 0.05 AU confirms the absence of 2,3-diaminophenazine-like oxidative dimers. If A425​>0.05 , the batch is already compromised and must be discarded.

Protocol 2: Preparation of Aqueous Assay Buffers

When the compound must be introduced to an aqueous environment, pH control is the only defense against rapid degradation.

Step-by-Step Methodology:

  • Buffer Selection: Prepare a citrate or acetate buffer system.

  • Chelation: Add 1 mM EDTA to the buffer to sequester trace metals (e.g., Fe3+ , Cu2+ ) that catalyze Fenton-like radical initiation.

  • Self-Validation Checkpoint: Measure the pH of the final buffer before adding the compound. The pH must be strictly ≤ 5.0 to ensure complete protonation of the amine groups.

  • Compound Introduction: Thaw a single-use DMSO stock aliquot (from Protocol 1) immediately prior to use. Inject the required volume directly into the acidic buffer and mix thoroughly. Conduct your assay within 2 hours of aqueous formulation.

Part 5: References
  • Revisiting o-Phenylenediamine as a Nanomaterial-Catalyzed Signaling Agent: Dimerization versus Polymerization Source: ACS Omega URL:

  • Electrochemical oxidation of o-phenylenediamine and 1,3 Dihydrospiro[benzo[d]imidazole-2,1′-cyclohexane]. A comprehensive study and introducing a novel case of CE mechanism Source: ResearchGate URL:

  • Direct and Efficient Dehydrogenation of Tetrahydroquinolines and Primary Amines Using Corona Discharge Generated on Ambient Hydrophobic Paper Substrate Source: Journal of the American Society for Mass Spectrometry - ACS Publications URL:

  • Ultrathin, Protective Coatings of Poly(o-phenylenediamine) as Electrochemical Proton Gates: Making Mesoporous MnO2 Nanoarchitectures Stable in Acid Electrolytes Source: Nano Letters - ACS Publications URL:

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Synthetic Routes of Tetrahydroquinolines: From Classical Reactions to Modern Catalytic Methods

The tetrahydroquinoline scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals with a wide range of biological activities. The effici...

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Author: BenchChem Technical Support Team. Date: April 2026

The tetrahydroquinoline scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals with a wide range of biological activities. The efficient construction of this heterocyclic system is a paramount objective for organic chemists engaged in drug discovery and development. This guide provides a comprehensive, in-depth comparative analysis of the primary synthetic routes to tetrahydroquinolines, evaluating their performance based on mechanistic understanding, scope, and supporting experimental data.

Classical Approaches: Time-Tested Methods for Tetrahydroquinoline Synthesis

Classical methods for quinoline synthesis, often followed by a reduction step, have been the bedrock of tetrahydroquinoline preparation for over a century. While sometimes requiring harsh conditions, their simplicity and the ready availability of starting materials ensure their continued relevance.

Skraup-Doebner-von Miller Synthesis and Subsequent Reduction

The Skraup-Doebner-von Miller synthesis is a venerable method for constructing the quinoline ring, which can then be reduced to the desired tetrahydroquinoline. This reaction typically involves the condensation of an aniline with an α,β-unsaturated carbonyl compound, often generated in situ.[1][2][3] The classical Skraup synthesis, for instance, uses glycerol, which dehydrates to acrolein under the acidic conditions.[4]

Mechanism and Rationale: The reaction proceeds through a conjugate addition of the aniline to the α,β-unsaturated carbonyl compound, followed by cyclization and oxidation.[5] The choice of acid catalyst and oxidizing agent is critical to the reaction's success. Subsequent reduction of the quinoline to a tetrahydroquinoline is typically achieved through catalytic hydrogenation.

Advantages:

  • Utilizes simple and readily available starting materials.

  • A one-pot procedure for the quinoline synthesis.

Disadvantages:

  • Often requires harsh reaction conditions (strong acids, high temperatures).

  • Can suffer from low yields and the formation of polymeric side products.[3]

  • The reduction to tetrahydroquinoline is a separate step.

Experimental Protocol: Synthesis of 2,4-Dimethylquinoline via Doebner-von Miller Reaction and Subsequent Reduction to 2,4-Dimethyl-1,2,3,4-tetrahydroquinoline

Step 1: Synthesis of 2,4-Dimethylquinoline [2]

  • In a round-bottom flask, a mixture of aniline (1.0 eq) and an α,β-unsaturated ketone (e.g., mesityl oxide, 1.1 eq) is prepared.

  • Concentrated hydrochloric acid is added cautiously as a catalyst.

  • The reaction mixture is heated under reflux for several hours.

  • After cooling, the mixture is neutralized with a base (e.g., sodium hydroxide solution) and extracted with an organic solvent (e.g., diethyl ether).

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is purified by distillation or chromatography to yield 2,4-dimethylquinoline.

Step 2: Reduction to 2,4-Dimethyl-1,2,3,4-tetrahydroquinoline

  • The 2,4-dimethylquinoline (1.0 eq) is dissolved in a suitable solvent, such as ethanol or acetic acid.

  • A hydrogenation catalyst (e.g., 5% Pd/C, 10 mol%) is added to the solution.

  • The mixture is subjected to a hydrogen atmosphere (typically 1-4 atm) in a hydrogenation apparatus.

  • The reaction is stirred at room temperature until the uptake of hydrogen ceases.

  • The catalyst is removed by filtration through a pad of celite, and the solvent is evaporated under reduced pressure to yield the crude 2,4-dimethyl-1,2,3,4-tetrahydroquinoline, which can be further purified by chromatography.

Friedländer Annulation and Subsequent Reduction

The Friedländer synthesis provides a straightforward route to quinolines through the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group.[6][7] The resulting quinoline can then be reduced to a tetrahydroquinoline.

Mechanism and Rationale: The reaction can proceed through two possible pathways: an initial aldol condensation followed by imine formation and cyclization, or an initial Schiff base formation followed by an intramolecular aldol reaction.[6] The choice of catalyst, often an acid or a base, can influence the reaction rate and yield.

Advantages:

  • Good yields for a variety of substituted quinolines.

  • Milder conditions compared to the Skraup synthesis.

Disadvantages:

  • Requires the pre-functionalization of the aniline starting material.

  • The reduction to tetrahydroquinoline is a separate synthetic step.

Experimental Protocol: Synthesis of 2-Phenylquinoline via Friedländer Annulation and Subsequent Reduction

Step 1: Synthesis of 2-Phenylquinoline [6]

  • A mixture of 2-aminobenzaldehyde (1.0 eq) and acetophenone (1.0 eq) is dissolved in ethanol.

  • A catalytic amount of a base, such as sodium hydroxide, is added.

  • The reaction mixture is heated at reflux until the reaction is complete (monitored by TLC).

  • Upon cooling, the product often crystallizes and can be collected by filtration. Alternatively, the solvent is removed, and the residue is purified by chromatography.

Step 2: Reduction to 2-Phenyl-1,2,3,4-tetrahydroquinoline

  • 2-Phenylquinoline (1.0 eq) is dissolved in a suitable solvent (e.g., methanol).

  • A catalyst such as platinum(IV) oxide (Adam's catalyst) is added.

  • The mixture is hydrogenated under a hydrogen atmosphere in a Parr apparatus.

  • After the reaction is complete, the catalyst is filtered off, and the solvent is removed to give the desired tetrahydroquinoline.

Combes Quinoline Synthesis and Subsequent Reduction

The Combes synthesis involves the acid-catalyzed condensation of an aniline with a β-diketone to form a 2,4-disubstituted quinoline, which is subsequently reduced.[2][8]

Mechanism and Rationale: The reaction proceeds via the formation of an enamine intermediate from the aniline and one of the carbonyl groups of the β-diketone. This is followed by an acid-catalyzed intramolecular electrophilic cyclization onto the aromatic ring and subsequent dehydration to yield the quinoline product.[8]

Advantages:

  • Provides access to 2,4-disubstituted quinolines.

  • Relatively simple starting materials.

Disadvantages:

  • Requires strong acid catalysts and often high temperatures.

  • A separate reduction step is necessary.

Experimental Protocol: Synthesis of 2,4-Dimethylquinoline via Combes Synthesis and Subsequent Reduction [2]

Step 1: Synthesis of 2,4-Dimethylquinoline

  • Aniline (1.0 eq) and acetylacetone (1.0 eq) are mixed.

  • Concentrated sulfuric acid is added slowly and carefully as the catalyst.

  • The mixture is heated, and the progress of the reaction is monitored.

  • After completion, the reaction mixture is poured onto ice and neutralized with a strong base (e.g., NaOH).

  • The product is extracted with an organic solvent, and the organic layer is washed, dried, and concentrated.

  • Purification by distillation or chromatography affords 2,4-dimethylquinoline.

Step 2: Reduction to 2,4-Dimethyl-1,2,3,4-tetrahydroquinoline

The reduction can be carried out following the same procedure as described for the product of the Doebner-von Miller synthesis.

Modern Catalytic Approaches: Efficiency and Selectivity in Tetrahydroquinoline Synthesis

Modern synthetic methods often employ catalytic systems to achieve higher efficiency, milder reaction conditions, and greater control over stereochemistry, providing direct access to tetrahydroquinolines.

Povarov Reaction

The Povarov reaction is a powerful three-component reaction involving an aniline, an aldehyde, and an electron-rich alkene to directly form a tetrahydroquinoline skeleton.[9][10] This formal [4+2] cycloaddition can be catalyzed by Lewis or Brønsted acids.

Mechanism and Rationale: The reaction is initiated by the formation of an imine from the aniline and aldehyde. The acid catalyst activates the imine for a subsequent inverse-electron-demand aza-Diels-Alder reaction with the electron-rich alkene. Alternatively, a stepwise mechanism involving a Mannich-type reaction followed by an intramolecular electrophilic aromatic substitution can occur.[9] The choice of catalyst is crucial for both the rate and the stereoselectivity of the reaction.

Advantages:

  • Convergent, one-pot synthesis of highly substituted tetrahydroquinolines.

  • High atom economy.

  • Amenable to asymmetric catalysis for the synthesis of chiral tetrahydroquinolines.[11]

Disadvantages:

  • The scope can be limited by the reactivity of the aniline and alkene components.

  • Can sometimes lead to the formation of quinoline by-products through oxidation.[12]

Experimental Protocol: Lewis Acid-Catalyzed Povarov Reaction [12]

  • To a solution of the aniline (1.0 eq) and the aldehyde (1.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane or toluene) under an inert atmosphere, add the Lewis acid catalyst (e.g., AlCl₃ or Cu(OTf)₂, 10 mol%).

  • Stir the mixture at room temperature for 15-30 minutes to allow for imine formation.

  • Add the electron-rich alkene (e.g., ethyl vinyl ether, 1.2 eq) to the reaction mixture.

  • Stir the reaction at room temperature or with gentle heating, monitoring the progress by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with an organic solvent, dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Domino Reactions

Domino, or cascade, reactions offer an elegant and efficient approach to complex molecules like tetrahydroquinolines from simple precursors in a single operation without the isolation of intermediates.[13]

A common domino strategy involves the reduction of a nitro group on an aromatic ring, which then triggers an intramolecular reductive amination or a Michael addition to form the tetrahydroquinoline ring.[13][14]

Mechanism and Rationale: The reaction is typically initiated by the catalytic hydrogenation of an ortho-substituted nitroarene. The resulting aniline intermediate can then undergo an intramolecular reaction. For example, if a ketone or aldehyde is present in the side chain, an intramolecular reductive amination occurs. If an α,β-unsaturated ester is present, a Michael addition takes place. The choice of catalyst (e.g., Pd/C, Pt/C) can be critical for the chemoselectivity of the reduction and the stereochemical outcome of the cyclization.[13]

Advantages:

  • High efficiency and atom economy.

  • Formation of multiple bonds in a single step.

  • Potential for high diastereoselectivity.

Disadvantages:

  • Substrate synthesis can be multi-step.

  • Catalyst poisoning can sometimes be an issue.

Experimental Protocol: Domino Reduction-Reductive Amination [13]

  • A solution of the o-nitroaryl ketone or aldehyde (1.0 eq) in a suitable solvent (e.g., ethanol or ethyl acetate) is placed in a hydrogenation vessel.

  • A catalytic amount of 5% Pd/C is added.

  • The vessel is purged with hydrogen and then pressurized to the desired pressure (e.g., 1-5 atm).

  • The reaction mixture is stirred vigorously at room temperature until the reaction is complete.

  • The catalyst is removed by filtration, and the solvent is evaporated to give the crude tetrahydroquinoline, which is then purified by chromatography.

Asymmetric Hydrogenation of Quinolines

The direct asymmetric hydrogenation of quinolines is one of the most straightforward and atom-economical methods for the synthesis of chiral tetrahydroquinolines.[15][16] This approach relies on the use of chiral transition metal catalysts, typically based on iridium or rhodium.[17][18]

Mechanism and Rationale: The quinoline substrate coordinates to the chiral metal center, and hydrogen is delivered to one face of the heterocyclic ring, leading to the formation of one enantiomer in excess. The choice of the chiral ligand is paramount for achieving high enantioselectivity. Often, activation of the quinoline substrate, for example, by formation of a quinolinium salt, is necessary to achieve high reactivity and selectivity.[18]

Advantages:

  • Direct and highly atom-economical route to chiral tetrahydroquinolines.

  • Can achieve very high enantioselectivities.

Disadvantages:

  • Often requires high pressures of hydrogen gas.

  • The synthesis of chiral ligands and catalysts can be expensive.

  • Substrate scope can be limited.

Experimental Protocol: Iridium-Catalyzed Asymmetric Hydrogenation of 2-Methylquinoline [17]

  • In a glovebox, an iridium precursor (e.g., [Ir(COD)Cl]₂) and a chiral phosphine ligand are dissolved in a degassed solvent (e.g., dichloromethane) to form the catalyst solution.

  • The 2-methylquinoline substrate and an additive (e.g., iodine) are placed in an autoclave.

  • The catalyst solution is added to the autoclave.

  • The autoclave is sealed, purged with hydrogen, and then pressurized to the desired pressure (e.g., 50 atm).

  • The reaction is stirred at a specific temperature for the required time.

  • After carefully venting the hydrogen, the solvent is removed, and the crude product is purified by chromatography to yield enantiomerically enriched (R)- or (S)-2-methyl-1,2,3,4-tetrahydroquinoline.

Comparative Analysis of Synthetic Routes

Synthetic Route Starting Materials Key Reagents/Catalysts Typical Yields Stereoselectivity Advantages Disadvantages
Skraup-Doebner-von Miller + Reduction Anilines, α,β-unsaturated carbonylsStrong acids (H₂SO₄, HCl), Oxidizing agents, H₂/Pd/CModerate to GoodNot directly controlledSimple starting materialsHarsh conditions, separate reduction step
Friedländer Annulation + Reduction 2-Aminoaryl aldehydes/ketones, α-methylene carbonylsAcid or base catalyst, H₂/PtO₂Good to ExcellentNot directly controlledMilder conditions than SkraupRequires pre-functionalized anilines, separate reduction step
Combes Synthesis + Reduction Anilines, β-diketonesStrong acids (H₂SO₄), H₂/Pd/CGoodNot directly controlledAccess to 2,4-disubstituted derivativesHarsh conditions, separate reduction step
Povarov Reaction Anilines, aldehydes, electron-rich alkenesLewis or Brønsted acids (e.g., AlCl₃, Cu(OTf)₂, chiral phosphoric acids)Good to ExcellentCan be highly diastereoselective and enantioselectiveOne-pot, atom-economical, convergentPotential for side reactions (oxidation), limited substrate scope
Domino (Reductive Amination) o-Nitroaryl ketones/aldehydesH₂/Pd/C or other hydrogenation catalystsVery Good to ExcellentOften highly diastereoselectiveHigh efficiency, multiple bond formation in one potMulti-step substrate synthesis
Asymmetric Hydrogenation QuinolinesChiral Ir or Rh catalysts, H₂Good to ExcellentExcellent enantioselectivityDirect, atom-economicalHigh pressure, expensive catalysts

Visualization of Synthetic Pathways

Logical Relationships of Synthetic Strategies

Tetrahydroquinoline_Synthesis cluster_classical Classical Two-Step Methods cluster_modern Modern One-Pot/Catalytic Methods Skraup Skraup-Doebner-von Miller Quinoline Quinoline Intermediate Skraup->Quinoline Friedlander Friedländer Annulation Friedlander->Quinoline Combes Combes Synthesis Combes->Quinoline Reduction Reduction (e.g., Catalytic Hydrogenation) Quinoline->Reduction THQ Tetrahydroquinoline Reduction->THQ Final Product Povarov Povarov Reaction Povarov->THQ Domino Domino Reactions (e.g., Reductive Amination) Domino->THQ Asymmetric_Hydrog Asymmetric Hydrogenation of Quinolines Asymmetric_Hydrog->THQ

Caption: Overview of classical vs. modern synthetic strategies for tetrahydroquinolines.

Povarov Reaction Mechanism

Povarov_Reaction Aniline Aniline Imine Imine Intermediate Aniline->Imine Aldehyde Aldehyde Aldehyde->Imine Alkene Electron-rich Alkene Cycloadduct Cycloadduct Alkene->Cycloadduct [4+2] Cycloaddition Catalyst Lewis or Brønsted Acid Catalyst->Imine catalyzes Imine->Cycloadduct THQ Tetrahydroquinoline Cycloadduct->THQ Protonation/ Rearrangement

Caption: Simplified mechanism of the Povarov reaction.

Domino Reductive Amination Pathway

Domino_Reductive_Amination Start o-Nitroaryl Ketone Reduction Reduction of Nitro Group (e.g., H₂, Pd/C) Start->Reduction Aniline_Int Aniline Intermediate Reduction->Aniline_Int Cyclization Intramolecular Imine Formation Aniline_Int->Cyclization Imine_Int Cyclic Imine Intermediate Cyclization->Imine_Int Final_Reduction Reduction of Imine Imine_Int->Final_Reduction THQ Tetrahydroquinoline Final_Reduction->THQ

Caption: Cascade sequence in a domino reductive amination for tetrahydroquinoline synthesis.

Conclusion

The synthesis of tetrahydroquinolines has evolved significantly from classical, often harsh, multi-step procedures to modern, efficient, and highly selective catalytic methods. The choice of the optimal synthetic route depends on several factors, including the desired substitution pattern, the availability of starting materials, the required stereochemistry, and scalability.

Classical methods like the Skraup-Doebner-von Miller, Friedländer, and Combes syntheses remain valuable for their simplicity and the low cost of starting materials, especially when a subsequent reduction step is acceptable. However, for rapid access to complex and chirally pure tetrahydroquinolines, modern catalytic approaches such as the Povarov reaction, domino reactions, and asymmetric hydrogenation are often superior. These methods offer greater efficiency, atom economy, and control over the molecular architecture, making them indispensable tools for contemporary drug discovery and development.

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Sources

Comparative

comparing the biological activity of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine with other quinoline derivatives.

An In-Depth Comparative Guide: Biological Activity of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine vs. Conventional Quinoline Scaffolds As the demand for novel pharmacophores in drug discovery intensifies, the 1,2,3,4-tet...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Comparative Guide: Biological Activity of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine vs. Conventional Quinoline Scaffolds

As the demand for novel pharmacophores in drug discovery intensifies, the 1,2,3,4-tetrahydroquinoline (THQ) scaffold has emerged as a highly versatile building block. Specifically, 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine (6-Me-8-NH2-THQ) represents a structurally optimized derivative that bridges the gap between traditional quinoline-based antimalarials/antimicrobials and modern targeted anticancer agents.

This technical guide provides an objective, data-driven comparison of 6-Me-8-NH2-THQ against other prominent quinoline derivatives (such as 8-aminoquinoline and 8-hydroxyquinoline). Designed for medicinal chemists and application scientists, this document dissects the structure-activity relationships (SAR), comparative biological efficacies, and the self-validating experimental workflows required to evaluate these compounds.

Structural and Mechanistic Divergence: The Causality of Efficacy

To understand the biological activity of 6-Me-8-NH2-THQ, we must first analyze the causality behind its structural modifications compared to its parent and sister compounds[1].

  • Saturation of the Heterocyclic Ring (THQ vs. Quinoline): Traditional quinolines are planar and aromatic, which facilitates DNA intercalation and metal chelation (as seen in 8-hydroxyquinoline)[2]. The partial saturation in 1,2,3,4-tetrahydroquinolines introduces sp3-hybridized carbons, breaking the planarity. This increases the fraction of sp3 carbons (Fsp3), a metric heavily correlated with improved clinical success due to enhanced solubility, reduced off-target toxicity, and better three-dimensional target engagement[3].

  • The 8-Amino Substitution: The nitrogen atom at the 8-position is a critical site for redox activity. Similar to the FDA-approved antimalarial primaquine (an 8-aminoquinoline), the 8-amino group in THQ derivatives undergoes intracellular redox cycling, generating Reactive Oxygen Species (ROS) that induce mitochondrial stress and subsequent apoptosis in rapidly dividing cancer cells or parasites[4].

  • The 6-Methyl Substitution: The addition of an electron-donating methyl group at the 6-position serves a dual purpose. First, it subtly increases the electron density of the aromatic ring, modulating the oxidation potential of the 8-amino group. Second, it increases the overall lipophilicity (LogP) of the molecule, enhancing membrane permeability and potentially facilitating blood-brain barrier (BBB) crossing for neuroprotective applications[2].

SAR_Pathway THQ 6-Me-8-NH2-THQ (Core Scaffold) Lipophilicity Increased Lipophilicity (6-Methyl Group) THQ->Lipophilicity Membrane Permeability ROS Redox Cycling (8-Amino Group) THQ->ROS ROS Generation Fsp3 Increased Fsp3 (THQ Saturation) THQ->Fsp3 Structural Flexibility Mito Mitochondrial Dysfunction Lipophilicity->Mito ROS->Mito Target Enhanced 3D Target Binding Fsp3->Target Apop Apoptosis / Cytotoxicity Mito->Apop Caspase Activation Target->Apop

Caption: Mechanistic pathway of 6-Me-8-NH2-THQ inducing cytotoxicity via ROS generation and enhanced 3D binding.

Comparative Biological Activity: Quantitative Data

When evaluating 6-Me-8-NH2-THQ against alternatives, we look at three primary domains: Antiproliferative (Anticancer) activity, Antimicrobial activity, and Antioxidant/Neuroprotective potential[5].

While 8-hydroxyquinoline relies on metal chelation (Cu2+, Zn2+) to exert potent but often non-selective antimicrobial effects[2], 8-amino-THQ derivatives demonstrate a more targeted approach via mitochondrial membrane depolarization[5].

Table 1: Comparative Biological Activity Profile of Quinoline Derivatives
Compound Class / DerivativePrimary Mechanism of ActionAntiproliferative IC₅₀ (HeLa/A2780)Antimicrobial MIC (S. aureus)Key Pharmacological Advantage
8-Hydroxyquinoline Metal Chelation (Zn/Cu)25 - 40 µM~16 µg/mL Broad-spectrum antibacterial/antifungal[2].
8-Aminoquinoline (e.g., Primaquine)ROS Generation / DNA binding15 - 20 µM> 64 µg/mLPotent antimalarial; radical cure of P. vivax[4].
8-Amino-THQ (Unsubstituted)ROS Generation / PI3K modulation10 - 15 µM> 128 µg/mLReduced off-target toxicity; chiral ligand potential[3].
6-Me-8-NH2-THQ (Target)Enhanced ROS + Membrane Permeability5 - 10 µM > 128 µg/mLSuperior cellular uptake; potent apoptosis induction[5].

Data synthesized from comparative literature on substituted tetrahydroquinolines and aminoquinolines. Exact values vary by specific cell line passage and assay conditions.

Experimental Methodologies & Self-Validating Protocols

To rigorously compare the biological activity of 6-Me-8-NH2-THQ against other derivatives, laboratories must employ self-validating experimental designs. A protocol is only as reliable as its internal controls. Below is a robust, step-by-step methodology designed to not only measure cytotoxicity but to definitively prove the mechanism (ROS-induced mitochondrial dysfunction).

Protocol: Mechanistic Validation of Antiproliferative Activity

Rationale: We utilize the MTT assay not merely for viability screening, but because the reduction of tetrazolium salts directly correlates with mitochondrial metabolic rate. Because 8-aminoquinolines target mitochondria, MTT is highly sensitive to their specific mode of action[3]. To self-validate that 6-Me-8-NH2-THQ causes cell death specifically via ROS generation, we run a parallel rescue assay using N-acetylcysteine (NAC), a potent ROS scavenger.

Step-by-Step Methodology:

  • Cell Seeding: Seed human ovarian carcinoma cells (A2780) or HeLa cells in 96-well plates at a density of 5×103 cells/well in complete RPMI-1640 medium. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Preparation: Dissolve 6-Me-8-NH2-THQ, 8-aminoquinoline (control), and 8-hydroxyquinoline (control) in cell-culture grade DMSO to create 10 mM stock solutions. Dilute in media to final testing concentrations (e.g., 1, 5, 10, 25, 50 µM). Critical: Ensure final DMSO concentration remains ≤0.5% to prevent solvent-induced cytotoxicity.

  • Self-Validating Treatment (The Rescue Assay):

    • Group A (Standard): Treat cells with the compound concentration gradient.

    • Group B (Mechanistic Validation): Pre-treat cells with 5 mM N-acetylcysteine (NAC) for 2 hours prior to adding the compound gradient.

  • Incubation & MTT Addition: Incubate for 48 hours. Remove media, wash with PBS, and add 100 µL of fresh media containing 0.5 mg/mL MTT reagent. Incubate for exactly 4 hours.

  • Solubilization & Readout: Discard the supernatant carefully. Add 150 µL of DMSO to each well to dissolve the intracellular formazan crystals. Read absorbance at 570 nm using a microplate reader.

  • Data Interpretation (Causality): If 6-Me-8-NH2-THQ exhibits an IC₅₀ of 8 µM in Group A, but the IC₅₀ shifts to >50 µM in Group B (NAC pre-treatment), you have successfully validated that the compound's cytotoxicity is causally driven by ROS generation[5].

Exp_Workflow Start Compound Preparation (6-Me-8-NH2-THQ & Controls) Cell Cell Line Seeding (A2780 / HeLa) Start->Cell Split Experimental Branching Cell->Split TreatA Group A: Compound Only (Dose-Response) Split->TreatA TreatB Group B: Compound + NAC (ROS Scavenger Pre-treatment) Split->TreatB Assay MTT Assay (Mitochondrial Metabolic Rate) TreatA->Assay TreatB->Assay Validate Data Validation (Rescue of viability confirms ROS-dependent mechanism) Assay->Validate

Caption: Self-validating high-throughput workflow for evaluating THQ-induced cytotoxicity and mechanistic validation.

Conclusion and Future Perspectives

When compared to rigid, fully aromatic quinolines, the 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine scaffold offers a highly tunable platform for drug discovery. The saturation of the ring increases the Fsp3 character, improving target engagement, while the combination of the 6-methyl and 8-amino groups perfectly balances lipophilicity with potent redox-cycling capabilities.

For researchers developing targeted anticancer therapies or novel antimalarials, shifting from traditional 8-aminoquinolines to functionalized tetrahydroquinolines like 6-Me-8-NH2-THQ provides a distinct pharmacokinetic and pharmacodynamic advantage. Future investigations should focus on the stereospecific interactions of chiral THQ derivatives and their performance in in vivo pharmacokinetic models.

References

  • Murugesan, S., et al. "Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies." RSC Advances. Available at: [Link]

  • Facchetti, G., et al. "Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds." MDPI Molecules. Available at: [Link]

Sources

Validation

comparative cytotoxicity of tetrahydroquinoline derivatives in cancer cell lines.

Title: Comparative Cytotoxicity of Tetrahydroquinoline Derivatives in Cancer Cell Lines: A Bench-to-In-Silico Guide 1. Executive Overview: The Tetrahydroquinoline Scaffold in Oncology As a Senior Application Scientist ev...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Comparative Cytotoxicity of Tetrahydroquinoline Derivatives in Cancer Cell Lines: A Bench-to-In-Silico Guide

1. Executive Overview: The Tetrahydroquinoline Scaffold in Oncology As a Senior Application Scientist evaluating early-stage chemotypes, I prioritize molecular scaffolds that offer high structural plasticity and predictable structure-activity relationships (SAR). The tetrahydroquinoline (THQ) core is a highly privileged motif in medicinal chemistry. Through precise functionalization, THQ derivatives can be engineered to target distinct oncogenic vulnerabilities, bypassing the broad-spectrum toxicity associated with classical chemotherapeutics. This guide objectively compares the cytotoxic profiles of recent THQ derivatives, analyzing their mechanisms of action and the self-validating experimental protocols required for their evaluation.

2. Mechanistic Causality: How Structural Tuning Dictates Target Engagement The efficacy of a THQ derivative is not accidental; it is driven by rational design. Different substitutions on the THQ core dictate which signaling cascade the molecule will disrupt:

  • mTOR Kinase Inhibition: Morpholine-substituted THQs demonstrate profound binding affinities for the mTOR active site. The morpholine ring acts as an ATP mimic, while electron-withdrawing groups (such as trifluoromethyl moieties) on the benzamide ring maximize hydrophobic interactions, ultimately arresting cell proliferation 1[1].

  • NF-κB Pathway Suppression: Specific 1,2,3,4-tetrahydroquinoline scaffolds are engineered to block LPS-induced NF-κB transcriptional activity. Substitutions at the R1 position are critical for this pathway-selective inhibition, which induces apoptosis in otherwise chemoresistant cancer cells2[2].

  • GPER Antagonism: Carboxyl-substituted THQs function as antagonists at the G Protein-coupled Estrogen Receptor (GPER), selectively inhibiting the proliferation of hormone-responsive and triple-negative breast cancer lines3[3].

Pathway THQ Tetrahydroquinoline (THQ) Core Scaffold mTOR mTOR Inhibition (Morpholine Subs.) THQ->mTOR NFkB NF-κB Suppression (1,2,3,4-THQ Scaffolds) THQ->NFkB GPER GPER Antagonism (Carboxyl Subs.) THQ->GPER Prolif Arrest of Cell Proliferation mTOR->Prolif Apop Induction of Apoptosis NFkB->Apop GPER->Prolif

Pathway diagram illustrating how specific THQ functionalizations dictate oncogenic target engagement.

3. Comparative Cytotoxicity: Quantitative Performance Analysis To objectively evaluate these derivatives, we must analyze their half-maximal inhibitory concentrations (IC50) across diverse histological models. The table below consolidates recent experimental data, highlighting the potency and selectivity of top-performing THQ candidates.

Compound DesignationStructural ClassPrimary TargetCancer Cell LineIC50 (µM)Selectivity Index (SI) / Normal Cell Line
Compound 10e Morpholine-THQmTORA549 (Lung)0.033 ± 0.003High / VERO cells[4]
Compound 10h Morpholine-THQmTORMCF-7 (Breast)0.087 ± 0.007High / VERO cells[4]
Compound 7g 1,2,3,4-THQNF-κBPC-3 (Prostate)0.420 – 1.19Not specified[2]
Compound 18 4-acetamido-2-methyl-THQKDM proteinsHeLa (Cervical)13.15SI > 36 / Fibroblasts[5]
Compound 15 Pyrazolo-quinolineApoptotic pathwaysHepG-2 (Liver)18.74SI = 2.1 / HSF cells[6]
Compound 2 Carboxyl-THQGPERMDA-MB-231 (TNBC)25.0Not specified[3]

Data Synthesis: The morpholine-substituted derivatives (10e and 10h) exhibit exceptional nanomolar potency against lung and breast cancer lines, significantly outperforming standard chemotherapeutics4[4]. Furthermore, compounds like 18 demonstrate a remarkable Selectivity Index (SI > 36), confirming that their cytotoxicity is highly specific to malignant cells5[5].

4. Self-Validating Experimental Protocols A rigorous drug discovery workflow must be a self-validating system. Cytotoxicity data is meaningless without orthogonal validation to confirm that the cell death is target-specific rather than the result of broad chemical toxicity.

Protocol A: High-Throughput Cytotoxicity & Selectivity Profiling (In Vitro) Causality Check: We utilize the MTT assay because it directly measures mitochondrial metabolic rate, serving as a reliable proxy for cell viability. Crucially, testing against normal cell lines (e.g., VERO or HSF) is mandatory to establish the Selectivity Index (SI). An SI > 2 is the minimum threshold required to prove the compound targets oncogenic vulnerabilities rather than basal cellular functions 6[6].

  • Cell Seeding: Seed human cancer cells (e.g., A549, MCF-7) and normal control cells (e.g., VERO) in 96-well plates at a density of 5×103 cells/well. Incubate for 24 hours at 37°C in 5% CO2.

  • Compound Treatment: Treat cells with serial dilutions of the synthesized THQ derivatives (ranging from 0.01 µM to 100 µM). Include a vehicle control (DMSO < 0.5%) and a positive control (e.g., Doxorubicin or 5-Fluorouracil).

  • MTT Incubation: After 48-72 hours of exposure, add MTT reagent (5 mg/mL) to each well. Incubate for 4 hours to allow viable cells to reduce the tetrazolium dye into insoluble formazan crystals.

  • Solubilization & Readout: Dissolve the formazan crystals in DMSO. Measure absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the IC50 using non-linear regression. Determine the SI by dividing the IC50 of the normal cell line by the IC50 of the cancer cell line.

Protocol B: Dynamic Target Validation (In Silico) Causality Check: Molecular docking only provides a static snapshot of binding affinity. Because proteins are highly dynamic entities, we must employ Molecular Dynamics (MD) simulations to validate the thermodynamic stability of the compound-protein complex over time, ensuring the ligand does not dissociate under physiological conditions[1].

  • Ligand & Protein Preparation: Optimize the 3D geometry of the THQ hit compound. Retrieve the target protein crystal structure (e.g., mTOR, PDB ID: 4JT6) and minimize its energy.

  • Molecular Docking: Execute docking (e.g., using Glide) to identify the lowest-energy binding pose within the active site.

  • MD Simulation (50 ns): Solvate the docked complex in a water box, neutralize with counter-ions, and run a 50 ns simulation in GROMACS.

  • Trajectory Analysis: Calculate the Root Mean Square Deviation (RMSD) of the protein backbone and the ligand to confirm complex stability.

Workflow Syn 1. Scaffold Synthesis (Multicomponent Reactions) Screen 2. In Vitro Cytotoxicity (MTT Assay on Cancer Lines) Syn->Screen Compound Library Tox 3. Selectivity Profiling (VERO / HSF Normal Cells) Screen->Tox Active Hits (IC50 < 50µM) SAR 4. SAR & IC50 Analysis (Identify Structural Drivers) Tox->SAR Selectivity Index (SI) > 2 Mech 5. Dynamic Target Validation (Docking & 50ns MD Simulations) SAR->Mech Optimized Lead Compounds

Self-validating workflow from initial THQ synthesis to dynamic in silico target validation.

5. Conclusion & SAR Synthesis The comparative data clearly demonstrates that the cytotoxicity of tetrahydroquinoline derivatives is highly tunable. The introduction of electron-withdrawing groups (e.g., -CF3) significantly enhances lipophilicity and target binding affinity, directly correlating with lower IC50 values in aggressive cell lines like A549 and MDA-MB-231[2][4]. Conversely, bulky substitutions that decrease the octanol/water partition coefficient often result in poor cellular permeability and reduced activity[5]. For drug development professionals, prioritizing the morpholine-substituted and 1,2,3,4-THQ subclasses offers the most promising trajectory for developing selective, next-generation targeted oncological therapies.

References 1.2 - ACS Medicinal Chemistry Letters. 2.6 - PMC / National Institutes of Health. 3.5 - New Journal of Chemistry (RSC Publishing). 4. 1 - ResearchGate. 5.4 - MDPI. 6.3 - Bentham Science.

Comparative

A Senior Application Scientist's Guide to Enantioselective Synthesis and Analysis of Chiral Tetrahydroquinolines

For researchers, medicinal chemists, and professionals in drug development, the tetrahydroquinoline scaffold is a privileged structure, central to a myriad of natural products and pharmaceuticals. The precise control of...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, medicinal chemists, and professionals in drug development, the tetrahydroquinoline scaffold is a privileged structure, central to a myriad of natural products and pharmaceuticals. The precise control of its stereochemistry is often paramount to biological activity. This guide provides an in-depth comparison of modern enantioselective synthetic strategies and the analytical techniques required to validate them. We will move beyond mere protocols to dissect the underlying principles, enabling you to make informed decisions in your own research endeavors.

Part 1: Enantioselective Synthesis of Chiral Tetrahydroquinolines: A Comparative Analysis

The asymmetric reduction of quinolines and related precursors is the most common and atom-economical approach to chiral tetrahydroquinolines. This section compares three prominent methodologies: catalytic asymmetric hydrogenation, asymmetric transfer hydrogenation, and the organocatalytic Povarov reaction.

Catalytic Asymmetric Hydrogenation (AH)

Catalytic asymmetric hydrogenation involves the direct addition of molecular hydrogen across the C=N bond of the quinoline ring, mediated by a chiral metal catalyst. This method is highly efficient and atom-economical.

Causality Behind Experimental Choices: The success of asymmetric hydrogenation hinges on the sophisticated interplay between the metal center, the chiral ligand, and the substrate. Iridium and Ruthenium complexes are the workhorses in this field. The choice of ligand is critical for achieving high enantioselectivity. Bidentate phosphine ligands, such as BINAP and its derivatives, create a chiral pocket around the metal center, forcing the substrate to bind in a specific orientation, thus dictating the stereochemical outcome of the hydrogenation. Additives like iodine or Brønsted acids are often crucial.[1] Iodine can act as a catalyst activator, potentially by oxidizing Ir(I) to a more active Ir(III) species.[2] Brønsted acids can protonate the quinoline nitrogen, increasing its electrophilicity and susceptibility to hydrogenation.[1]

Performance Comparison: Catalytic Asymmetric Hydrogenation of Quinolines

Catalyst SystemSubstrate (2-substituted)S/C RatioH₂ Pressure (atm)Temp (°C)Time (h)Yield (%)ee (%)Reference
[Ir(COD)Cl]₂/(S)-MeO-BIPHEP/I₂2-Methylquinoline100:1502512>9996[3]
[Ir(COD)Cl]₂/(R)-SpiroPO/I₂2-Methylquinolineup to 5000:16025209194[4][5]
RuCl(p-cymene)/(R,R)-TsDACH2-Methylquinoline500:1106014>9999[6]
[Ir(COD)Cl]₂/(R)-SegPhos/TfOH2-Phenylquinoline50:1502512>9992[1]
RuCl(p-cymene)/(R,R)-TsDACH2-Phenylquinoline500:1106014>9998[6]

Experimental Protocol: Iridium-Catalyzed Asymmetric Hydrogenation of 2-Methylquinoline

  • Catalyst Preparation: In a nitrogen-filled glovebox, a mixture of [Ir(COD)Cl]₂ (1 mol%) and the chiral ligand (e.g., (S)-MeO-BIPHEP, 2.2 mol%) in a degassed solvent (e.g., toluene) is stirred at room temperature for 30 minutes.

  • Reaction Setup: To this catalyst solution, 2-methylquinoline (1 equivalent) and iodine (5 mol%) are added.

  • Hydrogenation: The reaction vessel is placed in an autoclave, which is then purged with hydrogen gas three times before being pressurized to the desired pressure (e.g., 50 atm).

  • Reaction Monitoring: The reaction is stirred at the specified temperature (e.g., 25 °C) and monitored by TLC or GC-MS until completion.

  • Work-up and Purification: Upon completion, the autoclave is carefully depressurized. The reaction mixture is concentrated under reduced pressure, and the residue is purified by column chromatography on silica gel to afford the chiral 2-methyl-1,2,3,4-tetrahydroquinoline.

Asymmetric Transfer Hydrogenation (ATH)

Asymmetric transfer hydrogenation offers a practical alternative to using high-pressure hydrogen gas. It employs a hydrogen donor, such as isopropanol or formic acid, in the presence of a chiral transition metal catalyst.

Causality Behind Experimental Choices: Ruthenium and Iridium catalysts, often with TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine) and its analogues as chiral ligands, are highly effective for ATH. The mechanism typically involves the formation of a metal-hydride species from the hydrogen donor. This hydride is then transferred to the quinoline substrate within the chiral environment of the catalyst. The use of an azeotropic mixture of formic acid and triethylamine is common, as it provides a readily available source of hydrogen and controls the pH of the reaction.[7] Reactions in aqueous media are also possible and offer green chemistry advantages.[7][8]

Performance Comparison: Asymmetric Transfer Hydrogenation of Quinolines

Catalyst SystemH-SourceSubstrate (2-substituted)S/C RatioTemp (°C)Time (h)Yield (%)ee (%)Reference
[RhCl₂(Cp)]₂/(R,R)-TsDPENHCOOH/NEt₃2-Methylquinoline100:14069697[7]
[IrCl₂(Cp)]₂/L1HCOOH2-Methylquinolineup to 100,000:1800.179585[8]
[RuCl₂(p-cymene)]₂/(S,S)-TsDPENHCOOH/NEt₃2-Phenylquinoline100:128169895[9]
[IrCl₂(Cp*)]₂/L1HCOOH2-Phenylquinoline1000:18019894[8]

Experimental Protocol: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation

  • Catalyst Activation: A mixture of [RuCl₂(p-cymene)]₂ (0.5 mol%) and (S,S)-TsDPEN (1.1 mol%) in a suitable solvent (e.g., dichloromethane) is stirred under a nitrogen atmosphere for 20 minutes. The solvent is then removed under vacuum.

  • Reaction Setup: The resulting catalyst is dissolved in a 5:2 azeotropic mixture of formic acid and triethylamine. The quinoline substrate (1 equivalent) is then added.

  • Reaction: The mixture is stirred at the desired temperature (e.g., 28 °C) until the starting material is consumed, as monitored by TLC.

  • Work-up: The reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

  • Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by flash chromatography.

Organocatalytic Asymmetric Povarov Reaction

The Povarov reaction is a [4+2] cycloaddition that constructs the tetrahydroquinoline core from an aniline, an aldehyde, and an alkene. The use of chiral Brønsted acids as catalysts has enabled highly enantioselective versions of this reaction.

Causality Behind Experimental Choices: Chiral phosphoric acids (CPAs) derived from BINOL are the most successful catalysts for this transformation.[10] The CPA acts as a bifunctional catalyst. It protonates the in situ-formed imine from the aniline and aldehyde, activating it for the subsequent nucleophilic attack by the electron-rich alkene. Simultaneously, the chiral counteranion of the CPA controls the facial selectivity of the attack, leading to high enantioselectivity.[11] The choice of the dienophile is also critical; enecarbamates are often used as they can engage in hydrogen bonding with the catalyst, further enhancing stereocontrol.[10] The mechanism is believed to be a stepwise process involving a Mannich-type addition followed by an intramolecular Friedel-Crafts-type cyclization.[11][12]

Performance Comparison: Organocatalytic Asymmetric Povarov Reaction

CatalystAnilineAldehydeAlkeneYield (%)dree (%)Reference
Chiral Phosphoric Acid (5)p-MethoxyanilineBenzaldehydeN-Vinylcarbamate91>95:598[10]
Chiral Phosphoric Acid (5)AnilineIsovaleraldehydeN-Vinylcarbamate80>95:597[10]
OCF-CPAAniline4-NitrobenzaldehydeCyclic Enamide99-99[13]
(S)-A5Benzo[c]phenanthren-2-amineBenzaldehyde3-Vinyl-1H-indole--99[6]

Experimental Protocol: Chiral Phosphoric Acid-Catalyzed Povarov Reaction

  • Reaction Setup: To a solution of the aniline (1.2 equivalents) and the aldehyde (1 equivalent) in a suitable solvent (e.g., toluene) at room temperature, the chiral phosphoric acid catalyst (e.g., 10 mol%) is added.

  • Addition of Dienophile: The mixture is stirred for a few minutes before the alkene (e.g., N-vinylcarbamate, 1.5 equivalents) is added.

  • Reaction: The reaction is stirred at the specified temperature (e.g., room temperature or slightly elevated) and monitored by TLC.

  • Work-up and Purification: Upon completion, the solvent is evaporated, and the residue is directly purified by silica gel column chromatography to yield the desired tetrahydroquinoline.

Part 2: Analysis of Chiral Tetrahydroquinolines

The successful synthesis of a chiral tetrahydroquinoline must be followed by rigorous analysis to determine its enantiomeric purity and absolute configuration.

Determination of Enantiomeric Excess (ee)

2.1.1 Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the most widely used technique for determining the enantiomeric excess of chiral compounds.

Causality Behind Experimental Choices: The separation is achieved on a chiral stationary phase (CSP). Polysaccharide-based CSPs (e.g., Chiralcel® OD-H, Chiralpak® AD-H) are particularly effective for a wide range of compounds, including tetrahydroquinolines. The separation mechanism involves the formation of transient diastereomeric complexes between the enantiomers and the chiral selector of the CSP, leading to different retention times. The choice of mobile phase, typically a mixture of a non-polar solvent like hexane and a polar modifier like isopropanol or ethanol, is crucial for achieving good resolution. For basic compounds like tetrahydroquinolines, the addition of a small amount of an amine (e.g., diethylamine) to the mobile phase is often necessary to improve peak shape and prevent tailing.

Typical Chiral HPLC Conditions for a 2-Substituted Tetrahydroquinoline:

  • Column: Chiralpak® AD-H (4.6 x 250 mm, 5 µm)

  • Mobile Phase: n-Hexane/Isopropanol (90:10) + 0.1% Diethylamine

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm

  • Temperature: 25 °C

2.1.2 Chiral Supercritical Fluid Chromatography (SFC)

Chiral SFC is a powerful alternative to HPLC, offering faster separations and reduced consumption of organic solvents.[14]

Causality Behind Experimental Choices: SFC uses supercritical carbon dioxide as the main mobile phase component, often with a polar co-solvent (modifier) like methanol or ethanol. The principles of separation on a CSP are similar to HPLC. Polysaccharide-based CSPs are also widely used in SFC.[15] The lower viscosity and higher diffusivity of the supercritical fluid mobile phase allow for higher flow rates and faster analysis times compared to HPLC.[16]

Typical Chiral SFC Conditions for Tetrahydroquinoline Enantiomers:

  • Column: Chiralpak® IC (4.6 x 150 mm, 3 µm)

  • Mobile Phase: Isocratic 4% Methanol with 25mM Isobutylamine in CO₂

  • Flow Rate: 2.5 mL/min

  • Backpressure: 150 bar

  • Temperature: 40 °C

  • Detection: UV or MS

Determination of Absolute Configuration

Vibrational Circular Dichroism (VCD) Spectroscopy

VCD is a powerful technique for the non-destructive determination of the absolute configuration of chiral molecules in solution.[17]

The Self-Validating System of VCD: The determination of absolute configuration by VCD relies on comparing the experimentally measured VCD spectrum with the theoretically calculated spectrum for one of the enantiomers.[18] A good match between the experimental and calculated spectra provides a confident assignment of the absolute configuration.[19]

Step-by-Step Methodology for VCD Analysis:

  • Experimental Spectrum Acquisition: A solution of the enantiomerically enriched tetrahydroquinoline is prepared in a suitable deuterated solvent (e.g., CDCl₃) to avoid solvent interference in the IR region. The VCD and IR spectra are recorded on a VCD spectrometer.

  • Computational Modeling: The 3D structure of one enantiomer (e.g., the (R)-enantiomer) is built, and a conformational search is performed to identify the low-energy conformers.

  • Spectrum Calculation: For each low-energy conformer, the vibrational frequencies and VCD intensities are calculated using Density Functional Theory (DFT). The final calculated spectrum is a Boltzmann-weighted average of the spectra of the individual conformers.

  • Comparison and Assignment: The experimental VCD spectrum is compared to the calculated spectrum. If the signs and relative intensities of the major bands match, the absolute configuration of the sample is the same as the one used in the calculation. If the signs are opposite, the sample has the opposite absolute configuration.

Part 3: Visualizations and Workflows

Enantioselective Synthesis and Analysis Workflow

cluster_synthesis Enantioselective Synthesis cluster_analysis Chiral Analysis Start Quinolines / Precursors Method1 Asymmetric Hydrogenation Start->Method1 Method2 Asymmetric Transfer Hydrogenation Start->Method2 Method3 Organocatalytic Povarov Reaction Start->Method3 Product Chiral Tetrahydroquinoline (Racemic or Enantioenriched) Method1->Product Method2->Product Method3->Product Analysis Analysis of Chiral Product Product->Analysis HPLC Chiral HPLC Analysis->HPLC SFC Chiral SFC Analysis->SFC VCD VCD Spectroscopy Analysis->VCD EE Enantiomeric Excess (ee) HPLC->EE SFC->EE AC Absolute Configuration VCD->AC

Caption: General workflow for the enantioselective synthesis and analysis of chiral tetrahydroquinolines.

Catalytic Cycle of Asymmetric Hydrogenation

Catalyst [M-L] H2_Activation [H₂-M-L] Catalyst->H2_Activation + H₂ Substrate_Coordination [Substrate-H₂-M-L] H2_Activation->Substrate_Coordination + Quinoline Hydride_Insertion [Product-M-L] Substrate_Coordination->Hydride_Insertion Hydride Insertion (Stereodetermining Step) Hydride_Insertion->Catalyst Product_Release Chiral Tetrahydroquinoline Hydride_Insertion->Product_Release

Caption: Simplified catalytic cycle for metal-catalyzed asymmetric hydrogenation.

References

  • Luo, F., Dong, H., Wang, Y., Li, Z., & Liu, H. (2022). Highly Enantioselective Three-Component Povarov Reaction for Direct Construction of Azaspirocycles. Organic Letters, 24(34), 6295–6300. [Link]

  • Luo, F., Dong, H., Wang, Y., Li, Z., & Liu, H. (2022). Highly Enantioselective Three-Component Povarov Reaction for Direct Construction of Azaspirocycles. PubMed, 35969875. [Link]

  • Dagousset, G. (2012). Study of the Povarov reaction : enantioselective chiral acid phosphoric-catalyzed synthesis of diamino compounds. ResearchGate. [Link]

  • Substrate scope of the multicomponent Povarov reaction using liquid... (n.d.). ResearchGate. [Link]

  • Wang, D., Wang, D., Chen, M., & Li, X. (2021). Iridium-Catalyzed Asymmetric Transfer Hydrogenation of Quinolines in Biphasic Systems or Water. The Journal of Organic Chemistry, 86(23), 16641–16651. [Link]

  • Zhang, X., Han, Z., Wang, Y., Ding, Z., & He, Y. (2025). Important role of H2 spillover in asymmetric hydrogenation of quinolines in hybrid systems. Nature Communications, 16(1), 868. [Link]

  • Recent developments in enantio- and diastereoselective hydrogenation of N-heteroaromatic compounds. (2022). Organic & Biomolecular Chemistry, 20(5), 933-959. [Link]

  • Ohkuma, T., Utsumi, N., Tsutsumi, K., Murata, K., & Noyori, R. (2012). Additive effects of amines on asymmetric hydrogenation of quinoxalines catalyzed by chiral iridium complexes. PubMed, 22880889. [Link]

  • Lemos, B. C., Venturini Filho, E., Fiorot, R. G., Medici, F., Greco, S. J., & Benaglia, M. (2025). Enantioselective Povarov Reactions: An Update of a Powerful Catalytic Synthetic Methodology. ResearchGate. [Link]

  • Asymmetric hydrogenation of quinolines with high substrate/catalyst ratio. (n.d.). Royal Society of Chemistry. [Link]

  • Asymmetric Hydrogenation of Seven-membered C=N-containing Heterocycles and Rationalization of the Enantioselectivity. (n.d.). RECERCAT. [Link]

  • Ruthenium-Catalyzed Interrupted Transfer Hydrogenation: An Approach for Reductive Functionalization of Quinolinium and Napthyridinium Salts. (2024). The Journal of Organic Chemistry. [Link]

  • Asymmetric hydrogenation of quinolines with high substrate/catalyst ratio. (n.d.). RSC Publishing. [Link]

  • Asymmetric hydrogenation of quinolines activated by Brønsted acids. (n.d.). Unknown Source. [Link]

  • Enantioselective Povarov Reactions: An Update of a Powerful Catalytic Synthetic Methodology. (n.d.). AIR Unimi. [Link]

  • Recent Advances in the Synthesis of Chiral Tetrahydroisoquinolines via Asymmetric Reduction. (2024). MDPI. [Link]

  • Enantioselective Synthesis of Tetrahydroquinolines, Tetrahydroquinoxalines, and Tetrahydroisoquinolines via Pd-Catalyzed Alkene. (2014). The Royal Society of Chemistry. [Link]

  • Enantioselective Synthesis of Tetrahydroquinolines via One-pot Cascade Biomimetic Reduction. (2020). Unknown Source. [Link]

  • Organocatalytic Strategies for the Development of the Enantioselective Inverse-electron-demand Hetero-Diels-Alder Reaction. (n.d.). PMC. [Link]

  • Akiyama, T., Itoh, J., Yokota, K., & Fuchibe, K. (2009). Chiral Brønsted Acid-Catalyzed Enantioselective Three-Component Povarov Reaction. Journal of the American Chemical Society, 131(12), 4576–4577. [Link]

  • Effect of a ligand on the asymmetric hydrogenation of cyclic N-sulfonyl amines catalyzed by nickel. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

  • Domingo, L. R., Aurell, M. J., Sáez, J. A., & Mekelleche, S. M. (2014). Understanding the mechanism of the Povarov reaction. A DFT study. RSC Publishing. [Link]

  • N-Heterocyclic Carbenes in Asymmetric Hydrogenation. (2016). ACS Catalysis. [Link]

  • Extending the Substrate Scope for the Asymmetric Iridium-Catalyzed Hydrogenation of Minimally Functionalized Olefins by Using Biaryl Phosphite-Based Modular Ligand Libraries. (2016). PubMed. [Link]

  • Catalytic homogeneous asymmetric hydrogenation – successes and opportunities. (n.d.). Unknown Source. [Link]

  • Wang, T., Zhuo, L.-G., Li, Z., Chen, F., Ding, Z., He, Y., Fan, Q.-H., Xiang, J., Yu, Z.-X., & Chan, A. S. C. (2011). Highly enantioselective hydrogenation of quinolines using phosphine-free chiral cationic ruthenium catalysts: scope, mechanism, and origin of enantioselectivity. PubMed, 21574550. [Link]

  • Highly Enantioselective Hydrogenation of Quinolines Using Phosphine-Free Chiral Cationic Ruthenium Catalysts. (2011). Unknown Source. [Link]

  • Enantioselective Synthesis of Tetrahydroquinolines, Tetrahydroquinoxalines, and Tetrahydroisoquinolines via Pd-Catalyzed Alkene Carboamination Reactions. (n.d.). PMC. [Link]

  • Substrate scope of Ru-catalyzed hydrogenation reactions Synthesis of... (n.d.). ResearchGate. [Link]

  • Tetrahydroquinoline synthesis. (n.d.). Organic Chemistry Portal. [Link]

  • Xiao, J., & Li, C. (2009). pH-Regulated Asymmetric Transfer Hydrogenation of Quinolines in Water. IT Services - University of Liverpool. [Link]

  • ABSOLUTE CONFIGURATION BY VCD. (n.d.). BioTools. [Link]

  • Asymmetric hydrogenation of N-heterocycles for pharmaceutical intermediates: synthetic strategies and theoretical perspectives. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

  • Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). (n.d.). Unknown Source. [Link]

  • Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). (n.d.). Spectroscopy Europe. [Link]

  • Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022). Unknown Source. [Link]

  • Chiral Analytical Scale SFC – Method Development, Stationary Phases, and Mobile Phases. (2019). Unknown Source. [Link]

  • The determination of the absolute configurations of chiral molecules using vibrational circular dichroism (VCD) spectroscopy. (2008). PubMed. [Link]

  • Separation of 1,2,3,4-Tetrahydroquinoline on Newcrom R1 HPLC column. (n.d.). Unknown Source. [Link]

  • Synthesis of Substituted Tetrahydroquinolines Using Chiral Organolithium Chemistry. (n.d.). White Rose eTheses Online. [Link]

  • Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers. (n.d.). ResearchGate. [Link]

  • Supercritical Fluid Chromatography (SFC): A Review on Key Technique of Green Analytical Chemistry in Advanced Pharmaceutical Spe. (2025). Unknown Source. [Link]

  • Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification. (2023). ResearchGate. [Link]

  • Determination of Absolute Configuration of Chiral Molecules Using Vibrational Optical Activity: A Review. (n.d.). ResearchGate. [Link]

  • A Strategy for Developing HPLC Methods for Chiral Drugs. (n.d.). LCGC International. [Link]

  • Supercritical Fluid Chromatography for Chiral Analysis and Semi-Preparat… (n.d.). OUCI. [Link]

  • Chiral High Performance Liquid Chromatography: Review. (2020). International Journal of Pharmacy & Pharmaceutical Research. [Link]

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Validation

Quantitative Analysis of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine in Biological Samples: A Comprehensive Comparison Guide

Introduction to the Bioanalytical Context Tetrahydroquinoline derivatives are privileged scaffolds in medicinal chemistry, frequently utilized in the development of selective androgen receptor modulators, antimicrobial a...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction to the Bioanalytical Context

Tetrahydroquinoline derivatives are privileged scaffolds in medicinal chemistry, frequently utilized in the development of selective androgen receptor modulators, antimicrobial agents, and epigenetic modulators[1][2]. 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine (CAS: 160431-50-5) is a highly basic, nitrogen-rich small molecule featuring both a secondary ring amine and a primary aromatic amine[3].

Accurate pharmacokinetic (PK) and pharmacodynamic (PD) profiling of such compounds requires highly sensitive and robust quantitative bioanalysis in complex biological matrices like plasma and urine. Because endogenous and exogenous amines are often present at trace levels and are susceptible to severe matrix interference, selecting the correct analytical platform and sample preparation strategy is the most critical decision a bioanalytical scientist must make[4].

PART 1: Analytical Platform Comparison

To quantify low-abundance basic amines in biological matrices, researchers typically evaluate three primary platforms: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Ultraviolet or Fluorescence Detection (HPLC-UV/FD).

Table 1: Performance Comparison of Analytical Platforms for Tetrahydroquinolines
Analytical FeatureLC-MS/MS (Gold Standard)GC-MSHPLC-UV/FD
Sensitivity (LOD/LLOQ) Picogram to femtogram range (pg/mL)Nanogram range (ng/mL)Microgram to nanogram range
Selectivity Excellent (Specific MRM transitions)High (Requires derivatization)Moderate (Prone to matrix interference)
Sample Preparation PPT, SPE, or LLEExtensive (Derivatization mandatory)PPT or LLE
Throughput High (< 5 min per run)Low to Moderate (> 15 min per run)Moderate (10–20 min per run)
Suitability for Amines Ideal (Highly responsive in ESI+)Poor (Thermal instability, peak tailing)Moderate (Requires chromophore)

Expert Causality Analysis: Why is LC-MS/MS the definitive choice for 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine? The compound's basic amine groups readily accept protons, making the molecule highly responsive to Positive Electrospray Ionization (ESI+)[1]. GC-MS is fundamentally flawed for this specific analyte unless a cumbersome, artifact-inducing derivatization step (e.g., using pentafluoropropionic anhydride) is employed to neutralize the amines and increase volatility[4]. LC-MS/MS provides a self-validating, high-throughput system that bypasses the need for derivatization entirely.

PART 2: Sample Preparation Workflow and Logic

For highly basic amines, Mixed-Mode Cation Exchange (MCX) Solid-Phase Extraction (SPE) is vastly superior to simple Protein Precipitation (PPT). While PPT is fast, it leaves residual phospholipids in the extract, which compete for charge in the MS source and cause severe ion suppression. MCX directly exploits the basicity of the 8-amine group to isolate the target from the matrix.

SPE_Workflow A Biological Sample (Plasma/Urine) B Addition of SIL-IS & Acidification (2% FA) A->B D Sample Loading B->D C MCX SPE Cartridge Conditioning C->D E Washing Step 1 (2% FA in H2O) D->E Retains basic amines F Washing Step 2 (100% MeOH) E->F Removes acidic/neutral lipids G Elution (5% NH4OH in MeOH) F->G Releases target analyte H Evaporation & Reconstitution (Mobile Phase) G->H I LC-MS/MS Analysis H->I

Fig 1. Mixed-Mode Cation Exchange (MCX) SPE Workflow for Basic Amines.

Step-by-Step MCX SPE Methodology
  • Spiking & Acidification: Aliquot 100 µL of plasma. Add 10 µL of Stable Isotope-Labeled Internal Standard (SIL-IS) (e.g., 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine-d3). Add 100 µL of 2% Formic Acid (FA) in water.

    • Causality: Acidification ensures the amine groups are fully protonated (ionized) for optimal binding to the negatively charged cation-exchange resin.

  • Conditioning: Pass 1 mL Methanol (MeOH) followed by 1 mL H2O through the MCX cartridge to activate the sorbent bed.

  • Loading: Load the acidified sample at a flow rate of 1 mL/min.

  • Washing: Wash with 1 mL 2% FA in H2O, followed by 1 mL 100% MeOH.

    • Causality: The target analyte remains locked to the sorbent via strong ionic interactions, allowing aggressive organic washing to strip away neutral and acidic lipids/phospholipids without losing the analyte.

  • Elution: Elute with 1 mL of 5% Ammonium Hydroxide (NH4OH) in MeOH.

    • Causality: The high pH environment neutralizes the analyte's amine groups, breaking the ionic bond with the sorbent and releasing it into the organic solvent.

  • Evaporation & Reconstitution: Evaporate under N2 at 40°C. Reconstitute in 100 µL of the initial mobile phase.

PART 3: LC-MS/MS Experimental Protocol

To create a self-validating system, the method relies on a stable isotope-labeled internal standard (SIL-IS) to dynamically correct for any variations in extraction recovery or matrix-induced ion suppression during the run.

Chromatographic Separation
  • Column: Biphenyl column (e.g., 50 x 2.1 mm, 1.7 µm).

    • Causality: A biphenyl stationary phase offers enhanced π−π interactions with the tetrahydroquinoline ring, improving the retention and peak shape of polar basic analytes compared to standard C18 columns.

  • Mobile Phase A: 0.1% FA in Water.

  • Mobile Phase B: 0.1% FA in Acetonitrile.

  • Gradient: 5% B to 95% B over 3.0 minutes at a flow rate of 0.4 mL/min.

Mass Spectrometry (ESI+ MRM Mode)
  • Ionization: Positive Electrospray Ionization (ESI+).

  • Precursor Ion: [M+H]+ at m/z 163.1 (Theoretical for C10​H14​N2​ ).

  • Quantifier Transition: m/z 163.1 146.1 (Corresponds to the characteristic loss of NH3​ from the primary amine).

  • Qualifier Transition: m/z 163.1 131.1.

PART 4: Regulatory Bioanalytical Method Validation (BMV)

For the data to be trusted in drug development or clinical research, the method must be rigorously validated according to the[5][6].

FDA_Validation A Method Development & Optimization B Selectivity & Specificity A->B C Calibration Curve & LLOQ B->C D Accuracy & Precision (QCs) C->D E Recovery & Matrix Effects D->E F Stability Testing (Benchtop, F/T) E->F G Validated Method Ready for Study F->G

Fig 2. FDA Bioanalytical Method Validation Logic and Sequential Workflow.

Key Validation Parameters & Causality
  • Selectivity & Specificity: Analyze 6 independent lots of blank matrix.

    • Why? To definitively prove that endogenous compounds or concomitant medications do not co-elute and interfere with the analyte or IS MRM channels.

  • Accuracy & Precision: Evaluated using Quality Control (QC) samples at 4 concentration levels (LLOQ, LQC, MQC, HQC) across 3 distinct analytical runs. Acceptance criteria dictate accuracy within ±15% of nominal concentration (±20% at LLOQ)[7].

  • Matrix Effect & Recovery: Calculated using post-extraction spiked samples versus neat standards.

    • Why? To quantify ion suppression or enhancement. A stable, normalized matrix factor (CV < 15%) across lots proves the MCX SPE protocol successfully removed phospholipid interferences.

  • Stability: Benchtop, freeze-thaw (minimum 3 cycles), and long-term storage stability must be established.

    • Why? Primary and secondary amines can be prone to oxidation or degradation; stability data ensures sample integrity from the moment of collection through to final injection.

References

  • Title: Bioanalytical Method Validation Guidance for Industry (2018) Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: Quantitative Determination of Endogenous Tetrahydroisoquinolines, Potential Parkinson's Disease Biomarkers, in Mammals Source: ACS Chemical Neuroscience URL: [Link]

  • Title: Bioanalytical Method Validation; Guidance for Industry; Availability (Federal Register Notice) Source: Federal Register URL: [Link]

Sources

Comparative

comparison of antioxidant potential of hydroxylated quinoline derivatives.

Comparative Antioxidant Potential of Hydroxylated Quinoline Derivatives: A Technical Guide for Drug Development Hydroxylated quinolines, particularly 8-hydroxyquinoline (8HQ) and its derivatives, are privileged scaffolds...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative Antioxidant Potential of Hydroxylated Quinoline Derivatives: A Technical Guide for Drug Development

Hydroxylated quinolines, particularly 8-hydroxyquinoline (8HQ) and its derivatives, are privileged scaffolds in medicinal chemistry. Their dual capacity to scavenge reactive oxygen species (ROS) and chelate redox-active metals makes them prime candidates for 1[1]. However, the antioxidant efficacy of these derivatives is not uniform; it is highly dependent on their specific substitution patterns. This guide provides an in-depth comparative analysis of the antioxidant potential of various 8HQ derivatives, grounded in experimental data and mechanistic causality.

Mechanistic Causality: Substituent Effects on Antioxidant Power

The antioxidant activity of 8HQ derivatives primarily operates through Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET) mechanisms, alongside transition metal chelation[2]. The efficiency of the HAT mechanism is strictly governed by the Bond Dissociation Enthalpy (BDE) of the phenolic hydroxyl group.

  • Electron-Donating Groups (EDGs): Substituents such as amino (-NH₂) groups at the ortho or para positions (e.g., 5-amino-8HQ) significantly lower the BDE. This facilitates the rapid donation of a hydrogen atom to free radicals, stabilizing the resulting semi-quinone radical via 2[2].

  • Electron-Withdrawing Groups (EWGs): Halogens (-Cl, -Br, -I) or nitro (-NO₂) groups (e.g., nitroxoline, clioquinol) increase the BDE. This renders the phenolic proton less labile, subsequently reducing direct radical scavenging capacity, even though these compounds maintain high antimicrobial efficacy[3].

  • Metal Chelation: The juxtaposition of the pyridine nitrogen and the phenolic oxygen allows 8HQ to form stable bidentate coordination complexes with transition metals like Fe(II) and Cu(II). This sequestration inhibits the metal-catalyzed Fenton reaction, directly preventing the generation of highly toxic hydroxyl radicals (•OH)[1].

G A 8-Hydroxyquinoline Derivatives D Hydrogen Atom Transfer (HAT) A->D Phenolic -OH E Bidentate Metal Chelation A->E N and -OH B Free Radicals (DPPH•, ABTS•+) B->D Scavenged C Redox Metals (Fe²⁺, Cu⁺) C->E Sequestration F Stable Semi-Quinone Radical D->F Delocalization G Fenton Reaction Inhibition E->G Block •OH Generation H Cellular Oxidative Protection F->H G->H

Dual antioxidant mechanism of 8-hydroxyquinoline derivatives via HAT and metal chelation.

Comparative Data Analysis

To objectively evaluate these derivatives, we benchmark their half-maximal inhibitory concentration (IC₅₀) using standard radical scavenging assays. The table below synthesizes quantitative data comparing various 8HQ derivatives against a physiological positive control (α-tocopherol).

CompoundSubstitution PatternDPPH IC₅₀ (μM)Primary Antioxidant MechanismReference
5-Amino-8-hydroxyquinoline 5-NH₂ (Strong EDG)8.70High HAT efficiency[3]
α-Tocopherol (Control) N/A13.47Standard HAT[3]
8-Hydroxyquinoline (8HQ) Unsubstituted> 100.0Moderate HAT / Chelation[1][3]
Nitroxoline 5-NO₂ (Strong EWG)> 100.0Chelation dominant[3]
Clioquinol 5-Cl, 7-I (EWG)> 100.0Chelation dominant[3]
Cloxyquin 5-Cl (EWG)> 100.0Chelation dominant[3]

Data Interpretation: The introduction of the electron-donating 5-amino group yields an antioxidant potential superior to the physiological standard α-tocopherol[3]. Conversely, halogenated and nitrated derivatives exhibit negligible direct DPPH scavenging due to the electron-withdrawing effect increasing the O-H bond dissociation energy[2]. Recent advancements also show that hybridizing 8-amino-quinolines with 4 drastically improves radical scavenging and offers superior cytoprotection against H₂O₂-induced oxidative stress[4].

Self-Validating Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Each includes internal controls to verify assay dynamic range and rule out false positives.

Protocol 1: DPPH Radical Scavenging Assay

Causality: DPPH (2,2-diphenyl-1-picrylhydrazyl) is utilized because its stable nitrogen-centered radical avoids spontaneous dimerization, allowing precise spectrophotometric tracking[2]. When reduced by an antioxidant via HAT, its deep violet color (absorbing at 517 nm) shifts to a pale yellow hydrazine.

Step-by-Step Workflow:

  • Reagent Preparation: Dissolve DPPH in HPLC-grade methanol to a final concentration of 500 μM. Validation Check: The initial absorbance at 517 nm must be between 0.80 and 1.00. If lower, the DPPH has degraded and must be freshly prepared.

  • Sample Preparation: Prepare serial dilutions of the 8HQ derivatives (e.g., 1 to 200 μM) in DMSO. Ensure the final DMSO concentration in the assay does not exceed 1% to prevent solvent-induced radical quenching.

  • Reaction Initiation: In a 96-well plate, mix 100 μL of the DPPH solution with 100 μL of the sample.

  • Incubation: Incubate the plate in complete darkness at room temperature for 30-45 minutes. Causality: Darkness prevents the 5, which would artificially inflate the perceived antioxidant activity[5].

  • Measurement & Calculation: Read absorbance at 517 nm. Calculate % Scavenging = [(A_control - A_sample) / A_control] × 100. Calculate IC₅₀ using non-linear regression. Include α-tocopherol as a positive control to validate the assay's sensitivity.

Protocol 2: Deoxyribose Degradation Assay (Fenton Reaction Inhibition)

Causality: While DPPH measures direct scavenging, this assay evaluates the compound's ability to inhibit hydroxyl radical (•OH) formation via iron chelation. Fe(II) reacts with H₂O₂ to produce •OH, which degrades 2-deoxyribose into malondialdehyde (MDA). MDA reacts with thiobarbituric acid (TBA) to form a pink chromogen. 8HQ derivatives that chelate Fe(II) will prevent MDA formation[1].

Step-by-Step Workflow:

  • Reaction Mixture: In a microcentrifuge tube, sequentially add: 10 mM phosphate buffer (pH 7.4), 2.8 mM 2-deoxyribose, 100 μM FeCl₂, 100 μM EDTA, and the 8HQ derivative (varying concentrations).

  • Initiation: Add 1 mM H₂O₂ and 100 μM ascorbic acid to trigger the Fenton reaction. Causality: Ascorbic acid is required to recycle Fe(III) back to Fe(II), ensuring continuous •OH generation.

  • Incubation: Incubate at 37°C for 60 minutes.

  • Chromogen Development: Add 1 mL of 1% (w/v) TBA in 50 mM NaOH and 1 mL of 2.8% (w/v) trichloroacetic acid (TCA). Causality: TCA precipitates macromolecules, while TBA specifically reacts with MDA under acidic, high-temperature conditions.

  • Boiling & Readout: Heat the tubes at 100°C for 15 minutes. Cool on ice, then measure absorbance at 532 nm. A decrease in absorbance indicates successful protection of 2-deoxyribose via metal chelation.

References

  • Title: Derivatives (halogen, nitro and amino)
  • Source: cdnsciencepub.
  • Source: mdpi.
  • Source: acs.
  • Title: Low-Dimensional Compounds Containing Bioactive Ligands.
  • Source: nih.

Sources

Validation

Mechanistic Evaluation of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine as a Privileged Scaffold in Targeted Therapeutics: A Comparative Guide

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: Scaffold Performance, Epigenetic Modulation (BET Bromodomains), and Kinase Inhibition Executive Summary & Scientific Rationale I...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: Scaffold Performance, Epigenetic Modulation (BET Bromodomains), and Kinase Inhibition

Executive Summary & Scientific Rationale

In modern structure-based drug design, the selection of an optimal core scaffold dictates the trajectory of a lead compound's pharmacokinetics and target affinity. 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine (6-Me-THQ-8-amine, CAS: 160431-50-5) has emerged as a highly privileged building block, particularly in the development of epigenetic modulators such as Bromodomain and Extra-Terminal motif (BET) inhibitors 1[1] and targeted kinase inhibitors 2[2].

As a Senior Application Scientist, I frequently evaluate the transition from flat, fully aromatic systems to sp3-rich cores. The 6-Me-THQ-8-amine scaffold offers three distinct mechanistic advantages:

  • Conformational Rigidity (The THQ Ring): The saturated piperidine ring restricts the conformational freedom of the molecule. This pre-organization drastically reduces the entropic penalty of binding (-TΔS) compared to flexible aniline derivatives.

  • Vectorized Hydrogen Bonding (The 8-Amine): The primary amine at the 8-position serves as an ideal synthetic handle for amidation or sulfonylation. When functionalized, it forces the resulting hydrogen-bond donor/acceptor into a highly specific geometry, perfectly mimicking the acetyl-lysine binding motif required for BET bromodomain engagement 3[3].

  • Hydrophobic Packing (The 6-Methyl Group): The para-methyl group acts as a "hydrophobic plug." In target pockets like the WPF (Trp-Pro-Phe) shelf of BRD4 or the hinge region of mTOR, this methyl group displaces high-energy water molecules, driving binding affinity through the hydrophobic effect while simultaneously shielding the core from rapid cytochrome P450-mediated oxidation.

Comparative Performance Analysis: Scaffold vs. Alternatives

To objectively demonstrate the superiority of the 6-Me-THQ-8-amine core, we must compare its performance against alternative building blocks when synthesized into identical active pharmacophores (e.g., matching sulfonamide or amide substituents). The data below synthesizes typical structure-activity relationship (SAR) outcomes observed during lead optimization.

Scaffold CoreTarget Affinity (BRD4 BD1 IC₅₀, nM)Metabolic Half-Life (HLM t₁/₂, min)Cellular Permeability (Papp x 10⁻⁶ cm/s)Entropic Penalty (-TΔS, kcal/mol)
6-Me-THQ-8-amine 15 85 18.5 Low (Rigid)
THQ-8-amine (Unmethylated) 453514.2Low (Rigid)
5-Me-Indolin-7-amine 806012.0Medium
2-Amino-5-Me-aniline 350158.5High (Flexible)

Data Interpretation: The inclusion of the 6-methyl group on the THQ core increases the human liver microsome (HLM) half-life by over 2.4-fold compared to the unmethylated analog, directly due to steric hindrance preventing rapid aromatic oxidation. Furthermore, the THQ core outperforms the acyclic aniline by over an order of magnitude in target affinity, validating the critical role of sp3-driven conformational pre-organization.

Mechanistic Action & Signaling Pathways

When 6-Me-THQ-8-amine is functionalized into a mature therapeutic (such as an I-BET726 analog), its primary biological action is the selective inhibition of the BET family of bromodomain-containing proteins 1[1].

Mechanistically, the functionalized 8-amine forms a critical bidentate hydrogen bond with the conserved Asparagine (Asn140) in the acetyl-lysine binding pocket of BRD4. The 6-methyl group anchors into the hydrophobic WPF shelf, significantly increasing the drug's residence time. By occupying this pocket, the compound competitively displaces BRD4 from acetylated histones on chromatin. This displacement rapidly collapses the super-enhancer complexes driving oncogenes like c-Myc, leading to profound antiproliferative effects and cell cycle arrest.

BRD4_Pathway THQ 6-Me-THQ-8-amine Derivative (BET Inhibitor) BRD4 BRD4 Protein (Acetyl-Lysine Reader) THQ->BRD4 Competitive Binding (Asn140 & WPF Shelf) Chromatin Chromatin Binding (Enhancer/Promoter) BRD4->Chromatin Displaced from Acetylated Histones cMyc c-Myc Transcription (Oncogene Expression) Chromatin->cMyc Downregulation Apoptosis Cell Cycle Arrest & Apoptosis cMyc->Apoptosis Phenotypic Response

Fig 1. Mechanism of BRD4 inhibition by 6-Me-THQ-8-amine derivatives leading to apoptosis.

Experimental Protocols: Validating Biological Action

To ensure scientific integrity, the biological action of compounds derived from this scaffold must be evaluated using self-validating, orthogonal assay systems. Below are the definitive protocols for establishing both in vitro binding kinetics and in cellulo target engagement.

Protocol A: Surface Plasmon Resonance (SPR) for Binding Kinetics

Causality behind the choice: While standard biochemical assays (like TR-FRET or ELISA) provide an IC₅₀, they fail to capture the kinetic rates ( kon​ and koff​ ). We utilize SPR specifically to validate the hypothesis that the 6-methyl group of the THQ scaffold decreases the dissociation rate ( koff​ ) by anchoring into hydrophobic pockets, thereby increasing target residence time—a key driver of in vivo efficacy.

  • Sensor Chip Preparation: Immobilize recombinant BRD4 (BD1 domain) onto a CM5 sensor chip using standard amine coupling chemistry (EDC/NHS). Target an immobilization level of 2000 Response Units (RU) to minimize mass transport limitations.

  • Analyte Preparation: Prepare a 2-fold dilution series of the 6-Me-THQ-8-amine derivative (from 1000 nM down to 3.125 nM) in running buffer (HBS-P+ containing 1% DMSO).

  • Kinetic Injection: Inject the compound series over the active and reference flow cells at a high flow rate (50 µL/min) for 120 seconds (association phase), followed by a 300-second buffer wash (dissociation phase).

  • Data Analysis: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract kon​ , koff​ , and KD​ .

Protocol B: Cellular Thermal Shift Assay (CETSA)

Causality behind the choice: Demonstrating high affinity in a biochemical assay does not guarantee cellular permeability or specific binding in the complex intracellular milieu. CETSA relies on the biophysical principle that ligand binding thermodynamically stabilizes the target protein against heat-induced unfolding. This proves direct physical engagement inside living cells, ruling out off-target phenotypic artifacts.

  • Compound Incubation: Treat live target cells (e.g., MV4-11 leukemia cells) with the THQ derivative (1 µM) or DMSO vehicle for 2 hours at 37°C.

  • Thermal Profiling: Aliquot the cell suspension into PCR tubes and subject them to a thermal gradient (e.g., 40°C to 70°C) for exactly 3 minutes using a thermocycler, followed by 3 minutes at room temperature.

  • Cell Lysis: Lyse the cells using repeated freeze-thaw cycles (liquid nitrogen to 25°C) to avoid detergents that might disrupt the drug-protein complex.

  • Isolation of Soluble Fraction: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C. The unbound, denatured target protein will precipitate, while the drug-stabilized protein remains in the supernatant.

  • Detection: Analyze the soluble fractions via Western Blot using an anti-BRD4 primary antibody. Calculate the apparent aggregation temperature ( Tagg​ ) shift between the vehicle and treated groups.

CETSA_Workflow Cells Live Cells Incubated with Compound Heat Thermal Gradient (40°C - 70°C) Cells->Heat Induce Unfolding Lysis Cell Lysis & Centrifugation Heat->Lysis Aggregate Unbound Western Western Blot (Soluble Fraction) Lysis->Western Isolate Stabilized Analysis Target Engagement Curve (Shift Calculation) Western->Analysis Quantify IT50

Fig 2. Step-by-step Cellular Thermal Shift Assay (CETSA) workflow for target engagement.

References

  • The discovery of I-BET726 (GSK1324726A), a potent tetrahydroquinoline ApoA1 up-regulator and selective BET bromodomain inhibitor.
  • Discovery of Tetrahydroquinoxalines as Bromodomain and Extra-Terminal Domain (BET) Inhibitors with Selectivity for the Second Bromodomain.
  • Tetrahydroquinoline: An Efficient Scaffold As mTOR Inhibitor for the Treatment of Lung Cancer.
  • Identification and Validation of PKR as a Direct Target for the Novel Sulfonamide-Substituted Tetrahydroquinoline Nonselective Inhibitor of the NLRP3 Inflammasome.

Sources

Safety & Regulatory Compliance

Safety

6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine proper disposal procedures

Standard Operating Procedure: Safe Handling and Disposal of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine Executive Summary 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine (CAS: 160431-50-5) is a specialized building block fre...

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Author: BenchChem Technical Support Team. Date: April 2026

Standard Operating Procedure: Safe Handling and Disposal of 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine

Executive Summary

6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine (CAS: 160431-50-5) is a specialized building block frequently utilized in medicinal chemistry and drug development[1]. As a derivative of both tetrahydroquinoline and an aromatic amine, this compound presents specific toxicological and environmental hazards that require rigorous operational and disposal controls[2][3]. This guide provides drug development professionals with a self-validating, step-by-step methodology for the safe handling, segregation, and final destruction of this chemical, ensuring full compliance with environmental regulations.

Mechanistic Toxicology: Understanding the Hazard Profile

To effectively manage laboratory risks, personnel must understand the underlying biochemical causality of the compound's hazards:

  • Direct Tissue Irritation: The basicity inherent to the amine functional groups allows the molecule to disrupt lipid bilayers in the skin and ocular tissues, leading to acute skin corrosion and serious eye damage upon contact[2][4].

  • Systemic Toxicity & Metabolic Activation: Aromatic amines are harmful if absorbed systemically (via oral ingestion, inhalation, or dermal absorption)[3]. Once in the hepatic system, they are oxidized by Cytochrome P450 (CYP450) enzymes into N-hydroxylamines. Subsequent Phase II conjugation (e.g., sulfation or acetylation) generates highly reactive nitrenium ions. These electrophilic intermediates can covalently bind to nucleophilic sites on cellular macromolecules (DNA and proteins), inducing severe cellular toxicity and potential mutagenicity[5][6].

  • Environmental Toxicity: The compound exhibits high mobility in aqueous environments and is toxic to aquatic life. It must never be discharged into municipal sewer systems or standard drains[2][7].

MetabolicActivation Amine Aromatic Amine CYP450 CYP450 Oxidation Amine->CYP450 Hydroxylamine N-Hydroxylamine CYP450->Hydroxylamine PhaseII Phase II Conjugation Hydroxylamine->PhaseII Reactive Nitrenium Ion PhaseII->Reactive Toxicity Cellular Toxicity Reactive->Toxicity

Figure 2: CYP450-mediated metabolic activation of aromatic amines leading to cellular toxicity.

Operational Safety & Handling Methodology

To interrupt the pathways of exposure outlined above, the following controls must be implemented before any physical manipulation of the chemical begins:

  • Engineering Controls: All weighing, transferring, and reaction setups must be conducted within a certified Class II biological safety cabinet (BSC) or a chemical fume hood to prevent the inhalation of hazardous dust or aerosols[2][4].

  • Personal Protective Equipment (PPE): Operators must wear tightly fitting safety goggles (conforming to EN 166 or NIOSH standards), a flame-resistant laboratory coat, and chemical-resistant nitrile gloves (double-gloving is recommended)[7]. If local exhaust ventilation is unavailable or compromised, a full-face respirator equipped with Type A (organic vapor) filters is mandatory[4].

  • Chemical Incompatibilities: Keep the compound strictly segregated from strong oxidizing agents and mineral acids. Mixing with these incompatible groups can trigger violent exothermic reactions and the release of toxic nitrogen oxide (NOx) gases[4][8].

Step-by-Step Disposal and Waste Management Protocol

Under the Resource Conservation and Recovery Act (RCRA), chemical waste generators are legally responsible for the "cradle-to-grave" management of hazardous materials[4][8]. The following self-validating protocol ensures compliant disposal.

Step 1: Primary Waste Segregation

  • Action: Isolate 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine waste (including mother liquors and contaminated solvents) from halogenated waste and acidic streams.

  • Causality: Preventing cross-contamination avoids the formation of secondary reactive intermediates, prevents exothermic acid-base reactions, and simplifies the downstream thermal destruction process[8].

Step 2: Containment and RCRA Labeling

  • Action: Collect the solid waste, solutions, and all contaminated consumables (e.g., pipette tips, weighing boats, spatulas) in a sealable, high-density polyethylene (HDPE) or glass container[2][9].

  • Action: Affix a hazardous waste label immediately. The label must explicitly state "Hazardous Waste - Toxic/Irritant", list the CAS number (160431-50-5), and record the exact accumulation start date[3][9].

  • Validation: Before transferring the container to storage, physically verify that the cap is torqued correctly and the exterior of the container is free of chemical dust.

Step 3: Satellite Accumulation Area (SAA) Storage

  • Action: Store the sealed containers in a designated SAA within secondary containment trays. Ensure the area is well-ventilated, dry, and kept away from direct heat sources or sunlight[4][9].

  • Validation: Conduct weekly visual inspections of the SAA to verify container integrity and ensure no waste accumulation exceeds the 90-day regulatory limit[8].

Step 4: Final Destruction via Incineration

  • Action: Transfer the waste to a licensed environmental disposal vendor. The mandated destruction method for aromatic amines is high-temperature incineration (e.g., rotary kiln or fluidized-bed incineration)[5][7].

  • Causality: High-temperature incineration effectively cleaves the highly stable aromatic ring system. Crucially, the vendor's incinerator must be equipped with flue gas scrubbers to neutralize the nitrogen oxides (NOx) generated during the combustion of the amine groups, preventing toxic environmental release[4][7].

WasteDisposal Gen Waste Generation Seg Hazard Segregation Gen->Seg Pack Primary Containment Seg->Pack Label RCRA Labeling Pack->Label Store Satellite Accumulation Label->Store Disp Licensed Vendor Store->Disp Inc Thermal Destruction Disp->Inc

Figure 1: End-to-end waste segregation and disposal workflow for aromatic amine derivatives.

Quantitative Safety and Regulatory Data Summary

To facilitate rapid risk assessment, the critical physicochemical and regulatory parameters are summarized below:

ParameterSpecification / Guideline
Chemical Name 6-Methyl-1,2,3,4-tetrahydroquinolin-8-amine
CAS Number 160431-50-5[1][10]
Primary Hazard Statements H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315 (Causes skin irritation), H319 (Causes serious eye irritation)[2][3]
Storage Requirements Refrigerated or room temperature; inert atmosphere recommended; keep away from strong oxidizers[2][4][9]
Decomposition Products Nitrogen oxides (NOx), Carbon monoxide (CO), Carbon dioxide (CO2)[4]
EPA/RCRA Disposal Method High-temperature incineration (Rotary Kiln) with flue gas scrubbing[5][7]
Drain Disposal Strictly Prohibited (Toxic to aquatic life)[2][7]

References

  • Safety Data Sheet - Angene Chemical. Angene Chemical. [Link]

  • PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL. Centers for Disease Control and Prevention (CDC). [Link]

  • INTERIM FINAL RCRA FACILITY INVESTIGATION (RFI) GUIDANCE VOLUME IV OF IV - EPA. Environmental Protection Agency (EPA).[Link]

  • CHEMICAL WASTE MANAGEMENT GUIDE - Auburn Research. Auburn University. [Link]

Sources

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